Technical Documentation Center

25-Methylhexacosanoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 25-Methylhexacosanoic acid

Core Science & Biosynthesis

Foundational

Unveiling the Presence of 25-Methylhexacosanoic Acid in Nature: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract 25-Methylhexacosanoic acid, a C27 iso-branched saturated fatty acid, represents a molecule of significant interest within the field of lipidomics a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

25-Methylhexacosanoic acid, a C27 iso-branched saturated fatty acid, represents a molecule of significant interest within the field of lipidomics and natural product chemistry. While direct evidence for the widespread natural occurrence of this specific very-long-chain fatty acid (VLCFA) remains elusive in currently available literature, this technical guide consolidates information on the prevalence of structurally related long-chain branched fatty acids. By examining the established knowledge surrounding iso and anteiso-fatty acids in various biological systems, particularly in marine and microbial environments, we provide a predictive framework for the potential natural sources of 25-methylhexacosanoic acid. This document further outlines the detailed experimental protocols and analytical methodologies requisite for the isolation, identification, and quantification of such molecules from complex biological matrices.

Introduction: The Enigmatic Presence of 25-Methylhexacosanoic Acid

Branched-chain fatty acids (BCFAs) are integral components of cellular membranes in many organisms, influencing membrane fluidity and thermal adaptation.[1] While shorter-chain BCFAs are well-documented, very-long-chain varieties such as 25-methylhexacosanoic acid are less commonly reported. The iso-branching, characterized by a methyl group on the penultimate carbon of the acyl chain, is a hallmark of certain bacterial and marine invertebrate lipids.[2][3] The absence of direct reports on 25-methylhexacosanoic acid in nature presents both a challenge and an opportunity for novel discovery in the field of natural product research. This guide serves as a foundational resource for researchers embarking on the quest to identify and characterize this elusive molecule.

Predicted Natural Occurrence of Long-Chain Iso-Fatty Acids

Based on the established distribution of similar lipid structures, several biological sources are posited as potential reservoirs for 25-methylhexacosanoic acid. Marine sponges, known for their complex and often unique lipid profiles, are a primary candidate.[4][5][6] These organisms host diverse symbiotic microbial communities that are prolific producers of unusual fatty acids.[6] Additionally, certain bacteria, particularly those in extreme environments, are known to synthesize long-chain iso- and anteiso-fatty acids to maintain membrane function.[2][7]

Table 1: Documented Occurrence of Long-Chain Branched Fatty Acids in Natural Sources

Fatty Acid ClassSpecific Compound ExampleNatural SourceOrganism/Sample TypeReference(s)
Iso-Branched Saturated Fatty Acids iso-15:0, iso-17:0Marine SpongesMyrmekioderma rea, Dragmacidon alvarezae[4]
13-methylpentadecanoic acid, 14-methylpentadecanoic acidMarine SpongesXestospongia vansoesti, Aaptos suberitoides[5]
Anteiso-Branched Saturated Fatty Acids anteiso-15:0, anteiso-17:0Marine SpongesMyrmekioderma rea, Dragmacidon alvarezae[4]
Long-chain anteiso-alkanoic acids (a-C20 to a-C30)Antarctic RocksCryptoendolithic microorganisms[7]
Other Long-Chain Branched Fatty Acids 4,8,12-trimethyltridecanoic acidMarine SpongesAxinella corrugata, Dragmacidon alvarezae[4]
2-hydroxy long-chain fatty acidsMarine SpongesPseudosuberites sp., Suberites massa[8]

Experimental Protocols for Isolation and Identification

The successful isolation and characterization of 25-methylhexacosanoic acid from a complex biological matrix necessitates a multi-step approach, beginning with lipid extraction and culminating in sophisticated analytical techniques.

Lipid Extraction

A robust lipid extraction is the critical first step. The choice of method will depend on the nature of the source material.

  • For Marine Sponges and Other Tissues: A modified Bligh-Dyer or Folch extraction is recommended.

    • Homogenize the lyophilized biological sample in a mixture of chloroform (B151607):methanol (1:2, v/v).

    • Add chloroform and water to induce phase separation.

    • Collect the lower organic phase containing the total lipids.

    • Dry the lipid extract under a stream of nitrogen.

  • For Marine Sediments: Soxhlet extraction is a suitable method.

    • Thoroughly dry and homogenize the sediment sample.

    • Extract the sample with a mixture of methanol:benzene (1:1, v/v) for 24 hours using a Soxhlet apparatus.[9]

    • Reduce the extract volume using a rotary evaporator.[9]

Saponification and Derivatization

To analyze the fatty acid profile, the extracted lipids must be saponified to release the fatty acids, which are then derivatized to enhance their volatility for gas chromatography.

  • Saponify the total lipid extract by refluxing with a solution of 4 N KOH in a methanol:benzene mixture (1:1, v/v) for 2 hours.[9]

  • Acidify the mixture with 6N HCl to protonate the fatty acids.[9]

  • Extract the free fatty acids with an organic solvent such as ether or hexane.

  • Methylate the fatty acids to fatty acid methyl esters (FAMEs) using a reagent such as 14% BF3 in methanol.[9]

Chromatographic Separation and Identification

Gas chromatography-mass spectrometry (GC-MS) is the gold standard for the identification and quantification of FAMEs.

  • Gas Chromatography (GC):

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, DB-225ms) is typically used for FAME separation.[10]

    • Temperature Program: An optimized temperature gradient is crucial for separating a complex mixture of FAMEs. A typical program might start at a lower temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 300°C).[9]

  • Mass Spectrometry (MS):

    • Ionization: Electron Ionization (EI) is commonly used for FAME analysis, as it produces characteristic fragmentation patterns.

    • Identification: The identification of 25-methylhexacosanoic acid methyl ester would be based on its retention time relative to known standards and its mass spectrum. The mass spectrum of an iso-branched FAME will exhibit specific fragmentation patterns that can aid in its structural elucidation.

Visualizing the Workflow and Biosynthetic Logic

Experimental Workflow

The following diagram illustrates a generalized workflow for the isolation and identification of 25-methylhexacosanoic acid from a biological sample.

experimental_workflow sample Biological Sample (e.g., Marine Sponge, Sediment) extraction Lipid Extraction (e.g., Bligh-Dyer, Soxhlet) sample->extraction saponification Saponification extraction->saponification derivatization Derivatization to FAMEs saponification->derivatization gcms GC-MS Analysis derivatization->gcms identification Identification of 25-Methylhexacosanoic Acid gcms->identification

A generalized experimental workflow for fatty acid analysis.
Hypothesized Biosynthetic Pathway

The biosynthesis of iso-branched fatty acids typically starts with a branched-chain amino acid precursor, such as leucine, which is converted to isovaleryl-CoA. This starter unit is then elongated by the fatty acid synthase (FAS) complex.

biosynthesis_pathway leucine Leucine isovaleryl_coa Isovaleryl-CoA (Starter Unit) leucine->isovaleryl_coa elongation Fatty Acid Synthase (FAS) (Elongation with Malonyl-CoA) isovaleryl_coa->elongation final_product 25-Methylhexacosanoic Acid elongation->final_product

A simplified proposed biosynthetic pathway for an iso-fatty acid.

Conclusion and Future Directions

While the natural occurrence of 25-methylhexacosanoic acid is not yet explicitly documented, the prevalence of structurally similar long-chain branched fatty acids in marine sponges and various microorganisms provides a strong rationale for its existence in nature. The experimental protocols and analytical strategies outlined in this guide offer a robust framework for researchers to pursue the discovery and characterization of this and other novel fatty acids. Future research should focus on bioprospecting in underexplored marine and microbial environments, coupled with advanced analytical techniques, to uncover the full diversity of natural lipids. Such discoveries hold significant potential for applications in drug development, biotechnology, and as chemotaxonomic markers.

References

Exploratory

25-Methylhexacosanoic Acid in Marine Sponges: A Technical Guide for Researchers

Disclaimer: As of December 2025, a comprehensive review of scientific literature did not yield direct evidence of the isolation and characterization of 25-Methylhexacosanoic acid from marine sponges. However, marine spon...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: As of December 2025, a comprehensive review of scientific literature did not yield direct evidence of the isolation and characterization of 25-Methylhexacosanoic acid from marine sponges. However, marine sponges, particularly from the genera Xestospongia and Hyrtios, are well-documented sources of a diverse array of very long-chain fatty acids (VLCFAs) and branched-chain fatty acids (BCFAs). This guide provides a technical framework for the prospective study of 25-Methylhexacosanoic acid in marine sponges, drawing upon established methodologies and the known biological activities of structurally related lipids found in these organisms.

Introduction

Marine sponges (Phylum Porifera) are prolific producers of a vast range of secondary metabolites, many of which possess unique structural features and significant biological activities. Among these are long-chain and branched-chain fatty acids, which are integral components of cell membranes and may also act as signaling molecules. While the presence of fatty acids with chain lengths of up to 25 carbons has been reported in sponges such as Hyrtios erectus, the specific isolation of 25-Methylhexacosanoic acid has yet to be documented. This technical guide outlines the methodologies and potential biological significance relevant to the investigation of this and similar fatty acids in marine sponges for researchers, scientists, and drug development professionals.

Quantitative Data on Long-Chain and Branched-Chain Fatty Acids in Marine Sponges

Although quantitative data for 25-Methylhexacosanoic acid is not available in the literature, the following table summarizes the reported presence of other relevant long-chain and branched-chain fatty acids in selected marine sponge species. This data provides a reference for the types and diversity of fatty acids that can be expected in sponge lipid extracts.

Sponge SpeciesFatty AcidConcentration/Relative AbundanceReference
Xestospongia mutaBranched fatty acids35% of total fatty acids[1]
Xestospongia sp.Octacosanoic acid (C28:0)Not specified[2]
Hyrtios erectusMethyl-branched fatty acidsPredominant FAs (C14-C25)[3]
Xestospongia vansoestiIso/anteiso saturated FAs (C14-C18)Present, percentage varies[4]
Aaptos suberitoidesIso/anteiso saturated FAs (C14-C18)Present, percentage varies[4]

Experimental Protocols

The investigation of 25-Methylhexacosanoic acid in marine sponges would follow a multi-step process involving extraction, fractionation, derivatization, and analysis.

Lipid Extraction from Sponge Tissue

Objective: To efficiently extract total lipids from the sponge matrix.

Methodology (Modified Bligh-Dyer Method):

  • Sample Preparation: Lyophilize (freeze-dry) the sponge tissue to remove water and grind it into a fine powder.

  • Solvent Extraction:

    • To the powdered sponge tissue, add a mixture of chloroform (B151607) and methanol (B129727) (1:2, v/v).

    • Homogenize the mixture thoroughly using a high-speed blender or sonicator.

    • After homogenization, add chloroform and water to achieve a final solvent ratio of chloroform:methanol:water of 1:1:0.9 (v/v/v).

    • Centrifuge the mixture to separate the phases.

  • Phase Separation:

    • The lower chloroform layer, containing the total lipids, is carefully collected.

    • The upper aqueous layer is re-extracted with chloroform to maximize lipid recovery.

  • Drying and Storage:

    • The combined chloroform extracts are dried over anhydrous sodium sulfate.

    • The solvent is evaporated under a stream of nitrogen gas at a low temperature to yield the crude lipid extract.

    • Store the lipid extract at -20°C or lower under an inert atmosphere to prevent oxidation.

Fractionation of Fatty Acids

Objective: To isolate the fatty acid fraction from the total lipid extract.

Methodology (Solid-Phase Extraction - SPE):

  • Column Preparation: Use a silica (B1680970) gel SPE cartridge. Pre-condition the cartridge by washing with hexane (B92381).

  • Sample Loading: Dissolve the crude lipid extract in a small volume of hexane and load it onto the SPE cartridge.

  • Elution:

    • Elute neutral lipids (e.g., sterols, glycerides) with hexane and then a mixture of hexane and diethyl ether.

    • Elute the free fatty acid fraction with a more polar solvent system, such as diethyl ether containing a small percentage of acetic acid (e.g., 2%).

  • Collection and Drying: Collect the fatty acid fraction and evaporate the solvent under nitrogen.

Derivatization to Fatty Acid Methyl Esters (FAMEs)

Objective: To convert fatty acids into their more volatile methyl esters for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Methodology (Boron Trifluoride-Methanol Method):

  • To the dried fatty acid fraction, add a solution of 14% boron trifluoride in methanol.

  • Heat the mixture in a sealed vial at 60-100°C for a specified time (e.g., 30 minutes).

  • After cooling, add water and extract the FAMEs with hexane.

  • Wash the hexane layer with water to remove any remaining acid and methanol.

  • Dry the hexane layer over anhydrous sodium sulfate.

  • The resulting hexane solution containing the FAMEs is ready for GC-MS analysis.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify 25-Methylhexacosanoic acid methyl ester.

Methodology:

  • GC Column: Use a polar capillary column (e.g., DB-225ms or similar) suitable for FAME separation.

  • GC Conditions:

    • Injector Temperature: 250°C

    • Oven Temperature Program: Start at a lower temperature (e.g., 100°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 240°C) at a controlled rate (e.g., 3°C/min).

    • Carrier Gas: Helium at a constant flow rate.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 50 to 600.

  • Identification:

    • The identification of 25-methylhexacosanoate methyl ester would be based on its retention time compared to a known standard and its characteristic mass spectrum. The mass spectrum of a methyl-branched FAME typically shows specific fragmentation patterns that can help determine the branch position.

Biological Activity Assays

Objective: To determine the cytotoxic effect of the isolated fatty acid on cancer cell lines.

Methodology:

  • Cell Culture: Plate cancer cells (e.g., MCF-7, HepG2) in a 96-well plate and incubate until they adhere.

  • Treatment: Treat the cells with various concentrations of the purified 25-Methylhexacosanoic acid (dissolved in a suitable solvent like DMSO) for 24-72 hours.

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Live cells will reduce MTT to purple formazan (B1609692) crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

  • Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Analysis: Calculate the cell viability as a percentage relative to the untreated control. The IC50 value (the concentration that inhibits 50% of cell growth) can then be determined.

Objective: To assess the anti-inflammatory potential by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Methodology:

  • Cell Culture: Plate macrophage cells (e.g., RAW 264.7) in a 96-well plate.

  • Pre-treatment: Pre-treat the cells with different concentrations of 25-Methylhexacosanoic acid for 1-2 hours.

  • Stimulation: Induce inflammation by adding LPS to the wells (except for the negative control).

  • Incubation: Incubate for 24 hours.

  • NO Measurement (Griess Assay):

    • Collect the cell culture supernatant.

    • Mix the supernatant with Griess reagent.

    • Measure the absorbance at 540 nm. The absorbance is proportional to the amount of nitrite (B80452) (a stable product of NO).

  • Analysis: Compare the NO production in treated cells to that in LPS-only stimulated cells to determine the percentage of inhibition.

Potential Signaling Pathways

While the specific signaling pathways modulated by 25-Methylhexacosanoic acid are unknown, based on the activities of other long-chain and branched-chain fatty acids, the following pathways are plausible targets for investigation.

  • NF-κB Signaling Pathway: Saturated fatty acids have been shown to activate the Toll-like receptor 4 (TLR4), leading to the activation of the NF-κB pathway and the production of pro-inflammatory cytokines.[4] An anti-inflammatory effect of 25-Methylhexacosanoic acid could involve the inhibition of this pathway.

  • mTOR Signaling Pathway: Branched-chain fatty acids have been linked to the modulation of the mTOR signaling pathway, which is a central regulator of cell growth, proliferation, and metabolism.[5][6] This pathway could be relevant to the potential cytotoxic effects of the compound.

Visualizations

Experimental Workflow

Experimental_Workflow Figure 1. General experimental workflow for the study of fatty acids from marine sponges. cluster_collection Sample Collection & Preparation cluster_extraction Extraction & Fractionation cluster_analysis Analysis cluster_bioassay Biological Evaluation Sponge Marine Sponge Collection Prep Lyophilization & Grinding Sponge->Prep Extraction Lipid Extraction (e.g., Bligh-Dyer) Prep->Extraction Fractionation Fractionation (e.g., SPE) Extraction->Fractionation Derivatization Derivatization to FAMEs Fractionation->Derivatization Fatty Acid Fraction GCMS GC-MS Analysis Derivatization->GCMS Cytotoxicity Cytotoxicity Assays (e.g., MTT) GCMS->Cytotoxicity AntiInflammatory Anti-inflammatory Assays (e.g., Griess Assay) GCMS->AntiInflammatory

Caption: Figure 1. General experimental workflow for the study of fatty acids from marine sponges.

Potential Anti-inflammatory Signaling Pathway

NFkB_Pathway Figure 2. Hypothesized modulation of the NF-κB signaling pathway by 25-Methylhexacosanoic acid. cluster_cytoplasm Cytoplasm cluster_nucleus LPS LPS TLR4 TLR4 LPS->TLR4 Activates FA 25-Methylhexacosanoic Acid FA->TLR4 Inhibits? MyD88 MyD88 TLR4->MyD88 IKK IKK MyD88->IKK IkB IκB IKK->IkB Phosphorylates NFkB NF-κB IkB->NFkB Releases Nucleus Nucleus NFkB->Nucleus Translocates Genes Pro-inflammatory Genes (e.g., iNOS, TNF-α) Nucleus->Genes Transcription NO Nitric Oxide (NO) Genes->NO Expression

Caption: Figure 2. Hypothesized modulation of the NF-κB signaling pathway by 25-Methylhexacosanoic acid.

References

Foundational

The Enigmatic Presence of 25-Methylhexacosanoic Acid in Bacterial Cell Walls: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract Very long-chain fatty acids (VLCFAs) and branched-chain fatty acids (BCFAs) are integral components of bacterial cell envelopes, contributing signi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Very long-chain fatty acids (VLCFAs) and branched-chain fatty acids (BCFAs) are integral components of bacterial cell envelopes, contributing significantly to membrane fluidity, structural integrity, and resistance to environmental stressors. Among these, 25-methylhexacosanoic acid, a C27 iso-branched fatty acid, represents a class of molecules with potential, yet largely unexplored, roles in bacterial physiology. This technical guide provides a comprehensive overview of the hypothetical presence and function of 25-methylhexacosanoic acid in bacterial cell walls. It details a putative biosynthetic pathway, outlines state-of-the-art experimental protocols for its detection and quantification, and discusses its potential as a biomarker and target for novel antimicrobial strategies.

Introduction: The Significance of Very Long-Chain and Branched-Chain Fatty Acids in Bacteria

Bacterial cell envelopes are complex structures that mediate interactions with the environment and are crucial for survival. The lipid composition of these envelopes is a key determinant of their physical properties and biological functions. While straight-chain saturated and unsaturated fatty acids are common, many bacterial species also synthesize significant amounts of branched-chain fatty acids (BCFAs) and very long-chain fatty acids (VLCFAs).

  • Branched-Chain Fatty Acids (BCFAs): Primarily found as iso and anteiso structures, BCFAs lower the phase transition temperature of membranes, thereby increasing membrane fluidity, particularly at low temperatures.[1][2][3] They are synthesized using precursors from amino acid metabolism.[1][2][3]

  • Very Long-Chain Fatty Acids (VLCFAs): Defined as fatty acids with 22 or more carbon atoms, VLCFAs are less common but are critical in the bacteria that produce them.[4] A prime example is the mycolic acids of Mycobacterium tuberculosis, which are VLCFAs that form a highly impermeable outer membrane, contributing to its resistance to antibiotics.

This guide focuses on 25-methylhexacosanoic acid , an iso-branched VLCFA. While its direct presence in bacterial cell walls is not yet extensively documented in publicly available literature, its chemical structure suggests a potential role in modulating membrane properties in bacteria that may inhabit specific environmental niches.

Characterization of 25-Methylhexacosanoic Acid

25-Methylhexacosanoic acid is a saturated fatty acid with a methyl group at the 25th carbon position. Its structure confers specific physicochemical properties that would influence its behavior in a lipid bilayer.

PropertyValueReference
Chemical Formula C₂₇H₅₄O₂[5]
Molecular Weight 410.72 g/mol [5]
Structure iso-Heptacosanoic acid
Melting Point (Est.) High, characteristic of VLCFAs
Solubility Insoluble in water, soluble in organic solvents

Hypothetical Role in Bacterial Cell Walls

Based on the known functions of BCFAs and VLCFAs, we can hypothesize the role of 25-methylhexacosanoic acid in bacterial cell walls:

  • Membrane Fluidity and Order: The iso-branching would introduce a kink in the acyl chain, disrupting tight packing and increasing membrane fluidity. Conversely, its significant length would contribute to a thicker, more ordered, and less permeable membrane. The balance of these effects would be critical for bacterial adaptation to specific temperatures and chemical environments.

  • Structural Integrity: Incorporation into the cell membrane or outer layers could enhance the mechanical strength and rigidity of the cell envelope.

  • Environmental Adaptation: The synthesis of such a large and specific fatty acid may be a response to extreme environmental conditions, such as high temperatures, pressures, or the presence of disruptive chemical agents.

  • Biomarker Potential: The unique structure of 25-methylhexacosanoic acid makes it a potential biomarker for the identification and chemotaxonomy of specific bacterial species or genera that may produce it.

Proposed Biosynthetic Pathway

The biosynthesis of 25-methylhexacosanoic acid in bacteria can be postulated based on the well-established pathways for iso-fatty acid synthesis. The key steps would involve a specific branched-chain alpha-keto acid primer and subsequent elongation by a fatty acid synthase (FAS) system.

Diagram of the Proposed Biosynthetic Pathway for 25-Methylhexacosanoic Acid:

Biosynthesis_of_25_Methylhexacosanoic_Acid Leu Leucine aKIC α-Ketoisocaproate Leu->aKIC Transamination IsoValCoA Isovaleryl-CoA (Primer) aKIC->IsoValCoA Decarboxylation FASII Fatty Acid Synthase II (FAS-II) Elongation Cycles (x11) IsoValCoA->FASII MalonylCoA Malonyl-CoA (Extender) MalonylCoA->FASII VLCFA 25-Methylhexacosanoyl-ACP FASII->VLCFA Final_Product 25-Methylhexacosanoic Acid VLCFA->Final_Product Thioesterase Experimental_Workflow Culture Bacterial Culture Harvest Cell Harvesting (Centrifugation) Culture->Harvest Lysis Cell Lysis (e.g., Sonication) Harvest->Lysis Extraction Lipid Extraction (Bligh & Dyer) Lysis->Extraction Saponification Saponification & Methylation (FAMEs Synthesis) Extraction->Saponification GCMS GC-MS Analysis Saponification->GCMS Data Data Analysis (Quantification & Identification) GCMS->Data

References

Exploratory

Biosynthesis of 25-Methylhexacosanoic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract 25-Methylhexacosanoic acid is an iso-branched very-long-chain fatty acid (VLCFA) that plays a role in the composition of various lipids. Its biosyn...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

25-Methylhexacosanoic acid is an iso-branched very-long-chain fatty acid (VLCFA) that plays a role in the composition of various lipids. Its biosynthesis is a multi-step process involving the coordinated action of cytosolic fatty acid synthase (FAS) and the endoplasmic reticulum-bound fatty acid elongase (FAE) complex. This guide provides a comprehensive overview of the biosynthetic pathway, key enzymes, regulatory mechanisms, and detailed experimental protocols relevant to the study of 25-methylhexacosanoic acid synthesis.

Introduction

Very-long-chain fatty acids (VLCFAs), defined as fatty acids with chain lengths of 22 carbons or more, are essential components of cellular lipids, including sphingolipids and glycerolipids. Methyl-branched VLCFAs, such as 25-methylhexacosanoic acid, are a subclass of these lipids characterized by a methyl group near the terminus of the acyl chain. The "iso" configuration, as seen in 25-methylhexacosanoic acid, refers to a methyl branch on the penultimate carbon atom. These branched-chain fatty acids are known to influence membrane fluidity and may have specialized biological roles. Understanding the biosynthesis of 25-methylhexacosanoic acid is crucial for elucidating its physiological functions and its potential involvement in various disease states.

The Biosynthetic Pathway

The synthesis of 25-methylhexacosanoic acid is a two-stage process that begins in the cytosol and is completed in the endoplasmic reticulum.

Stage 1: Initiation and Initial Elongation by Fatty Acid Synthase (FAS)

The synthesis of iso-branched fatty acids is initiated using a primer derived from the catabolism of the branched-chain amino acid, valine.

  • Primer Formation: Valine is transaminated and decarboxylated to form isobutyryl-CoA. This reaction is catalyzed by branched-chain α-keto acid dehydrogenase.

  • Initial Elongation: Isobutyryl-CoA serves as the primer for the cytosolic fatty acid synthase (FAS) complex. Through successive cycles of condensation with malonyl-CoA, the acyl chain is elongated by two carbons per cycle. This process continues until a long-chain fatty acid, typically palmitoyl-CoA (C16:0) or stearoyl-CoA (C18:0), with a terminal iso-branch is produced.

Stage 2: Elongation to C26 by the Fatty Acid Elongase (FAE) Complex

The long-chain iso-branched fatty acid is then transported to the endoplasmic reticulum for further elongation to 25-methylhexacosanoic acid (iso-C27:0, though systematically named as a C26 chain with a methyl group at position 25). This elongation is carried out by the fatty acid elongase (FAE) complex, which consists of four key enzymes that catalyze a four-step cycle:

  • Condensation: The rate-limiting step is catalyzed by a β-ketoacyl-CoA synthase (KCS), also known as an elongase (ELOVL). This enzyme condenses the iso-acyl-CoA with malonyl-CoA to form a β-ketoacyl-CoA.

  • Reduction: The β-ketoacyl-CoA is then reduced to a β-hydroxyacyl-CoA by a β-ketoacyl-CoA reductase (KCR), using NADPH as a reductant.

  • Dehydration: A 3-hydroxyacyl-CoA dehydratase (HCD) removes a molecule of water to form a trans-2,3-enoyl-CoA.

  • Reduction: Finally, a trans-2-enoyl-CoA reductase (ECR) reduces the double bond to yield a saturated acyl-CoA that is two carbons longer than the initial substrate.

This cycle is repeated until the 25-methylhexacosanoyl-CoA is synthesized.

Key Elongase Enzymes

The substrate specificity of the ELOVL enzymes is a critical determinant of the final chain length of the fatty acid. For the synthesis of a C26 fatty acid, the following elongases are of particular importance:

  • ELOVL1: This elongase has been identified as the primary enzyme responsible for the elongation of saturated and monounsaturated VLCFAs up to C26.[1][2] It exhibits high activity towards C22:0-CoA and is essential for the production of C24 and C26 sphingolipids.[1][3]

  • ELOVL4: While primarily known for its role in the synthesis of ultra-long-chain fatty acids (>C28), ELOVL4 also shows activity towards C24:0 and C26:0-CoA substrates.[3]

Based on current evidence, ELOVL1 is the most likely candidate for the final elongation steps leading to 25-methylhexacosanoic acid.

Biosynthesis_of_25_Methylhexacosanoic_acid cluster_cytosol Cytosol cluster_er Endoplasmic Reticulum Valine Valine IsobutyrylCoA Isobutyryl-CoA Valine->IsobutyrylCoA Branched-chain α-keto acid dehydrogenase FAS Fatty Acid Synthase (FAS) IsobutyrylCoA->FAS IsoLCFA iso-Long-Chain Acyl-CoA (e.g., C16, C18) FAS->IsoLCFA FAE_complex Fatty Acid Elongase (FAE) Complex IsoLCFA->FAE_complex IsoLCFA->FAE_complex MalonylCoA_cyto Malonyl-CoA MalonylCoA_cyto->FAS IsoVLCFA iso-Very-Long-Chain Acyl-CoA (C20-C24) FAE_complex->IsoVLCFA Multiple Cycles Product 25-Methylhexacosanoyl-CoA FAE_complex->Product KCS KCS (ELOVL1) KCR KCR HCD HCD ECR ECR IsoVLCFA->FAE_complex MalonylCoA_er Malonyl-CoA MalonylCoA_er->FAE_complex

Biosynthetic pathway of 25-methylhexacosanoic acid.

Regulation of Biosynthesis

The biosynthesis of VLCFAs is tightly regulated at multiple levels to meet cellular demands and prevent the accumulation of potentially toxic lipid species.

  • Transcriptional Regulation: The expression of key enzymes in fatty acid synthesis, including FAS and ELOVLs, is controlled by transcription factors such as Sterol Regulatory Element-Binding Protein-1c (SREBP-1c) and Liver X Receptor (LXR). These factors are responsive to hormonal and nutritional signals.

  • Hormonal Control: Insulin promotes lipogenesis by activating SREBP-1c, leading to increased expression of FAS and other lipogenic enzymes. Conversely, glucagon (B607659) and polyunsaturated fatty acids tend to suppress lipogenesis.

  • Substrate Availability: The availability of precursors such as valine, acetyl-CoA, and malonyl-CoA directly influences the rate of synthesis.

Regulation_Pathway Insulin Insulin SREBP1c SREBP-1c Insulin->SREBP1c activates Glucagon Glucagon Glucagon->SREBP1c inhibits PUFA Polyunsaturated Fatty Acids PUFA->SREBP1c inhibits FAS_gene FAS Gene SREBP1c->FAS_gene promotes transcription ELOVL1_gene ELOVL1 Gene SREBP1c->ELOVL1_gene promotes transcription LXR LXR LXR->SREBP1c activates Biosynthesis 25-Methylhexacosanoic Acid Biosynthesis FAS_gene->Biosynthesis ELOVL1_gene->Biosynthesis

Regulatory pathways influencing VLCFA biosynthesis.

Quantitative Data

Precise kinetic data for the entire biosynthetic pathway of 25-methylhexacosanoic acid is not extensively documented. However, substrate specificities of the key elongase enzymes have been characterized.

Table 1: Substrate Specificity of Human ELOVL1

Substrate (Acyl-CoA)Relative Activity (%)
C18:0~40
C20:0~80
C22:0100
C24:0~70
C26:0~30

Data are representative and compiled from in vitro assays.[1]

Table 2: Substrate Specificity of Human ELOVL4

Substrate (Acyl-CoA)Relative Activity (%)
C24:0100
C26:0~80

Data are representative and compiled from in vitro assays.[3]

Experimental Protocols

In Vitro Fatty Acid Elongase Assay

This protocol is adapted from established methods for measuring ELOVL activity.[4]

Objective: To measure the activity of ELOVL enzymes in elongating a specific iso-branched acyl-CoA substrate.

Materials:

  • Microsomal protein fraction containing the ELOVL enzyme of interest.

  • Iso-branched fatty acyl-CoA substrate (e.g., 23-methyltetracosanoyl-CoA).

  • [2-¹⁴C]Malonyl-CoA (radiolabeled).

  • NADPH.

  • Reaction buffer (e.g., 100 mM potassium phosphate, pH 7.4).

  • Stop solution (e.g., 2.5 M KOH, 50% ethanol).

  • Hexane (B92381).

  • Scintillation cocktail.

Procedure:

  • Prepare the reaction mixture containing the reaction buffer, NADPH, and the iso-branched acyl-CoA substrate.

  • Initiate the reaction by adding the microsomal protein and [2-¹⁴C]malonyl-CoA.

  • Incubate at 37°C for a defined period (e.g., 30 minutes).

  • Stop the reaction by adding the stop solution and heat at 70°C for 1 hour to saponify the fatty acids.

  • Acidify the mixture with concentrated HCl.

  • Extract the fatty acids with hexane.

  • Evaporate the hexane and redissolve the fatty acid residue in a suitable solvent.

  • Quantify the radioactivity of the elongated product using liquid scintillation counting.

Elongase_Assay_Workflow start Start prep Prepare Reaction Mixture (Buffer, NADPH, Acyl-CoA) start->prep reaction Initiate Reaction (Add Microsomes, [14C]Malonyl-CoA) prep->reaction incubation Incubate at 37°C reaction->incubation stop Stop Reaction (KOH/Ethanol) incubation->stop saponify Saponify at 70°C stop->saponify acidify Acidify (HCl) saponify->acidify extract Extract with Hexane acidify->extract evaporate Evaporate Hexane extract->evaporate quantify Quantify Radioactivity (Scintillation Counting) evaporate->quantify end End quantify->end

References

Foundational

The Pivotal Role of 25-Methylhexacosanoic Acid in the Structural Integrity and Pathogenesis of Mycobacterium

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive technical overview of the biological significance of 25-methylhexacosanoic acid...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the biological significance of 25-methylhexacosanoic acid in Mycobacterium, particularly in Mycobacterium tuberculosis. As a key precursor to the α-branch of mycolic acids, this very-long-chain fatty acid is integral to the formation of the unique and impermeable mycobacterial cell wall. This guide details its biosynthesis via the Fatty Acid Synthase-I (FAS-I) system, its subsequent incorporation into mature mycolic acids, and the critical role these complex lipids play in the bacterium's survival, drug resistance, and virulence. Experimental protocols for the analysis of mycobacterial fatty acids are provided, and the biosynthetic pathway is visually represented. This paper aims to serve as a foundational resource for researchers engaged in the study of mycobacterial lipid metabolism and the development of novel anti-tuberculosis therapeutics.

Introduction

The cell envelope of Mycobacterium tuberculosis is a complex and formidable barrier, central to its resilience and pathogenicity. A defining feature of this envelope is the presence of mycolic acids, which are very-long-chain α-alkyl, β-hydroxy fatty acids.[1][2] These molecules are covalently linked to the underlying arabinogalactan-peptidoglycan layer, forming the mycolyl-arabinogalactan-peptidoglycan (mAGP) complex, the core of the mycobacterial cell wall.[2] The unique structure and composition of mycolic acids impart the cell wall with its characteristic low permeability, hydrophobicity, and resistance to many common antibiotics and chemical stressors.[3][4]

Mycolic acids are composed of two main chains: a longer meromycolate chain and a shorter α-alkyl branch.[1] The synthesis of the α-alkyl branch is initiated by the production of specific saturated straight-chain fatty acids by the Fatty Acid Synthase-I (FAS-I) system.[1][5] Among these, 25-methylhexacosanoic acid stands out as a crucial precursor for the most common mycolic acid variants in M. tuberculosis. This guide focuses on the specific biological role of 25-methylhexacosanoic acid, from its synthesis to its ultimate function as a cornerstone of the mycobacterial cell wall.

Biosynthesis of 25-Methylhexacosanoic Acid and its Incorporation into Mycolic Acids

The biosynthesis of 25-methylhexacosanoic acid is carried out by the multifunctional polypeptide Fatty Acid Synthase-I (FAS-I) system.[1][5] This eukaryotic-like system is responsible for the de novo synthesis of fatty acids in mycobacteria. The FAS-I system in M. tuberculosis exhibits a bimodal product profile, generating both shorter chain fatty acids (C16-C18) and very-long-chain fatty acids (VLCFAs) such as hexacosanoic acid (C26).[2] It is the C26 fatty acyl-CoA, which after methylation becomes 25-methylhexacosanoic acid, that serves as the primer for the α-branch of mycolic acids.[6]

The overall process of mycolic acid synthesis can be conceptualized in the following stages:

  • Synthesis of Precursors: The FAS-I system produces C26 acyl-CoA.[6] Concurrently, the FAS-II system, a prokaryotic-like multi-enzyme complex, elongates shorter fatty acid primers (produced by FAS-I) to generate the long meromycolate chain.[3][7]

  • Activation and Condensation: The C26 fatty acid is carboxylated. The resulting 2-carboxy-C26-acyl-CoA and the mature meromycolic acid are then condensed in a Claisen-type reaction catalyzed by the polyketide synthase Pks13.[6]

  • Reduction and Maturation: The resulting β-ketoester is then reduced to form the mature mycolic acid.[6]

Signaling Pathways

Current research has not identified a direct role for 25-methylhexacosanoic acid as a signaling molecule in Mycobacterium. Its primary and essential function appears to be structural, serving as a building block for mycolic acids. The regulation of its synthesis is intertwined with the overall regulation of fatty acid and mycolic acid biosynthesis, which is controlled by transcriptional regulators such as FasR and MabR.[7] These regulators respond to the intracellular pool of long-chain acyl-CoAs, thereby controlling the expression of the FAS-I and FAS-II systems.[7] While mycobacteria extensively manipulate host cell signaling pathways during infection, there is no evidence to suggest that 25-methylhexacosanoic acid is directly involved in these interactions.[8][9]

Quantitative Data

Mycolic Acid ComponentCarbon Chain Length RangeApproximate Percentage in M. tuberculosisPrecursor for α-branch
α-mycolic acidsC78-C90>70%C26 (Hexacosanoic acid)
Methoxy-mycolic acidsC80-C8710-15%C24-C26
Keto-mycolic acidsC80-C9010-15%C24-C26

Table 1: Composition and Precursors of Major Mycolic Acid Classes in M. tuberculosis.[1][6]

Experimental Protocols

The study of 25-methylhexacosanoic acid relies on general methodologies for the extraction, derivatization, and analysis of mycobacterial fatty acids and mycolic acids.

Extraction and Saponification of Mycobacterial Lipids
  • Harvest and Wash: Harvest Mycobacterium cultures by centrifugation. Wash the cell pellet with phosphate-buffered saline (PBS) to remove media components.

  • Saponification: Resuspend the pellet in a solution of 15% tetrabutylammonium (B224687) hydroxide (B78521) (TBAH) in a screw-cap tube.

  • Hydrolysis: Incubate the suspension at 100°C overnight to hydrolyze the lipids and release the fatty acids.

Derivatization to Fatty Acid Methyl Esters (FAMEs)
  • Methylation: After cooling, add dichloromethane (B109758) and methyl iodide to the saponified mixture.

  • Extraction: Agitate the mixture to facilitate the methylation of the fatty acids. Centrifuge to separate the phases. The lower organic phase contains the fatty acid methyl esters (FAMEs).

  • Washing: Wash the organic phase with water to remove any remaining TBAH and other impurities.

Analysis of FAMEs by Gas Chromatography-Mass Spectrometry (GC-MS)
  • Sample Preparation: Evaporate the solvent from the FAMEs extract and resuspend the residue in a suitable solvent like hexane.

  • GC Separation: Inject the sample into a gas chromatograph equipped with a capillary column suitable for fatty acid analysis (e.g., a polar or non-polar column depending on the specific separation requirements).

  • MS Detection: The eluting FAMEs are introduced into a mass spectrometer for identification based on their mass spectra and fragmentation patterns. The retention time and mass spectrum of the peak corresponding to 25-methylhexacosanoate methyl ester can be compared to an analytical standard for confirmation.

Visualization of the Biosynthetic Pathway

The following diagram illustrates the central role of 25-methylhexacosanoic acid as a product of the FAS-I system and its subsequent incorporation into mycolic acids.

Mycolic_Acid_Biosynthesis cluster_FAS_I Fatty Acid Synthase-I (FAS-I) System cluster_alpha_branch α-Branch Formation cluster_FAS_II Fatty Acid Synthase-II (FAS-II) System cluster_Condensation Condensation & Maturation cluster_Cell_Wall Cell Wall Integration FAS_I FAS-I (multifunctional enzyme) C26_CoA Hexacosanoyl-CoA (C26) FAS_I->C26_CoA de novo synthesis Methyl_C26 25-Methylhexacosanoyl-CoA C26_CoA->Methyl_C26 Methylation Carboxy_C26 2-Carboxy-25-methyl- hexacosanoyl-CoA Methyl_C26->Carboxy_C26 Carboxylation Pks13 Pks13 Carboxy_C26->Pks13 FAS_II FAS-II (multi-enzyme complex) Meromycolate Meromycolic Acid (C50-C60) FAS_II->Meromycolate Elongation of C16-C18 primers Meromycolate->Pks13 Beta_Keto β-Keto Mycolic Acid Pks13->Beta_Keto Claisen Condensation Mature_Mycolic_Acid Mature Mycolic Acid Beta_Keto->Mature_Mycolic_Acid Reduction mAGP Mycolyl-Arabinogalactan- Peptidoglycan (mAGP) Mature_Mycolic_Acid->mAGP Transesterification

References

Exploratory

An In-depth Technical Guide to the Natural Sources of Branched-Chain Fatty Acids

For Researchers, Scientists, and Drug Development Professionals Introduction Branched-chain fatty acids (BCFAs) are a class of aliphatic carboxylic acids characterized by one or more methyl branches along their carbon ch...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Branched-chain fatty acids (BCFAs) are a class of aliphatic carboxylic acids characterized by one or more methyl branches along their carbon chain. Predominantly saturated, these fatty acids are distinguished from their straight-chain counterparts by their unique physicochemical properties, including lower melting points and enhanced fluidity. In recent years, BCFAs have garnered significant attention within the scientific community for their diverse biological activities and potential therapeutic applications. Emerging research indicates their involvement in modulating metabolic pathways, gut microbiota composition, and immune responses, positioning them as molecules of interest for drug development and nutritional science. This technical guide provides a comprehensive overview of the natural sources of BCFAs, detailed methodologies for their analysis, and an exploration of the key signaling pathways they influence.

Natural Sources and Quantitative Distribution of BCFAs

BCFAs are primarily synthesized by bacteria and are consequently found in various foods derived from or influenced by microbial ecosystems. The main dietary sources for humans include ruminant fats (dairy and meat) and certain fermented foods.

Ruminant Products: Dairy and Meat

The primary source of BCFAs in the Western diet is from products of ruminant animals such as cows, sheep, and goats.[1][2] The microbial fermentation in the rumen utilizes branched-chain amino acids (BCAAs)—valine, leucine (B10760876), and isoleucine—as precursors for the synthesis of iso and anteiso BCFAs.[3]

  • iso-BCFAs , which have a methyl group on the penultimate carbon, are derived from valine (yielding iso-14:0 and iso-16:0) and leucine (yielding iso-15:0 and iso-17:0).

  • anteiso-BCFAs , with a methyl group on the antepenultimate carbon, are synthesized from isoleucine (producing anteiso-15:0 and anteiso-17:0).

The concentration of BCFAs in dairy products can vary based on the animal species, their diet, and the processing of the product.[1][4]

Table 1: Quantitative Distribution of BCFAs in Dairy Products

Dairy ProductTotal BCFA (% of total fatty acids)Key BCFA ProfileReference(s)
Cow's Milk (whole)~2.0%Rich in anteiso-15:0, iso-15:0, iso-16:0, iso-17:0, and anteiso-17:0[1][2]
Sheep Cheese2.73%Higher total BCFAs compared to cow's milk products[1][5]
Goat Cheese1.8 - 2.4%Significant levels of various iso and anteiso BCFAs[4]
Cheddar Cheese1.95%Similar profile to whole milk[1]
Provolone Cheese1.90%Slightly lower than cheddar[1][5]
Low-moisture Mozzarella1.40%Lower BCFA content[1][5]
Light Cream Cheese1.37%Lowest among cheeses listed[1]

Ruminant meat is another significant source of BCFAs. The content can vary depending on the cut of meat and the animal's diet.

Table 2: Quantitative Distribution of BCFAs in Ruminant Meat

Meat ProductTotal BCFA (% of total fatty acids)Reference(s)
Ground Beef (commercial)1.60%[5]
Ground Beef (pastured)1.97%[5]
Fermented Foods

Bacterial fermentation can lead to the accumulation of BCFAs in various food products. The Japanese fermented soybean dish, nattō, which is fermented with Bacillus subtilis, is a notable source.[6][7] Other fermented products like shrimp paste and certain fish sauces also contain significant amounts of BCFAs.[6]

Table 3: Quantitative Distribution of BCFAs in Fermented Foods

Fermented FoodTotal BCFA (% of total fatty acids)BCFA per servingKey BCFA ProfileReference(s)
Nattō1.00 ± 0.64%117 mg (90g serving)iso-14:0, iso-15:0, anteiso-15:0, iso-16:0, iso-17:0, anteiso-17:0[6][8]
Fermented Shrimp Paste1.63 ± 0.72%8.8 mg (16g serving)Broad range of iso and anteiso BCFAs[6]
Miso0.37%Low due to low fat content-[1][5]
SauerkrautAppreciable fractionLow due to low fat content-[1][5]
Human Milk and Vernix Caseosa

Human milk is a natural source of BCFAs for infants, playing a potential role in the development of the gut microbiome.[9] Vernix caseosa, the waxy substance covering newborns, is exceptionally rich in BCFAs and is thought to be ingested by the fetus in utero, contributing to the initial seeding of the gut with these important fatty acids.[3]

Experimental Protocols for BCFA Analysis

The accurate identification and quantification of BCFAs from complex biological matrices require robust analytical methodologies. Gas chromatography (GC) and liquid chromatography (LC) coupled with mass spectrometry (MS) are the primary techniques employed.

Lipid Extraction and Fatty Acid Methyl Ester (FAME) Preparation

A crucial first step in BCFA analysis is the extraction of lipids from the sample matrix, followed by derivatization to fatty acid methyl esters (FAMEs) to increase their volatility for GC analysis.

Protocol: Direct FAME Synthesis from Wet Tissues (e.g., Meat, Dairy)

This protocol is adapted from a simplified method that bypasses the need for prior solvent extraction.[10][11]

  • Sample Preparation: Weigh approximately 50-100 mg of wet tissue (or an equivalent amount for liquid/semi-solid samples like cheese and yogurt) into a 16x125 mm screw-cap Pyrex tube.

  • Internal Standard: Add a known amount of an internal standard, such as C13:0 methyl ester (0.5 mg/mL in methanol), to each sample for quantification.

  • Saponification (Hydrolysis):

    • Add 2 mL of 1 N KOH in methanol (B129727) to the tube.

    • Tightly cap the tube, vortex, and heat at 55°C for 1.5 hours in a heating block or water bath. This step hydrolyzes the triacylglycerols and phospholipids, releasing the fatty acids as potassium salts.

  • Methylation:

    • Cool the tube to room temperature.

    • Add 2 mL of 0.7 M H₂SO₄ in methanol to neutralize the KOH and catalyze the methylation of the free fatty acids.

    • Recap the tube, vortex, and heat at 55°C for 1.5 hours.

  • FAME Extraction:

    • Cool the tube to room temperature.

    • Add 3 mL of hexane (B92381) to the tube.

    • Vortex vigorously for 5 minutes to extract the FAMEs into the hexane layer.

    • Centrifuge at a low speed (e.g., 1000 x g) for 5 minutes to separate the phases.

  • Sample Collection: Carefully transfer the upper hexane layer containing the FAMEs into a GC vial for analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the gold standard for FAME analysis due to its high resolution and ability to separate complex mixtures of fatty acid isomers.

Table 4: Typical GC-MS Operating Conditions for FAME Analysis

ParameterSettingReference(s)
Gas Chromatograph (GC)
ColumnPolar capillary column (e.g., HP-88, DB-FATWAX UI, 60 m x 0.25 mm ID, 0.20 µm film thickness)[12][13]
Carrier GasHelium, constant flow mode (e.g., 1.2 mL/min)[12]
Injection ModeSplitless or Split (e.g., 20:1 ratio)[12]
Inlet Temperature250°C[12]
Oven Temperature ProgramInitial: 60°C (hold 1 min); Ramp 1: 10°C/min to 175°C (hold 10 min); Ramp 2: 5°C/min to 220°C (hold 20 min)[13]
Mass Spectrometer (MS)
Ionization ModeElectron Ionization (EI)[12]
Ionization Energy70 eV[12]
Acquisition ModeFull Scan (e.g., m/z 50-550) and/or Selected Ion Monitoring (SIM) for targeted quantification[12][14]
Ion Source Temperature230°C-
Quadrupole Temperature150°C-
Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS offers an alternative for the analysis of fatty acids, particularly for samples where derivatization is not desirable or for specific applications requiring different selectivity.

Table 5: Typical LC-MS/MS Operating Conditions for Fatty Acid Analysis

ParameterSettingReference(s)
Liquid Chromatograph (LC)
ColumnC18 reverse-phase column (e.g., 150 mm x 3.0 mm, 2.7 µm)[15][16]
Mobile Phase AWater:Acetonitrile (40:60, v/v) with 20 mM ammonium (B1175870) formate[15]
Mobile Phase BIsopropanol:Acetonitrile (40:60, v/v) with 0.2% formic acid[15]
Flow Rate0.45 mL/min[15]
Column Temperature40°C[17]
Mass Spectrometer (MS/MS)
Ionization ModeNegative Electrospray Ionization (ESI-)[17]
Spray Voltage-4500 V[18]
Source Temperature250°C[18]
Acquisition ModeMultiple Reaction Monitoring (MRM) for targeted quantification[19]

Key Signaling Pathways Modulated by BCFAs

BCFAs are not merely structural components of cell membranes; they are bioactive molecules that can influence cellular signaling and gene expression.

Peroxisome Proliferator-Activated Receptor (PPAR) Signaling

A primary mechanism through which BCFAs exert their effects is via the activation of Peroxisome Proliferator-Activated Receptors (PPARs), a family of nuclear receptors that function as transcription factors regulating lipid and glucose metabolism.

  • PPARα Activation: BCFAs, particularly their CoA thioesters, are high-affinity ligands for PPARα. This activation leads to the upregulation of genes involved in fatty acid β-oxidation.

  • PPARγ Modulation: Some BCFAs, such as iso-17:0, have been shown to upregulate the transcription of PPARγ, a key regulator of adipogenesis and insulin (B600854) sensitivity.

PPAR_Signaling BCFA Branched-Chain Fatty Acids (BCFAs) AcylCoA BCFA-CoA Thioesters BCFA->AcylCoA Acyl-CoA Synthetase PPARa PPARα AcylCoA->PPARa Binds & Activates PPRE Peroxisome Proliferator Response Element (PPRE) PPARa->PPRE Heterodimerizes with RXR & Binds RXR RXR RXR->PPRE TargetGenes Target Genes (e.g., CPT1, ACOX1) PPRE->TargetGenes Upregulates Transcription MetabolicEffects Increased Fatty Acid β-Oxidation TargetGenes->MetabolicEffects Leads to

Caption: PPARα activation pathway by BCFAs.

Modulation of Inflammatory Pathways

BCFAs can influence inflammatory responses, although the mechanisms are still under investigation. Their interaction with Toll-like receptors (TLRs) and subsequent modulation of downstream signaling, such as the NF-κB pathway, are areas of active research. Saturated fatty acids, in general, can activate TLR4 signaling, a key pathway in the innate immune response that can lead to the production of pro-inflammatory cytokines.[20][21] The unique structure of BCFAs may modulate this interaction differently than their straight-chain counterparts.

Inflammatory_Signaling BCFA Branched-Chain Fatty Acids (BCFAs) TLR4 Toll-like Receptor 4 (TLR4) BCFA->TLR4 Modulates (Potential Interaction) MyD88 MyD88 TLR4->MyD88 Recruits IKK IKK Complex MyD88->IKK Activates NFkB NF-κB IKK->NFkB Activates Cytokines Pro-inflammatory Cytokines (e.g., TNF-α, IL-6) NFkB->Cytokines Promotes Transcription Inflammation Inflammatory Response Cytokines->Inflammation Drives

Caption: Potential modulation of TLR4-mediated inflammation by BCFAs.

Biosynthesis of Branched-Chain Fatty Acids

The synthesis of BCFAs in bacteria is a well-characterized process that utilizes branched-chain α-keto acids as primers for the fatty acid synthase (FAS) system.

BCFA_Biosynthesis cluster_precursors Precursors Valine Valine BCAT Branched-Chain Amino Acid Transaminase (BCAT) Valine->BCAT Leucine Leucine Leucine->BCAT Isoleucine Isoleucine Isoleucine->BCAT KetoAcids Branched-Chain α-Keto Acids BCAT->KetoAcids BKD Branched-Chain α-Keto Acid Dehydrogenase (BKD) KetoAcids->BKD AcylCoAPrimers Branched-Chain Acyl-CoA Primers BKD->AcylCoAPrimers FASII Fatty Acid Synthase II (FASII) AcylCoAPrimers->FASII Primes Synthesis BCFA_Product iso- and anteiso- Branched-Chain Fatty Acids FASII->BCFA_Product Elongation with Malonyl-CoA

Caption: Bacterial biosynthesis pathway of BCFAs from amino acids.[22]

Conclusion and Future Directions

Branched-chain fatty acids represent a fascinating and biologically significant class of lipids. Their primary dietary sources are ruminant products and specific fermented foods, with concentrations varying based on production and processing methods. The analytical workflows for their characterization are well-established, relying on GC-MS and LC-MS/MS for accurate quantification. The ability of BCFAs to modulate key signaling pathways, particularly PPARs, highlights their potential as therapeutic agents in metabolic diseases. Further research is warranted to fully elucidate their role in modulating inflammatory pathways and their impact on human health, paving the way for novel drug development and targeted nutritional interventions.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of 25-Methylhexacosanoic Acid

For Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive guide to the chemical synthesis of 25-methylhexacosanoic acid, a very-long-chain fatty acid (VLCFA) of interest for v...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the chemical synthesis of 25-methylhexacosanoic acid, a very-long-chain fatty acid (VLCFA) of interest for various research applications. The synthesis strategy is centered around a robust Grignard reaction to construct the carbon backbone, followed by hydrolysis to yield the final carboxylic acid. Detailed protocols for the synthesis of key intermediates, the coupling reaction, and final product purification are provided, along with methods for characterization.

Overview of the Synthetic Strategy

The synthesis of 25-methylhexacosanoic acid is achieved through a convergent approach, involving the preparation of two key building blocks: a long-chain branched alkyl bromide and a shorter-chain ω-haloester. These fragments are then coupled via a Grignard reaction. The resulting ester is subsequently hydrolyzed to afford the desired 25-methylhexacosanoic acid.

dot

Synthesis_Workflow cluster_start Starting Materials cluster_intermediates Intermediate Synthesis cluster_coupling Grignard Coupling and Hydrolysis 2-Methyl-1-propanol 2-Methyl-1-propanol 24-Methylpentacosan-1-ol 24-Methylpentacosan-1-ol 2-Methyl-1-propanol->24-Methylpentacosan-1-ol 1. Grignard with 1-Bromoeicosane (B1265406) 2. Epoxide opening 1-Bromoeicosane 1-Bromoeicosane 1-Bromoeicosane->24-Methylpentacosan-1-ol 6-Bromohexanoic acid 6-Bromohexanoic acid Methyl 6-bromohexanoate (B1238239) Methyl 6-bromohexanoate 6-Bromohexanoic acid->Methyl 6-bromohexanoate H+/MeOH 1-Bromo-24-methylpentacosane 1-Bromo-24-methylpentacosane 24-Methylpentacosan-1-ol->1-Bromo-24-methylpentacosane PBr3 Grignard Reagent Grignard Reagent 1-Bromo-24-methylpentacosane->Grignard Reagent Mg, Ether Methyl 25-methylhexacosanoate Methyl 25-methylhexacosanoate Methyl 6-bromohexanoate->Methyl 25-methylhexacosanoate Grignard Reagent->Methyl 25-methylhexacosanoate Cu(I) catalyst 25-Methylhexacosanoic acid 25-Methylhexacosanoic acid Methyl 25-methylhexacosanoate->25-Methylhexacosanoic acid 1. NaOH 2. H3O+

Caption: Synthetic workflow for 25-methylhexacosanoic acid.

Experimental Protocols

Protocol 1: Synthesis of 1-Bromo-24-methylpentacosane

This protocol describes a two-step synthesis of the key long-chain branched alkyl bromide intermediate.

Step 1a: Synthesis of 24-Methylpentacosan-1-ol

This procedure is adapted from the synthesis of primary alcohols via Grignard reaction with an epoxide.[1][2]

  • Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.1 equivalents). Add a crystal of iodine to initiate the reaction.[1] Add anhydrous diethyl ether to cover the magnesium.

  • Dissolve 1-bromoeicosane (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel. Add a small portion of the bromide solution to the magnesium. The reaction is initiated as indicated by the disappearance of the iodine color and gentle boiling of the ether.[1]

  • Add the remaining 1-bromoeicosane solution dropwise to maintain a gentle reflux. After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

  • Reaction with Epoxide: Cool the Grignard solution to 0 °C in an ice bath. In a separate flask, dissolve 2-methyl-1,2-epoxypropane (isobutylene oxide) (1.2 equivalents) in anhydrous diethyl ether.

  • Add the epoxide solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 2-3 hours.

  • Work-up: Cool the reaction mixture in an ice bath and slowly quench by adding a saturated aqueous solution of ammonium (B1175870) chloride.[1]

  • Extract the product with diethyl ether (3 x volume of the aqueous layer). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude 24-methylpentacosan-1-ol.

  • Purify the alcohol by flash chromatography on silica (B1680970) gel.

Step 1b: Bromination of 24-Methylpentacosan-1-ol

This procedure utilizes phosphorus tribromide to convert the alcohol to the corresponding alkyl bromide.[3][4][5]

  • In a flame-dried flask under a nitrogen atmosphere, dissolve 24-methylpentacosan-1-ol (1.0 equivalent) in anhydrous diethyl ether.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add phosphorus tribromide (PBr₃) (0.4 equivalents) dropwise to the stirred solution.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Work-up: Carefully pour the reaction mixture over ice water. Extract the product with diethyl ether.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 1-bromo-24-methylpentacosane. The product can be used in the next step without further purification if it is sufficiently pure, or it can be purified by column chromatography.

Protocol 2: Synthesis of Methyl 6-bromohexanoate

This protocol describes the esterification of 6-bromohexanoic acid.[6][7]

  • Dissolve 6-bromohexanoic acid (1.0 equivalent) in methanol (B129727) (5-10 volumes).[6][7]

  • Add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 mol%).[7]

  • Reflux the mixture for 3-4 hours.[7]

  • Work-up: After cooling to room temperature, remove the excess methanol by rotary evaporation.

  • Dissolve the residue in diethyl ether and wash with water, followed by a 5% sodium bicarbonate solution, and finally with brine.[7]

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield methyl 6-bromohexanoate. The product can be purified by vacuum distillation.[7]

Protocol 3: Grignard Coupling and Synthesis of Methyl 25-methylhexacosanoate

This protocol outlines the copper-catalyzed cross-coupling of the two prepared intermediates.[8][9][10]

  • Grignard Reagent Formation: Prepare the Grignard reagent from 1-bromo-24-methylpentacosane (1.0 equivalent) and magnesium (1.1 equivalents) in anhydrous THF as described in Protocol 1a.

  • Coupling Reaction: In a separate flame-dried flask under a nitrogen atmosphere, place a catalytic amount of copper(I) iodide (CuI) or other suitable copper catalyst (e.g., 5-10 mol%).

  • Add a solution of methyl 6-bromohexanoate (1.2 equivalents) in anhydrous THF to the flask containing the catalyst.

  • Cool the mixture to 0 °C.

  • Slowly add the prepared Grignard reagent to the haloester-catalyst mixture via a cannula or dropping funnel.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the product with diethyl ether. Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude methyl 25-methylhexacosanoate by column chromatography on silica gel.

Protocol 4: Hydrolysis of Methyl 25-methylhexacosanoate

This protocol describes the final step to obtain the target fatty acid.

  • Dissolve methyl 25-methylhexacosanoate (1.0 equivalent) in a mixture of methanol and water (e.g., 4:1 v/v).

  • Add an excess of sodium hydroxide (B78521) (e.g., 3-5 equivalents) and reflux the mixture for 2-4 hours.

  • Work-up: After cooling, remove the methanol under reduced pressure.

  • Add water to the residue and acidify with concentrated hydrochloric acid until the pH is acidic (pH ~2), which will cause the fatty acid to precipitate.

  • Extract the 25-methylhexacosanoic acid with diethyl ether or another suitable organic solvent.

  • Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

  • Concentrate the solution under reduced pressure to yield the crude product.

Protocol 5: Purification and Characterization

Purification by Crystallization

Very-long-chain fatty acids can often be purified by recrystallization from a suitable solvent or solvent mixture.[11][12][13][14][15]

  • Dissolve the crude 25-methylhexacosanoic acid in a minimal amount of a hot solvent (e.g., acetone, hexane, or a mixture thereof).

  • Allow the solution to cool slowly to room temperature, and then cool further in a refrigerator or freezer to induce crystallization.

  • Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

  • Dry the crystals under vacuum to obtain the purified 25-methylhexacosanoic acid.

Characterization

The structure and purity of the synthesized compounds should be confirmed by standard analytical techniques.

  • Gas Chromatography-Mass Spectrometry (GC-MS): The fatty acid can be converted to its methyl ester (FAME) using BF₃/methanol or methanolic HCl for GC-MS analysis to confirm its molecular weight and fragmentation pattern.[16]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be used to confirm the structure of the final product and intermediates.[3][17][18][19][20][21]

Quantitative Data

The following table summarizes expected and typical data for the synthesis of long-chain fatty acids based on analogous reactions found in the literature. Actual yields may vary depending on experimental conditions and scale.

StepReactantsProductTypical Yield (%)Purity (%)Analytical Method
1a. Alcohol Synthesis 1-Bromoeicosane, Mg, 2-Methyl-1,2-epoxypropane24-Methylpentacosan-1-ol60-80>95GC-MS, NMR
1b. Bromination 24-Methylpentacosan-1-ol, PBr₃1-Bromo-24-methylpentacosane80-95>95GC-MS, NMR
2. Esterification 6-Bromohexanoic acid, Methanol, H₂SO₄Methyl 6-bromohexanoate85-95>98GC, NMR
3. Grignard Coupling 1-Bromo-24-methylpentacosane, Mg, Methyl 6-bromohexanoate, CuIMethyl 25-methylhexacosanoate50-70>90GC-MS, NMR
4. Hydrolysis Methyl 25-methylhexacosanoate, NaOH25-Methylhexacosanoic acid90-98>95GC-MS, NMR, TLC
5. Purification Crude 25-Methylhexacosanoic acidPurified 25-Methylhexacosanoic acid70-90>99GC-MS, NMR

Signaling Pathways and Logical Relationships

The synthesis of 25-methylhexacosanoic acid does not directly involve biological signaling pathways. However, very-long-chain fatty acids are known to be involved in various cellular processes. The logical relationship of the synthesis is a linear sequence of chemical transformations as depicted in the workflow diagram.

dot

Logical_Relationship Start Commercially Available Starting Materials Intermediate_Prep Synthesis of Key Intermediates Start->Intermediate_Prep Coupling Carbon-Carbon Bond Formation (Grignard Reaction) Intermediate_Prep->Coupling Final_Modification Functional Group Transformation (Ester Hydrolysis) Coupling->Final_Modification Purification Purification of Final Product Final_Modification->Purification Characterization Structural and Purity Verification Purification->Characterization Final_Product 25-Methylhexacosanoic Acid Characterization->Final_Product

References

Application

Application Notes and Protocols for the Analytical Identification of 25-Methylhexacosanoic Acid

For Researchers, Scientists, and Drug Development Professionals Introduction 25-Methylhexacosanoic acid is a very-long-chain branched fatty acid (VLCFA) that may play a role in various biological processes and is a poten...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

25-Methylhexacosanoic acid is a very-long-chain branched fatty acid (VLCFA) that may play a role in various biological processes and is a potential biomarker in certain metabolic disorders. Accurate identification and quantification of this molecule are crucial for research and drug development. These application notes provide detailed protocols for the analysis of 25-methylhexacosanoic acid using state-of-the-art analytical techniques, including Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Analytical Techniques Overview

The selection of an appropriate analytical technique depends on the specific research question, sample matrix, and required sensitivity.

  • Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and widely used technique for the analysis of fatty acids. Due to the low volatility of 25-methylhexacosanoic acid, derivatization to a more volatile ester, typically a fatty acid methyl ester (FAME), is required prior to analysis. GC-MS provides excellent chromatographic separation and mass spectral data for structural confirmation and quantification.

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers high sensitivity and specificity, particularly for complex biological matrices. Derivatization is often employed to enhance ionization efficiency. Multiple Reaction Monitoring (MRM) mode allows for targeted and highly selective quantification.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy is a powerful tool for the unambiguous structural elucidation of organic molecules. While not as sensitive as mass spectrometry-based methods, NMR provides detailed information about the carbon-hydrogen framework, confirming the branched structure of 25-methylhexacosanoic acid.

Section 1: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a cornerstone technique for the analysis of fatty acids, offering high resolution and sensitivity. The following protocol details the analysis of 25-methylhexacosanoic acid as its fatty acid methyl ester (FAME) derivative.

Experimental Protocol: GC-MS

1. Sample Preparation and Lipid Extraction:

  • For Biological Tissues:

    • Homogenize 50-100 mg of tissue in a chloroform/methanol mixture (2:1, v/v).

    • Add an internal standard (e.g., heptadecanoic acid, C17:0) for quantification.

    • Vortex vigorously for 15 minutes.

    • Add 0.25 volumes of 0.9% NaCl solution, vortex, and centrifuge to separate the phases.

    • Collect the lower organic phase containing the lipids.

    • Evaporate the solvent under a stream of nitrogen.

  • For Plasma/Serum:

    • To 100 µL of plasma or serum, add 1 mL of a chloroform/methanol mixture (2:1, v/v).

    • Add an internal standard.

    • Vortex and centrifuge.

    • Collect the lower organic phase and dry under nitrogen.

2. Derivatization to Fatty Acid Methyl Esters (FAMEs):

  • Acid-Catalyzed Methylation (Boron Trifluoride-Methanol):

    • To the dried lipid extract, add 1 mL of 14% boron trifluoride (BF3) in methanol.

    • Incubate at 60°C for 30 minutes in a tightly sealed vial.

    • Cool to room temperature and add 1 mL of water and 1 mL of hexane (B92381).

    • Vortex and centrifuge.

    • Collect the upper hexane layer containing the FAMEs.

    • Wash the hexane layer with 1 mL of water, and then dry it over anhydrous sodium sulfate.

    • Transfer the final hexane extract to a GC vial.

3. GC-MS Instrumental Analysis:

  • Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

  • GC Column: A non-polar capillary column, such as a DB-5ms (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm i.d., 0.25 µm film thickness, is recommended for general-purpose FAME analysis.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp 1: Increase to 250°C at a rate of 10°C/min.

    • Ramp 2: Increase to 320°C at a rate of 5°C/min, hold for 10 minutes.

  • Injector Temperature: 280°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection Mode: Splitless.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 50-600.

Data Presentation: GC-MS

Table 1: Expected GC-MS Parameters for Methyl 25-Methylhexacosanoate

ParameterExpected Value/Characteristic
Molecular Ion (M+) m/z 424.4 (Calculated for C28H56O2)
Key Fragment Ions (m/z) 74 (McLafferty rearrangement, characteristic of FAMEs), 87, 143, and fragments resulting from cleavage at the branch point.
Retention Index (RI) The retention index on a non-polar column will be slightly lower than that of its straight-chain isomer, methyl heptacosanoate (B1260523) (C27:0 FAME), due to the branching. The exact value needs to be determined experimentally using a homologous series of n-alkanes.

Visualization: GC-MS Workflow

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Analysis Sample Biological Sample Extraction Lipid Extraction Sample->Extraction Derivatization FAME Derivatization Extraction->Derivatization GC_Injection GC Injection Derivatization->GC_Injection GC_Separation GC Separation GC_Injection->GC_Separation MS_Detection MS Detection GC_Separation->MS_Detection Data_Acquisition Data Acquisition MS_Detection->Data_Acquisition Identification Identification Data_Acquisition->Identification Quantification Quantification Identification->Quantification

Caption: Workflow for the GC-MS analysis of 25-Methylhexacosanoic acid.

Section 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS provides a highly sensitive and selective method for the quantification of 25-methylhexacosanoic acid, especially in complex biological fluids.

Experimental Protocol: LC-MS/MS

1. Sample Preparation and Lipid Extraction:

  • Follow the same lipid extraction procedures as described for the GC-MS protocol. The use of a deuterated internal standard of a similar very-long-chain fatty acid is highly recommended for accurate quantification.

2. Derivatization for Enhanced Ionization:

  • To improve ionization efficiency in positive electrospray ionization (ESI) mode, derivatization of the carboxylic acid group is recommended. A common derivatizing agent is 2-picolylamine.

    • To the dried lipid extract, add a solution of 2-picolylamine and a coupling agent (e.g., HBTU/HOBt) in a suitable organic solvent (e.g., acetonitrile).

    • Incubate at room temperature for 1 hour.

    • The resulting 2-picolylamide derivative can be directly analyzed by LC-MS/MS.

3. LC-MS/MS Instrumental Analysis:

  • Instrumentation: A high-performance liquid chromatograph (HPLC) or ultra-high-performance liquid chromatograph (UHPLC) coupled to a triple quadrupole mass spectrometer.

  • LC Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is suitable for the separation of the derivatized fatty acid.

  • Mobile Phase:

    • A: Water with 0.1% formic acid.

    • B: Acetonitrile/Isopropanol (1:1, v/v) with 0.1% formic acid.

  • Gradient Elution:

    • Start with 50% B, increase to 100% B over 10 minutes, hold for 5 minutes, and then re-equilibrate to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • MS/MS Parameters:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • Precursor Ion: The [M+H]+ of the 2-picolylamide derivative of 25-methylhexacosanoic acid.

    • Product Ions: Characteristic fragment ions resulting from the collision-induced dissociation of the precursor ion. These need to be determined by infusing a standard of the derivatized analyte.

Data Presentation: LC-MS/MS

Table 2: Hypothetical LC-MS/MS MRM Transitions for the 2-Picolylamide Derivative of 25-Methylhexacosanoic Acid

AnalytePrecursor Ion (m/z)Product Ion 1 (m/z)Product Ion 2 (m/z)
25-Methylhexacosanoic acid-2-picolylamide503.5 (Calculated for C33H62N2O + H+)To be determined experimentallyTo be determined experimentally
Internal Standard DerivativeTo be determinedTo be determinedTo be determined

Note: The exact MRM transitions must be optimized experimentally using a synthesized standard of the 2-picolylamide derivative of 25-methylhexacosanoic acid.

Visualization: LC-MS/MS Workflow

LCMSMS_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Analysis Sample Biological Sample Extraction Lipid Extraction Sample->Extraction Derivatization Chemical Derivatization Extraction->Derivatization LC_Injection LC Injection Derivatization->LC_Injection LC_Separation LC Separation LC_Injection->LC_Separation MSMS_Detection MS/MS Detection (MRM) LC_Separation->MSMS_Detection Data_Acquisition Data Acquisition MSMS_Detection->Data_Acquisition Peak_Integration Peak Integration Data_Acquisition->Peak_Integration Quantification Quantification Peak_Integration->Quantification

Caption: Workflow for the LC-MS/MS analysis of 25-Methylhexacosanoic acid.

Section 3: Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy is the gold standard for structural elucidation. It can be used to confirm the identity of a purified sample of 25-methylhexacosanoic acid or its derivative.

Experimental Protocol: NMR

1. Sample Preparation:

  • A purified sample of 25-methylhexacosanoic acid or its methyl ester derivative (1-5 mg) is required.

  • Dissolve the sample in a deuterated solvent (e.g., chloroform-d, CDCl3) in an NMR tube.

2. NMR Instrumental Analysis:

  • Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Experiments:

    • ¹H NMR: Provides information on the number and chemical environment of protons.

    • ¹³C NMR: Provides information on the number and chemical environment of carbon atoms.

    • 2D NMR (e.g., COSY, HSQC, HMBC): Used to establish connectivity between protons and carbons, confirming the overall structure and the position of the methyl branch.

Data Presentation: NMR

Table 3: Expected ¹H and ¹³C NMR Chemical Shifts for 25-Methylhexacosanoic Acid

Group¹H Chemical Shift (ppm)¹³C Chemical Shift (ppm)
-COOH ~10-12 (broad singlet)~180
α-CH₂ ~2.35 (triplet)~34
β-CH₂ ~1.63 (multiplet)~25
Bulk -(CH₂)n- ~1.25 (broad singlet)~29-30
CH at C-25 ~1.5 (multiplet)~39
CH₃ at C-25 ~0.86 (doublet)~19
Terminal CH₃ Not applicableNot applicable

Note: These are approximate chemical shifts and may vary depending on the solvent and other experimental conditions. The values are based on typical chemical shifts for long-chain and branched fatty acids.

Visualization: Structural Relationship

Structural_Relationship cluster_structure 25-Methylhexacosanoic Acid Structure cluster_nmr NMR Spectroscopy cluster_confirmation Structural Confirmation Structure Carboxyl Group -> Long Alkyl Chain -> Methyl Branch at C-25 H_NMR ¹H NMR Structure->H_NMR C_NMR ¹³C NMR Structure->C_NMR TwoD_NMR 2D NMR Structure->TwoD_NMR Confirmation Unambiguous Structure H_NMR->Confirmation C_NMR->Confirmation TwoD_NMR->Confirmation

Caption: Relationship between molecular structure and NMR techniques for confirmation.

Conclusion

The analytical techniques described in these application notes provide a comprehensive toolkit for the identification and quantification of 25-methylhexacosanoic acid. GC-MS and LC-MS/MS are powerful methods for sensitive detection and quantification in complex matrices, while NMR spectroscopy offers definitive structural confirmation. The choice of method will depend on the specific research goals, and a combination of these techniques will provide the most robust and reliable results. It is essential to use a certified reference standard of 25-methylhexacosanoic acid for method development, validation, and accurate quantification.

Method

Quantification of 25-Methylhexacosanoic Acid in Biological Samples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction 25-Methylhexacosanoic acid is a C27 very-long-chain branched-chain fatty acid (VLC-BCFA). The analysis of such fatty acids in biological matric...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

25-Methylhexacosanoic acid is a C27 very-long-chain branched-chain fatty acid (VLC-BCFA). The analysis of such fatty acids in biological matrices is crucial for understanding various physiological and pathological processes. Altered levels of VLCFAs have been associated with certain metabolic disorders. This document provides detailed application notes and protocols for the quantification of 25-methylhexacosanoic acid in biological samples, primarily focusing on plasma and serum, using gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

While specific quantitative data for 25-methylhexacosanoic acid in human biological samples is not extensively reported in publicly available literature, this document provides a framework for its analysis. The tables below are presented with illustrative data.

Data Presentation

Quantitative data for 25-methylhexacosanoic acid should be presented in a clear and organized manner to facilitate comparison between different sample groups.

Table 1: Illustrative Concentration of 25-Methylhexacosanoic Acid in Human Plasma Samples

Sample GroupnConcentration (ng/mL) ± SDConcentration (µmol/L) ± SD
Healthy Controls505.2 ± 1.80.0127 ± 0.0044
Patient Group A5015.8 ± 4.50.0385 ± 0.0110
Patient Group B503.1 ± 1.10.0076 ± 0.0027

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results.

Table 2: Method Validation Parameters for 25-Methylhexacosanoic Acid Quantification

ParameterGC-MSLC-MS/MS
Linearity (r²)>0.995>0.998
LLOQ (ng/mL)1.00.5
ULOQ (ng/mL)500500
Intra-day Precision (%CV)<10%<8%
Inter-day Precision (%CV)<15%<12%
Accuracy (%)85-115%90-110%
Recovery (%)>80%>85%

Experimental Protocols

General Workflow for Fatty Acid Analysis

The overall workflow for the quantification of 25-methylhexacosanoic acid involves sample preparation, including extraction and derivatization (for GC-MS), followed by instrumental analysis and data processing.

Fatty Acid Analysis Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Sample Biological Sample (Plasma/Serum) IS Add Internal Standard Sample->IS Extraction Lipid Extraction IS->Extraction Hydrolysis Saponification/Hydrolysis (for total fatty acids) Extraction->Hydrolysis Derivatization Derivatization (for GC-MS) Hydrolysis->Derivatization GC-MS Path LCMS LC-MS/MS Analysis Hydrolysis->LCMS LC-MS/MS Path GCMS GC-MS Analysis Derivatization->GCMS Quant Quantification GCMS->Quant LCMS->Quant Report Reporting Quant->Report

Caption: General workflow for the quantification of 25-methylhexacosanoic acid.

Protocol for Quantification by GC-MS

This protocol is suitable for the sensitive and specific quantification of total 25-methylhexacosanoic acid after conversion to its fatty acid methyl ester (FAME).

a. Materials and Reagents

  • 25-Methylhexacosanoic acid analytical standard (>99% purity)

  • Internal Standard (IS): 19-Methylarachidic acid or a deuterated analog of a very-long-chain fatty acid.

  • Solvents: Hexane (B92381), Methanol, Chloroform (all HPLC or GC grade)

  • Reagents: Boron trifluoride-methanol (BF3-methanol) solution (14% w/v), Sodium hydroxide (B78521) (NaOH), Sodium chloride (NaCl), Anhydrous sodium sulfate.

b. Sample Preparation

  • Spiking: To 100 µL of plasma or serum, add a known amount of the internal standard solution.

  • Lipid Extraction (Folch Method):

    • Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the sample.

    • Vortex vigorously for 2 minutes.

    • Add 0.4 mL of 0.9% NaCl solution and vortex again.

    • Centrifuge at 2,000 x g for 10 minutes to separate the phases.

    • Carefully collect the lower organic layer containing the lipids.

  • Saponification (to release esterified fatty acids):

    • Evaporate the solvent from the extracted lipids under a stream of nitrogen.

    • Add 1 mL of 0.5 M NaOH in methanol.

    • Heat at 100°C for 10 minutes in a sealed tube.

  • Derivatization (Methylation):

    • Cool the sample to room temperature.

    • Add 2 mL of 14% BF3-methanol solution.

    • Heat at 100°C for 5 minutes.

    • Cool and add 1 mL of saturated NaCl solution and 2 mL of hexane.

    • Vortex and centrifuge to separate the phases.

    • Transfer the upper hexane layer containing the FAMEs to a clean vial.

    • Dry the hexane extract over anhydrous sodium sulfate.

c. GC-MS Instrumental Parameters

  • Gas Chromatograph: Agilent 8890 GC System (or equivalent)

  • Column: DB-23 (60 m x 0.25 mm, 0.25 µm) or equivalent polar capillary column.

  • Injector: Splitless mode, 250°C.

  • Oven Program: Initial temperature 100°C, hold for 2 min, ramp to 200°C at 10°C/min, then ramp to 240°C at 5°C/min, hold for 10 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Mass Spectrometer: Agilent 5977B MSD (or equivalent)

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Target Ions for 25-Methylhexacosanoate-methyl ester (m/z): [M]+, characteristic fragment ions.

    • Target Ions for Internal Standard-methyl ester (m/z): [M]+, characteristic fragment ions.

Protocol for Quantification by LC-MS/MS

This protocol is suitable for the direct analysis of 25-methylhexacosanoic acid without derivatization, offering high throughput.

a. Materials and Reagents

  • 25-Methylhexacosanoic acid analytical standard (>99% purity)

  • Internal Standard (IS): Deuterated 25-methylhexacosanoic acid (if available) or a deuterated analog of a similar very-long-chain fatty acid.

  • Solvents: Acetonitrile, Methanol, Isopropanol (B130326), Water (all LC-MS grade).

  • Reagents: Formic acid, Ammonium (B1175870) acetate.

b. Sample Preparation

  • Spiking: To 50 µL of plasma or serum, add a known amount of the internal standard solution.

  • Protein Precipitation and Extraction:

    • Add 200 µL of cold isopropanol to the sample.

    • Vortex for 1 minute.

    • Centrifuge at 14,000 x g for 10 minutes at 4°C.

    • Transfer the supernatant to a clean vial for analysis.

c. LC-MS/MS Instrumental Parameters

  • Liquid Chromatograph: Shimadzu Nexera X2 UHPLC (or equivalent).

  • Column: C18 reversed-phase column (e.g., Waters Acquity UPLC BEH C18, 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium acetate.

  • Mobile Phase B: Acetonitrile:Isopropanol (1:1, v/v) with 0.1% formic acid.

  • Gradient: 30% B to 100% B over 10 minutes, hold at 100% B for 2 minutes, then re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 50°C.

  • Mass Spectrometer: SCIEX Triple Quad 6500+ (or equivalent).

  • Ionization Mode: Electrospray Ionization (ESI), negative mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transition for 25-Methylhexacosanoic acid: [M-H]⁻ -> characteristic product ion.

    • MRM Transition for Internal Standard: [M-H]⁻ -> characteristic product ion.

Signaling Pathway Context

While a specific signaling pathway directly regulated by 25-methylhexacosanoic acid is not well-defined, very-long-chain fatty acids, in general, are integral components of cellular lipids and can influence membrane structure and function. They are metabolized through peroxisomal β-oxidation. Defects in this pathway can lead to the accumulation of VLCFAs, which is a hallmark of several peroxisomal disorders.

Peroxisomal_Beta_Oxidation VLCFA Very-Long-Chain Fatty Acids (e.g., 25-Methylhexacosanoic Acid) VLCFA_CoA VLCFA-CoA VLCFA->VLCFA_CoA Peroxisome Peroxisome VLCFA_CoA->Peroxisome Beta_Oxidation β-Oxidation Spiral Acetyl_CoA Acetyl-CoA Beta_Oxidation->Acetyl_CoA Medium_Chain_FA Medium/Short-Chain Acyl-CoA Beta_Oxidation->Medium_Chain_FA TCA TCA Cycle Acetyl_CoA->TCA Mitochondria Mitochondria Medium_Chain_FA->Mitochondria

Caption: Simplified overview of peroxisomal β-oxidation of VLCFAs.

Conclusion

The protocols outlined in this document provide a robust framework for the quantification of 25-methylhexacosanoic acid in biological samples. The choice between GC-MS and LC-MS/MS will depend on the specific requirements of the study, including sensitivity, throughput, and the availability of instrumentation. Careful method validation is essential to ensure the accuracy and reliability of the quantitative data. Further research is required to establish the physiological and pathological concentration ranges of this specific very-long-chain branched-chain fatty acid in various biological matrices.

Application

Application Notes and Protocols for the Extraction of 25-Methylhexacosanoic Acid from Marine Organisms

For Researchers, Scientists, and Drug Development Professionals Introduction Marine organisms, particularly sponges and other invertebrates, are a rich source of unique and bioactive lipids. Among these are very-long-cha...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Marine organisms, particularly sponges and other invertebrates, are a rich source of unique and bioactive lipids. Among these are very-long-chain fatty acids (VLCFAs), which possess unusual structures, including methyl branching. 25-Methylhexacosanoic acid is a saturated, branched-chain fatty acid with potential biological activities that make it a person of interest for drug discovery and development. Its unique structure may confer specific interactions with cellular targets, offering opportunities for novel therapeutic agents.

These application notes provide a comprehensive overview and detailed protocols for the extraction, purification, and preliminary biological evaluation of 25-methylhexacosanoic acid from marine sources.

Potential Applications

Long-chain and branched-chain fatty acids from marine organisms have demonstrated a range of biological activities. While specific data for 25-methylhexacosanoic acid is limited, related compounds have shown potential in the following areas:

  • Anti-inflammatory Properties: Marine-derived fatty acids can modulate inflammatory pathways. They may compete with arachidonic acid for metabolic enzymes, leading to the production of less inflammatory eicosanoids. Further investigation into the anti-inflammatory potential of 25-methylhexacosanoic acid is warranted.

  • Cytotoxic and Anticancer Activity: Certain fatty acids have exhibited selective cytotoxicity against cancer cell lines. The unique structure of 25-methylhexacosanoic acid may allow it to interfere with cancer cell membrane integrity or specific signaling pathways, making it a candidate for anticancer research.

Data Presentation

Due to the limited availability of specific quantitative data for 25-methylhexacosanoic acid, the following tables present representative data for the extraction of total lipids and the potential biological activity of other long-chain fatty acids from marine sources.

Table 1: Representative Extraction Yields of Total Lipids from Marine Sponges

Marine Sponge SpeciesExtraction Solvent SystemTotal Lipid Yield (% of dry weight)Reference Compound(s)
Halichondria paniceaChloroform (B151607)/Methanol (B129727) (2:1, v/v)5 - 10%2-methyl-branched VLCFAs
Amphimedon terpenensisChloroform/Methanol (3:1, v/v)4 - 8%Brominated long-chain fatty acids
Sigmadocia fibulataMethanol3 - 6%Triacontanoic acid, methyl ester

Table 2: Representative Cytotoxicity of Long-Chain Fatty Acid Derivatives against Cancer Cell Lines

CompoundCell LineIC50 (µM)
Docosahexaenoic acid (DHA) derivative D3MCF-7 (Breast Cancer)15.96 ± 2.89
Linoleic acid (LA) derivative L7MCF-7 (Breast Cancer)19.2 ± 2.93
Linoleic acid (LA) derivative L3MCF-7 (Breast Cancer)24.64 ± 1.81

Note: The data in this table is for different fatty acid derivatives and is provided as a reference for the potential cytotoxic activity of long-chain fatty acids.

Experimental Protocols

The following protocols are a synthesis of established methods for the extraction and purification of fatty acids from marine invertebrates.

Protocol 1: Extraction of Total Lipids from Marine Sponge Tissue

This protocol describes the initial extraction of the total lipid fraction from a marine sponge sample.

Materials:

  • Frozen or freeze-dried marine sponge tissue

  • Blender or homogenizer

  • Chloroform, HPLC grade

  • Methanol, HPLC grade

  • 0.9% (w/v) NaCl solution

  • Rotary evaporator

  • Glassware: beakers, graduated cylinders, separatory funnel

Procedure:

  • Sample Preparation: Start with approximately 100 g of freeze-dried and ground sponge tissue. If using frozen tissue, ensure it is thawed and blotted dry to remove excess water.

  • Homogenization: Homogenize the tissue in a blender with a solvent mixture of chloroform and methanol (2:1, v/v; 500 mL).

  • Extraction: Transfer the homogenate to a large flask and stir for 2-4 hours at room temperature.

  • Filtration: Filter the mixture through a Buchner funnel with filter paper to remove the solid residue. Collect the filtrate.

  • Re-extraction: Re-extract the solid residue with the same solvent mixture (250 mL) for 1 hour and filter again. Combine the filtrates.

  • Phase Separation: Transfer the combined filtrate to a separatory funnel. Add 0.2 volumes of 0.9% NaCl solution (e.g., if the filtrate volume is 750 mL, add 150 mL of NaCl solution).

  • Washing: Gently invert the separatory funnel several times to mix the phases and then allow them to separate. The lower chloroform layer contains the total lipids.

  • Collection: Drain the lower chloroform layer into a round-bottom flask.

  • Drying: Dry the chloroform extract over anhydrous sodium sulfate (B86663) to remove any residual water.

  • Solvent Evaporation: Remove the chloroform using a rotary evaporator at a temperature below 40°C to obtain the crude total lipid extract.

  • Storage: Store the dried lipid extract under nitrogen at -20°C until further processing.

Protocol 2: Preparation of Fatty Acid Methyl Esters (FAMEs)

This protocol describes the conversion of the extracted fatty acids into their more volatile methyl esters for analysis by gas chromatography.

Materials:

  • Total lipid extract

  • 0.5 M KOH in methanol

  • 14% Boron trifluoride (BF3) in methanol

  • Hexane (B92381), HPLC grade

  • Saturated NaCl solution

  • Water bath or heating block

  • Glass test tubes with screw caps

Procedure:

  • Saponification: Dissolve approximately 100 mg of the total lipid extract in 2 mL of hexane in a screw-cap test tube. Add 1 mL of 0.5 M KOH in methanol.

  • Heating: Cap the tube tightly and heat at 80°C for 10 minutes, with occasional vortexing. This step hydrolyzes the ester linkages.

  • Methylation: Cool the tube to room temperature. Add 2 mL of 14% BF3 in methanol.

  • Heating: Cap the tube tightly and heat at 80°C for 10 minutes to methylate the free fatty acids.

  • Extraction of FAMEs: Cool the tube to room temperature. Add 2 mL of hexane and 2 mL of saturated NaCl solution.

  • Phase Separation: Vortex the tube vigorously for 1 minute and then centrifuge at a low speed (e.g., 1000 x g) for 5 minutes to separate the phases.

  • Collection: Carefully collect the upper hexane layer, which contains the FAMEs, using a Pasteur pipette.

  • Drying and Storage: Transfer the hexane layer to a clean vial and dry it over a small amount of anhydrous sodium sulfate. The FAME mixture is now ready for purification and analysis. Store under nitrogen at -20°C.

Protocol 3: Purification of 25-Methylhexacosanoic Acid Methyl Ester

This protocol outlines a two-step chromatographic procedure to isolate the saturated branched-chain fatty acid methyl ester.

Part A: Silver-Ion Thin-Layer Chromatography (Ag-TLC)

This step separates the FAMEs based on their degree of unsaturation. Saturated fatty acids will have the highest mobility.

Materials:

Procedure:

  • Plate Preparation: Prepare a 5% (w/v) solution of AgNO3 in methanol. Dip the silica gel TLC plates in this solution for 30 seconds. Let the plates air dry in the dark for at least 30 minutes, followed by activation in an oven at 110°C for 30 minutes just before use.

  • Sample Application: Dissolve the FAME mixture in a small amount of hexane. Apply the sample as a narrow band onto the bottom of the Ag-TLC plate.

  • Development: Place the plate in a developing tank containing a mobile phase of hexane:diethyl ether (90:10, v/v). Allow the solvent front to travel up the plate.

  • Visualization: After development, dry the plate and visualize the bands by spraying with the 2',7'-dichlorofluorescein reagent and viewing under a UV lamp. Saturated FAMEs will appear as the highest-running band.

  • Scraping and Elution: Scrape the silica gel corresponding to the saturated FAME band into a small column or funnel with a glass wool plug. Elute the saturated FAMEs from the silica with dichloromethane.

  • Solvent Evaporation: Evaporate the dichloromethane to obtain the purified saturated FAME fraction.

Part B: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

This step separates the saturated FAMEs based on their chain length and branching.

Materials:

  • HPLC system with a UV or Evaporative Light Scattering Detector (ELSD)

  • C18 reversed-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

  • Acetonitrile (B52724), HPLC grade

  • Water, HPLC grade

Procedure:

  • Sample Preparation: Dissolve the saturated FAME fraction obtained from Ag-TLC in acetonitrile.

  • HPLC Conditions:

    • Mobile Phase: Isocratic elution with 95% acetonitrile in water.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30°C.

    • Detection: UV at 205 nm or ELSD.

  • Injection and Fraction Collection: Inject the sample onto the HPLC system. Collect the fractions corresponding to the peak of interest. The elution order on a C18 column is generally from shorter to longer chain fatty acids. Branched-chain fatty acids may have slightly different retention times compared to their linear counterparts.

  • Purity Analysis: Re-inject the collected fraction to confirm its purity.

  • Solvent Evaporation: Evaporate the solvent from the purified fraction to obtain the isolated 25-methylhexacosanoic acid methyl ester.

Protocol 4: Structural Identification

The structure of the purified compound should be confirmed using spectroscopic methods.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Provides information on the molecular weight and fragmentation pattern, which helps to confirm the chain length and the position of the methyl branch.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the chemical structure, including the precise location of the methyl group.

Visualizations

Experimental_Workflow cluster_collection Sample Collection & Preparation cluster_extraction Extraction cluster_derivatization Derivatization cluster_purification Purification cluster_analysis Analysis & Identification MarineOrganism Marine Organism (e.g., Sponge) FreezeDrying Freeze-Drying & Grinding MarineOrganism->FreezeDrying SolventExtraction Solvent Extraction (Chloroform/Methanol) FreezeDrying->SolventExtraction Filtration Filtration SolventExtraction->Filtration PhaseSeparation Liquid-Liquid Partitioning Filtration->PhaseSeparation CrudeLipid Crude Total Lipid Extract PhaseSeparation->CrudeLipid FAME_Prep FAME Preparation (KOH/MeOH, BF3/MeOH) CrudeLipid->FAME_Prep AgTLC Silver-Ion TLC (Separation by Unsaturation) FAME_Prep->AgTLC RPHPLC Reversed-Phase HPLC (Separation by Chain Length) AgTLC->RPHPLC PureCompound Pure 25-Methylhexacosanoic Acid Methyl Ester RPHPLC->PureCompound GCMS GC-MS PureCompound->GCMS NMR NMR PureCompound->NMR

Caption: Experimental workflow for the extraction and purification of 25-methylhexacosanoic acid.

Signaling_Placeholder cluster_pathway Hypothetical Anti-inflammatory Signaling FattyAcid 25-Methylhexacosanoic Acid CellMembrane Cell Membrane Interaction FattyAcid->CellMembrane Enzyme Inflammatory Enzyme (e.g., COX, LOX) CellMembrane->Enzyme Modulation Proinflammatory Pro-inflammatory Mediators Enzyme->Proinflammatory Inhibition of production Inflammation Reduced Inflammation Proinflammatory->Inflammation

Caption: Hypothetical anti-inflammatory mechanism of 25-methylhexacosanoic acid.

Method

Application Notes &amp; Protocols: Purification of 25-Methylhexacosanoic Acid

For Researchers, Scientists, and Drug Development Professionals Introduction 25-Methylhexacosanoic acid is a very-long-chain branched-chain fatty acid (VLCFA). The purification of this saturated fatty acid from complex m...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

25-Methylhexacosanoic acid is a very-long-chain branched-chain fatty acid (VLCFA). The purification of this saturated fatty acid from complex mixtures, such as those from synthesis reactions or natural extracts, is crucial for its accurate characterization and use in research and drug development. Due to its long hydrocarbon chain and branched nature, specific purification strategies are required to separate it from isomeric and homologous impurities. These application notes provide detailed protocols for the purification of 25-methylhexacosanoic acid using a multi-step approach involving urea (B33335) adduction, low-temperature crystallization, and preparative high-performance liquid chromatography (HPLC).

Physicochemical Data

A summary of the key physicochemical properties of 25-methylhexacosanoic acid is presented below.

PropertyValueReference
CAS Number 128156-70-7[1]
Molecular Formula C₂₇H₅₄O₂[1]
Molecular Weight 410.72 g/mol [1]
Physical State Solid[1]
Purity (Commercial) >99%[1]

Purification Strategy Overview

The purification of 25-methylhexacosanoic acid is typically achieved through a combination of techniques that exploit its unique structural properties. Branched-chain fatty acids like 25-methylhexacosanoic acid do not readily form inclusion complexes with urea, unlike their straight-chain counterparts. This property is utilized in the initial enrichment step. Subsequent purification steps involving low-temperature crystallization and preparative HPLC further refine the product to high purity.

G start Crude 25-Methylhexacosanoic Acid Mixture urea Urea Adduction start->urea Removal of straight-chain fatty acids ltc Low-Temperature Crystallization urea->ltc Enrichment of branched-chain fatty acids hplc Preparative HPLC ltc->hplc Final polishing and removal of isomers end High-Purity 25-Methylhexacosanoic Acid (>99%) hplc->end

Caption: General workflow for the purification of 25-Methylhexacosanoic acid.

Experimental Protocols

Protocol 1: Enrichment by Urea Adduction

This protocol describes the separation of branched-chain fatty acids from straight-chain saturated fatty acids. Urea forms crystalline inclusion complexes with linear fatty acids, while branched-chain fatty acids are excluded and remain in the liquid phase.

Materials:

  • Crude fatty acid mixture

  • Urea (reagent grade)

  • Ethanol (B145695) (95%)

  • n-Hexane

  • Hydrochloric acid (HCl), 2M

  • Distilled water

  • Büchner funnel and filter paper

  • Rotary evaporator

Procedure:

  • Dissolution: For every 10 g of the crude fatty acid mixture, dissolve 40 g of urea in 120 mL of 95% ethanol by warming the mixture to 60-70°C with stirring until the urea is completely dissolved.[2]

  • Adduction: Add the crude fatty acid mixture to the warm urea solution and continue stirring at 60°C to ensure homogeneity.

  • Crystallization: Slowly cool the mixture to room temperature, then further cool to 10-15°C and allow it to stand for at least 6 hours to facilitate the crystallization of the urea-straight-chain fatty acid adducts.[2][3]

  • Filtration: Separate the solid urea adducts from the liquid phase by vacuum filtration using a Büchner funnel. The filtrate contains the enriched branched-chain fatty acids.

  • Recovery of Branched-Chain Fatty Acids:

    • Transfer the filtrate to a separatory funnel.

    • Add an equal volume of 2M HCl to acidify the solution.

    • Extract the fatty acids with three portions of n-hexane.

    • Combine the hexane (B92381) extracts and wash with distilled water until the aqueous layer is neutral.

    • Dry the hexane phase over anhydrous sodium sulfate.

    • Remove the solvent using a rotary evaporator to yield the enriched 25-methylhexacosanoic acid.

Quantitative Data (Expected):

StepParameterExpected Value
Input Crude Mixture PurityVariable
Output Branched-Chain Fatty Acid Enrichment2-5 fold
Yield Recovery of Branched-Chain Fatty Acids80-90%
Protocol 2: Purification by Low-Temperature Crystallization

This protocol further purifies the enriched branched-chain fatty acid mixture by exploiting differences in solubility at low temperatures.

Materials:

  • Enriched fatty acid mixture from Protocol 1

  • Methanol (B129727)

  • Low-temperature bath or freezer

  • Jacketed filtration unit

Procedure:

  • Dissolution: Dissolve the enriched fatty acid mixture in methanol at a ratio of 1:15 (w/v) at room temperature with stirring.[4]

  • Crystallization: Slowly cool the solution to -15°C in a low-temperature bath and hold at this temperature for 24 hours to allow for the crystallization of higher melting point fatty acids.[4]

  • Filtration: Filter the cold solution through a pre-chilled jacketed filtration unit to separate the crystallized fatty acids (solid phase) from the soluble fraction (liquid phase). 25-Methylhexacosanoic acid is expected to be in the solid phase.

  • Washing: Wash the collected crystals with a small amount of cold methanol (-15°C) to remove residual soluble impurities.

  • Drying: Dry the purified crystals under a stream of nitrogen or in a vacuum oven at a low temperature to remove all traces of methanol.

Quantitative Data (Expected):

StepParameterExpected Value
Input Enriched Mixture PurityVariable (post-urea adduction)
Output Purity of Crystallized Product>95%
Yield Recovery from Crystallization60-75%
Protocol 3: High-Purity Polishing by Preparative HPLC

The final step employs preparative reversed-phase HPLC to separate 25-methylhexacosanoic acid from any remaining isomeric or closely related impurities.

Materials:

  • Purified fatty acid from Protocol 2

  • HPLC-grade acetonitrile (B52724)

  • HPLC-grade water

  • Trifluoroacetic acid (TFA)

  • Preparative HPLC system with a fraction collector

  • Preparative C18 column (e.g., 20 mm x 250 mm, 10 µm particle size)

Procedure:

  • Sample Preparation: Dissolve the fatty acid from the low-temperature crystallization step in the mobile phase for injection.

  • Chromatographic Conditions:

    • Mobile Phase A: Water with 0.1% TFA

    • Mobile Phase B: Acetonitrile with 0.1% TFA

    • Gradient: A linear gradient from 80% B to 100% B over 30 minutes.

    • Flow Rate: 20 mL/min

    • Detection: UV at 210 nm or Evaporative Light Scattering Detector (ELSD)

  • Injection and Fraction Collection: Inject the sample onto the column and collect fractions corresponding to the main peak of 25-methylhexacosanoic acid.

  • Post-Purification Processing:

    • Combine the collected fractions containing the pure product.

    • Remove the acetonitrile by rotary evaporation.

    • Lyophilize the remaining aqueous solution to obtain the final high-purity 25-methylhexacosanoic acid.

Quantitative Data (Expected):

StepParameterExpected Value
Input Crystallized Product Purity>95%
Output Final Product Purity>99.5%
Yield Recovery from HPLC>90%

Metabolism of Very-Long-Chain Fatty Acids

25-Methylhexacosanoic acid, as a VLCFA, is expected to undergo metabolic processing through pathways that handle these long-chain lipids. The primary pathways are elongation in the endoplasmic reticulum and degradation via peroxisomal β-oxidation.

Elongation Pathway

VLCFAs are synthesized from long-chain fatty acids through a series of elongation cycles in the endoplasmic reticulum. Each cycle adds two carbon units. Specific elongase enzymes (ELOVLs) are responsible for the chain-length specificity.[5][6]

G LCFA Long-Chain Fatty Acyl-CoA (e.g., C16-C20) Elongation Fatty Acid Elongation Cycle (Endoplasmic Reticulum) LCFA->Elongation VLCFA Very-Long-Chain Fatty Acyl-CoA (C22-C26) Elongation->VLCFA ELOVL Enzymes BCFA 25-Methylhexacosanoyl-CoA VLCFA->BCFA Further Elongation & Modification (ELOVL1 may be involved)

Caption: Simplified overview of VLCFA elongation.

Degradation Pathway (Peroxisomal β-Oxidation)

Due to their long chain length, VLCFAs cannot be directly metabolized in the mitochondria. They first undergo chain shortening via β-oxidation within peroxisomes. The resulting shorter-chain fatty acids can then be further metabolized in the mitochondria.[6]

G VLCFA 25-Methylhexacosanoyl-CoA Peroxisome Peroxisomal β-Oxidation VLCFA->Peroxisome Chain Shortening SCFA Medium/Short-Chain Acyl-CoA Peroxisome->SCFA Mitochondria Mitochondrial β-Oxidation SCFA->Mitochondria Energy Acetyl-CoA -> Energy (TCA Cycle) Mitochondria->Energy

Caption: Degradation pathway for very-long-chain fatty acids.

References

Application

Application Notes and Protocols: 25-Methylhexacosanoic Acid as a Biomarker for Tuberculosis

For Researchers, Scientists, and Drug Development Professionals Introduction Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a significant global health challenge. Rapid and accurate diagnosis, alo...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a significant global health challenge. Rapid and accurate diagnosis, along with effective monitoring of treatment, is crucial for controlling the spread of the disease. Mycolic acids, very-long-chain fatty acids that are major components of the Mtb cell wall, have emerged as promising biomarkers for TB. 25-Methylhexacosanoic acid is a key constituent of these mycolic acids.[1][2] This document provides detailed application notes and protocols for the use of mycolic acids, with a focus on their constituent fatty acids like 25-methylhexacosanoic acid, as biomarkers for TB diagnosis and management.

The principle behind using these molecules as biomarkers lies in their unique presence in mycobacteria and their absence in human hosts.[2] Detection of these fatty acids in clinical samples such as sputum can, therefore, serve as a direct indicator of active TB infection.[3][4]

Biomarker Applications

The primary application of 25-methylhexacosanoic acid and other mycolic acids is in the diagnosis of active pulmonary tuberculosis. Studies have demonstrated that the detection of mycolic acids in sputum can differentiate between TB-infected individuals and healthy controls with high sensitivity and specificity.[3] Furthermore, quantifying the levels of these biomarkers may provide an indication of the bacterial load and can be used to monitor the efficacy of anti-TB treatment.[3]

Quantitative Data Summary

While specific quantitative data for 25-methylhexacosanoic acid as a standalone biomarker is limited in publicly available research, studies on total mycolic acids and another related branched-chain fatty acid, tuberculostearic acid (TSA), provide a strong basis for their diagnostic potential.

BiomarkerSample TypeMethodFindingReference
Mycolic AcidsSputumMass SpectrometryDifferentiated TB patients (n=70) from controls (n=40) with 94% sensitivity and 93% specificity.[3][3]
Tuberculostearic Acid (TBSA)SputumGC-MS/SIMDetected in 39/39 smear-positive, culture-positive samples; 63/66 smear-negative, culture-positive samples; and 1/300 smear-negative, culture-negative samples.[4][4]
TSA-containing PhosphatidylinositolsPBMCsLipidomicsSignificantly higher levels in TB patients (n=23) compared to healthy individuals (n=39). Levels declined upon successful anti-TB treatment in a cohort of 13 patients.[5][5]

Experimental Protocols

The following protocols provide a general framework for the analysis of mycolic acids, including 25-methylhexacosanoic acid, from clinical samples.

Protocol 1: Extraction of Mycolic Acids from Sputum

This protocol is based on methods for extracting fatty acids from biological matrices.

Materials:

  • Sputum sample (200 µL)

  • Chloroform

  • Methanol

  • 0.9% NaCl solution

  • Centrifuge

  • Glass vials

Procedure:

  • To 200 µL of sputum in a glass vial, add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

  • Vortex the mixture vigorously for 5 minutes to ensure thorough mixing and cell lysis.

  • Add 0.5 mL of 0.9% NaCl solution to the mixture.

  • Vortex again for 1 minute.

  • Centrifuge the sample at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase, which contains the lipids, using a Pasteur pipette and transfer it to a new clean glass vial.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • The dried lipid extract is now ready for derivatization and analysis.

Protocol 2: Derivatization of Fatty Acids for GC-MS Analysis

For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), fatty acids need to be converted into their more volatile methyl esters (FAMEs).

Materials:

  • Dried lipid extract from Protocol 1

  • Boron trifluoride-methanol solution (14% BF3 in methanol)

  • Hexane (B92381)

  • Saturated NaCl solution

  • Anhydrous sodium sulfate (B86663)

  • GC-MS system

Procedure:

  • Add 1 mL of 14% BF3-methanol solution to the dried lipid extract.

  • Incubate the mixture at 60°C for 30 minutes.

  • After cooling to room temperature, add 1 mL of hexane and 0.5 mL of saturated NaCl solution.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 1000 x g for 5 minutes to separate the phases.

  • Transfer the upper hexane layer containing the FAMEs to a new vial.

  • Add a small amount of anhydrous sodium sulfate to remove any residual water.

  • The sample is now ready for injection into the GC-MS system.

Signaling Pathways and Logical Relationships

Mycolic Acid Biosynthesis Pathway in Mycobacterium tuberculosis

The biosynthesis of mycolic acids is a complex process involving two types of fatty acid synthase (FAS) systems: FAS-I and FAS-II.[6][7] 25-Methylhexacosanoic acid is synthesized as part of the α-branch of the mycolic acid structure.[6] Understanding this pathway is crucial for identifying potential drug targets that can inhibit the formation of the protective mycobacterial cell wall.

Mycolic_Acid_Biosynthesis cluster_FAS_I Fatty Acid Synthase I (FAS-I) cluster_FAS_II Fatty Acid Synthase II (FAS-II) cluster_Modification Modification & Condensation cluster_Export Export & Cell Wall Assembly FAS_I FAS-I (multifunctional enzyme) C16_C18_AcylCoA C16-C18 Acyl-CoA FAS_I->C16_C18_AcylCoA C24_C26_AcylCoA C24-C26 Acyl-CoA (α-branch precursor) FAS_I->C24_C26_AcylCoA e.g., 25-Methylhexacosanoic acid precursor FabH FabH KasA_KasB KasA/KasB FabH->KasA_KasB Elongation Cycles MabA MabA KasA_KasB->MabA HadABC HadABC MabA->HadABC InhA InhA HadABC->InhA InhA->KasA_KasB Meromycolates Meromycolates (up to C56) Methyltransferases Methyltransferases Pks13 Pks13 Methyltransferases->Pks13 MatureMycolicAcid Mature Mycolic Acid Pks13->MatureMycolicAcid MmpL3 MmpL3 Transporter Antigen85 Antigen 85 Complex MmpL3->Antigen85 CellWall Cell Wall (Arabinogalactan) Antigen85->CellWall TMM Trehalose Monomycolate (TMM) Antigen85->TMM Forms Trehalose Dimycolate (TDM) AcetylCoA Acetyl-CoA AcetylCoA->FAS_I MalonylCoA Malonyl-CoA MalonylCoA->FAS_I C16_C18_AcylCoA->FabH C24_C26_AcylCoA->Pks13 Meromycolates->Methyltransferases MatureMycolicAcid->TMM TMM->MmpL3

Caption: Mycolic Acid Biosynthesis Pathway in M. tuberculosis.

Experimental Workflow for Biomarker Discovery and Validation

The following diagram illustrates a typical workflow for identifying and validating a biomarker like 25-methylhexacosanoic acid.

Biomarker_Workflow Discovery Discovery Phase (Untargeted Metabolomics) SampleCollection Sample Collection (e.g., Sputum, Plasma) Discovery->SampleCollection DataAcquisition Data Acquisition (LC-MS/MS, GC-MS) SampleCollection->DataAcquisition DataAnalysis Data Analysis (Statistical Analysis, Feature Selection) DataAcquisition->DataAnalysis CandidateSelection Candidate Biomarker Selection (e.g., 25-Methylhexacosanoic acid) DataAnalysis->CandidateSelection Validation Validation Phase (Targeted Analysis) CandidateSelection->Validation AssayDevelopment Assay Development & Optimization (Targeted LC-MS/MS or GC-MS) Validation->AssayDevelopment ClinicalValidation Clinical Validation (Large Patient Cohort) AssayDevelopment->ClinicalValidation Performance Performance Evaluation (Sensitivity, Specificity, ROC) ClinicalValidation->Performance Application Clinical Application (Diagnostic Test) Performance->Application

Caption: Biomarker Discovery and Validation Workflow.

Conclusion

25-Methylhexacosanoic acid, as a component of mycolic acids, represents a valuable area of research for the development of novel biomarkers for tuberculosis. The protocols and information provided herein offer a foundation for researchers to explore the diagnostic and prognostic potential of these unique mycobacterial fatty acids. Further studies focusing on the specific quantification of 25-methylhexacosanoic acid and its correlation with disease state are warranted to fully establish its clinical utility.

References

Method

Application Notes &amp; Protocols for the Analysis of Mycolic Acid Precursors

For Researchers, Scientists, and Drug Development Professionals Mycolic acids are signature, long-chain fatty acids integral to the cell wall of Mycobacterium species, including the pathogenic Mycobacterium tuberculosis....

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Mycolic acids are signature, long-chain fatty acids integral to the cell wall of Mycobacterium species, including the pathogenic Mycobacterium tuberculosis. Their unique structure provides a crucial permeability barrier, contributing to the intrinsic resistance of these bacteria to many antibiotics. The biosynthetic pathway of mycolic acids is a key target for several antitubercular drugs.[1][2][3] The analysis of mycolic acid precursors is therefore vital for understanding mycobacterial physiology, identifying new drug targets, and screening potential inhibitors.

This document provides detailed protocols for the extraction, derivatization, and analysis of mycolic acid precursors using various chromatographic techniques.

Mycolic Acid Biosynthesis Pathway

The synthesis of mycolic acids is a complex process involving two distinct fatty acid synthase (FAS) systems: FAS-I and FAS-II.[4][5] FAS-I is responsible for the de novo synthesis of short-chain fatty acids, which serve as precursors for the α-branch of mycolic acids. The FAS-II system elongates medium-chain fatty acids produced by FAS-I to generate the long meromycolate chain.[4][5] These two precursor chains are then condensed in a Claisen-type reaction catalyzed by the polyketide synthase Pks13.[4][6] Subsequent reduction of the resulting β-ketoacyl product yields the mature mycolic acid.[4]

Various enzymes in this pathway, such as those involved in the FAS-II system (e.g., InhA, KasA, KasB), are the targets of major anti-tuberculosis drugs like isoniazid (B1672263) and ethionamide.[1][7][8]

Mycolic_Acid_Biosynthesis cluster_FAS_I Fatty Acid Synthase I (FAS-I) System cluster_FAS_II Fatty Acid Synthase II (FAS-II) System cluster_Condensation Condensation and Reduction Acetyl_CoA Acetyl-CoA Malonyl_CoA Malonyl-CoA Acetyl_CoA->Malonyl_CoA ACC FAS_I FAS-I (Multienzyme complex) Malonyl_CoA->FAS_I C24_C26_Acyl_CoA C24-C26 Acyl-CoA (α-branch precursor) FAS_I->C24_C26_Acyl_CoA Pks13 Pks13 Condensation C24_C26_Acyl_CoA->Pks13 FAS_I_products FAS-I Products (C16-C18 Acyl-ACP) FAS_II_elongation FAS-II Elongation (KasA, KasB, MabA, InhA) FAS_I_products->FAS_II_elongation Meromycolate_chain Meromycolate Chain (C50-C60) FAS_II_elongation->Meromycolate_chain Meromycolate_chain->Pks13 beta_keto_mycolate β-Keto Mycolate Pks13->beta_keto_mycolate Reduction Reduction beta_keto_mycolate->Reduction Mature_Mycolic_Acid Mature Mycolic Acid Reduction->Mature_Mycolic_Acid

Caption: Mycolic Acid Biosynthesis Pathway.

Experimental Workflow for Mycolic Acid Precursor Analysis

A general workflow for the analysis of mycolic acid precursors involves several key steps, from sample preparation to instrumental analysis. This process allows for the qualitative and quantitative assessment of different mycolic acid species.

Experimental_Workflow Start Mycobacterial Culture Harvest Cell Harvesting (Centrifugation) Start->Harvest Saponification Saponification (Alkaline Hydrolysis) Harvest->Saponification Extraction Lipid Extraction (e.g., Chloroform/Methanol) Saponification->Extraction Derivatization Derivatization to MAMEs (e.g., Methyl Iodide) Extraction->Derivatization Analysis Analysis Derivatization->Analysis TLC TLC Analysis->TLC HPLC HPLC Analysis->HPLC GC_MS GC-MS Analysis->GC_MS MALDI_TOF_MS MALDI-TOF MS Analysis->MALDI_TOF_MS

References

Application

Application Note: Derivatization of 25-Methylhexacosanoic Acid for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals Introduction Very-long-chain fatty acids (VLCFAs), defined as fatty acids with 22 or more carbon atoms, and branched-chain fatty acids play crucial roles in...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Very-long-chain fatty acids (VLCFAs), defined as fatty acids with 22 or more carbon atoms, and branched-chain fatty acids play crucial roles in various biological processes and are associated with several metabolic disorders.[1] 25-Methylhexacosanoic acid is a branched-chain VLCFA, and its accurate quantification is essential for understanding its metabolic fate and potential as a biomarker. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of fatty acids due to its high resolution and sensitivity.[2][3] However, the inherent low volatility and high polarity of free fatty acids make their direct analysis by GC-MS challenging, often resulting in poor chromatographic peak shape and low sensitivity.

To overcome these limitations, a derivatization step is employed to convert the fatty acids into more volatile and thermally stable esters. The most common derivatization method is the conversion of fatty acids into their corresponding fatty acid methyl esters (FAMEs). This application note provides a detailed protocol for the derivatization of 25-methylhexacosanoic acid to its methyl ester, followed by its analysis using GC-MS.

Experimental Protocols

Materials and Reagents
  • 25-Methylhexacosanoic acid standard

  • Internal Standard (e.g., Heptadecanoic acid or a stable isotope-labeled VLCFA)

  • Boron trifluoride-methanol (BF3-methanol) solution (14% w/v)

  • Hexane (B92381) (GC grade)

  • Saturated sodium chloride solution

  • Anhydrous sodium sulfate (B86663)

  • Methanol (anhydrous)

  • Toluene

  • Glass reaction vials with PTFE-lined caps

  • Heating block or water bath

  • Vortex mixer

  • Centrifuge

  • GC-MS system with a suitable capillary column (e.g., a mid-polar or polar column)

Sample Preparation (from Biological Matrix)
  • Lipid Extraction: For biological samples such as plasma, tissue homogenates, or cell cultures, lipids containing 25-methylhexacosanoic acid should first be extracted. A common method is the Folch extraction using a chloroform:methanol (2:1, v/v) mixture.

  • Internal Standard Spiking: Prior to extraction, spike the sample with a known amount of internal standard to correct for variations in extraction efficiency and derivatization yield.

  • Drying: After extraction, the organic phase containing the lipids is evaporated to dryness under a stream of nitrogen.

Derivatization Protocol: Acid-Catalyzed Esterification to FAMEs

This protocol describes the conversion of 25-methylhexacosanoic acid to its methyl ester using BF3-methanol.

  • Reconstitution: Reconstitute the dried lipid extract or a known amount of 25-methylhexacosanoic acid standard in 1 mL of toluene.

  • Addition of Derivatizing Agent: Add 2 mL of 14% BF3-methanol solution to the vial.

  • Reaction: Tightly cap the vial and heat the mixture at 100°C for 30 minutes in a heating block or water bath.

  • Quenching and Extraction: Cool the vial to room temperature. Add 1 mL of saturated sodium chloride solution and 2 mL of hexane.

  • Phase Separation: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and extraction of the FAMEs into the hexane layer. Centrifuge at a low speed (e.g., 1000 x g) for 5 minutes to facilitate phase separation.

  • Collection of Organic Layer: Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

  • Drying: Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

  • Final Sample: The resulting hexane solution containing the methyl ester of 25-methylhexacosanoic acid is ready for GC-MS analysis.

GC-MS Analysis

  • Gas Chromatograph: Agilent 7890B or equivalent

  • Mass Spectrometer: Agilent 5977A or equivalent

  • Column: DB-23 (60 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent polar capillary column suitable for FAME analysis.

  • Injector Temperature: 250°C

  • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, ramp to 250°C at 5°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Injection Volume: 1 µL (splitless mode)

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 50-600

Data Presentation

Due to the limited availability of specific experimental data for 25-methylhexacosanoic acid in the scientific literature, the following table presents hypothetical yet representative quantitative data for the GC-MS analysis of a similar very-long-chain fatty acid methyl ester for illustrative purposes. Researchers should establish these parameters for 25-methylhexacosanoate in their own laboratory settings.

ParameterMethyl Hexacosanoate (C26:0 FAME) - Illustrative DataMethyl 25-methylhexacosanoate (Expected)
Retention Time (min) ~ 35.5Expected to be slightly different from the straight-chain analog
Molecular Ion (m/z) 410.4424.4
Key Fragment Ions (m/z) 74 (McLafferty rearrangement), 87, 143, 199, 255, 297, 353, 381Characteristic fragments for branched-chain FAMEs would be present
Limit of Detection (LOD) ~ 1 ng/mLTo be determined experimentally
Limit of Quantitation (LOQ) ~ 5 ng/mLTo be determined experimentally
Linear Range 5 - 1000 ng/mLTo be determined experimentally
R² of Calibration Curve > 0.995To be determined experimentally

Mandatory Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_derivatization Derivatization cluster_analysis Analysis Sample Sample Lipid_Extraction Lipid Extraction (e.g., Folch Method) Sample->Lipid_Extraction Drying Drying under N2 Lipid_Extraction->Drying Reconstitution Reconstitute in Toluene Drying->Reconstitution Dried Lipid Extract Add_BF3 Add BF3-Methanol Reconstitution->Add_BF3 Heating Heat at 100°C Add_BF3->Heating Extraction Extract with Hexane Heating->Extraction GC_MS GC-MS Analysis Extraction->GC_MS FAME in Hexane Data_Analysis Data Analysis (Quantification) GC_MS->Data_Analysis

Caption: Experimental workflow for the derivatization and analysis of 25-methylhexacosanoic acid.

peroxisomal_beta_oxidation cluster_pathway Peroxisomal Beta-Oxidation Cycle VLCFA_CoA Very-Long-Chain Acyl-CoA (e.g., 25-Methylhexacosanoyl-CoA) Dehydrogenation 1. Dehydrogenation (Acyl-CoA Oxidase) VLCFA_CoA->Dehydrogenation Peroxisome Peroxisome Hydration 2. Hydration (Enoyl-CoA Hydratase) Dehydrogenation->Hydration Dehydrogenation2 3. Dehydrogenation (3-Hydroxyacyl-CoA Dehydrogenase) Hydration->Dehydrogenation2 Thiolysis 4. Thiolytic Cleavage (Thiolase) Dehydrogenation2->Thiolysis Acetyl_CoA Acetyl_CoA Thiolysis->Acetyl_CoA Acetyl-CoA Shortened_Acyl_CoA Shortened_Acyl_CoA Thiolysis->Shortened_Acyl_CoA Shortened Acyl-CoA (to further cycles or mitochondria)

Caption: Peroxisomal beta-oxidation pathway for very-long-chain fatty acids.[4][5][6]

References

Method

Application Notes and Protocols: Stable Isotope Labeling of 25-Methylhexacosanoic Acid

For Researchers, Scientists, and Drug Development Professionals Introduction 25-Methylhexacosanoic acid is a long-chain branched fatty acid (BCFA). BCFAs are important components of cell membranes, particularly in bacter...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

25-Methylhexacosanoic acid is a long-chain branched fatty acid (BCFA). BCFAs are important components of cell membranes, particularly in bacteria, where they play a crucial role in regulating membrane fluidity. The study of the metabolism and biological roles of specific BCFAs like 25-methylhexacosanoic acid is an emerging area of research. Stable isotope labeling is a powerful technique to trace the metabolic fate of fatty acids, providing insights into their uptake, incorporation into complex lipids, and degradation pathways.

These application notes provide a comprehensive guide to the stable isotope labeling of 25-methylhexacosanoic acid for in vitro and in vivo studies. The protocols outlined below are based on established methods for other fatty acids and can be adapted for this specific very-long-chain BCFA.

Application Notes

Stable isotope-labeled 25-methylhexacosanoic acid can be utilized in a variety of research applications:

  • Metabolic Flux Analysis: Tracing the flow of 25-methylhexacosanoic acid through various metabolic pathways.

  • Lipidomics: Identifying and quantifying the incorporation of 25-methylhexacosanoic acid into different lipid species.

  • Drug Development: Assessing the impact of novel therapeutics on the metabolism of BCFAs.

  • Microbiology: Studying the role of 25-methylhexacosanoic acid in bacterial physiology and pathogenesis.

Choice of Isotope:

The most common stable isotopes for labeling fatty acids are Deuterium (²H) and Carbon-13 (¹³C).

  • Deuterium (²H): Generally less expensive and can be incorporated at multiple positions. However, the C-²H bond is weaker than the C-¹H bond, which can sometimes lead to kinetic isotope effects.

  • Carbon-13 (¹³C): Provides a more stable label with minimal isotope effects. It is the preferred choice for metabolic flux analysis where precise quantification is critical.

Experimental Protocols

Protocol 1: Synthesis of Isotopically Labeled 25-Methylhexacosanoic Acid

The chemical synthesis of isotopically labeled 25-methylhexacosanoic acid is a multi-step process that requires expertise in organic synthesis. A general approach involves the coupling of an isotopically labeled alkyl chain with a suitable carboxylic acid precursor.

Example Synthetic Strategy (Hypothetical):

A plausible synthetic route could involve the Grignard reaction between a long-chain alkyl bromide and a shorter, isotopically labeled fragment, followed by oxidation to the carboxylic acid. For instance, to introduce a ¹³C label at the carboxyl group, one could use ¹³CO₂ as a reagent.

Note: Due to the specialized nature of this synthesis, it is recommended to either collaborate with a synthetic chemistry core facility or purchase the labeled compound from a commercial supplier if available.

Protocol 2: In Vitro Labeling of Cultured Cells

This protocol describes the introduction of stable isotope-labeled 25-methylhexacosanoic acid into cultured cells.

Materials:

  • Cultured cells (e.g., bacterial or mammalian cell line of interest)

  • Cell culture medium

  • Stable isotope-labeled 25-methylhexacosanoic acid (e.g., [¹³C₁]-25-methylhexacosanoic acid)

  • Fatty acid-free bovine serum albumin (BSA)

  • Phosphate-buffered saline (PBS)

  • Organic solvents for lipid extraction (e.g., chloroform, methanol)

Procedure:

  • Preparation of Labeled Fatty Acid Stock Solution:

    • Dissolve the stable isotope-labeled 25-methylhexacosanoic acid in a small amount of ethanol.

    • Complex the fatty acid with fatty acid-free BSA in serum-free culture medium to a final concentration of 1 mM. This enhances solubility and cellular uptake.

  • Cell Seeding: Seed cells in appropriate culture vessels and allow them to adhere and reach the desired confluency.

  • Labeling:

    • Remove the growth medium and wash the cells with PBS.

    • Add the culture medium containing the desired concentration of the labeled 25-methylhexacosanoic acid-BSA complex (e.g., 10-100 µM).

    • Incubate the cells for the desired period (e.g., 1, 4, 12, 24 hours) to allow for uptake and metabolism.

  • Cell Harvesting and Lipid Extraction:

    • After the labeling period, remove the labeling medium and wash the cells twice with ice-cold PBS.

    • Harvest the cells by scraping or trypsinization.

    • Perform a lipid extraction using a modified Bligh-Dyer or Folch method.

Protocol 3: Analysis by Mass Spectrometry

The incorporation of the stable isotope label into cellular lipids is analyzed by mass spectrometry (MS).

Materials:

Procedure:

  • Derivatization (for GC-MS):

    • Transesterify the lipid extract to convert fatty acids into their more volatile methyl esters (FAMEs).

  • Mass Spectrometry Analysis:

    • GC-MS: Separate the FAMEs by gas chromatography and detect them by mass spectrometry. The mass shift corresponding to the isotopic label will be observed in the mass spectrum of the 25-methylhexacosanoyl-containing species.

    • LC-MS/MS: Separate the intact lipid classes by liquid chromatography. Use tandem mass spectrometry (MS/MS) to fragment the lipid ions. The fragmentation pattern will reveal the presence and position of the labeled fatty acid within the complex lipid.

  • Data Analysis:

    • Identify the labeled lipid species based on their mass-to-charge ratio (m/z).

    • Quantify the isotopic enrichment by comparing the peak intensities of the labeled and unlabeled species.

Quantitative Data Summary

The following table provides a template for summarizing quantitative data from a stable isotope labeling experiment. Due to the lack of specific published data for 25-methylhexacosanoic acid, the values presented are for illustrative purposes.

ParameterExperimental Condition AExperimental Condition B
Cell Type Bacterial Strain XMammalian Cell Line Y
Labeled Precursor [¹³C₁]-25-Methylhexacosanoic Acid[D₃]-25-Methylhexacosanoic Acid
Precursor Concentration 50 µM50 µM
Labeling Time 24 hours24 hours
Isotopic Enrichment (Total Lipids) 15.2 ± 2.1%12.8 ± 1.9%
Incorporation into Phosphatidylethanolamine 8.5 ± 1.5%6.2 ± 1.1%
Incorporation into Triglycerides Not Detected4.1 ± 0.8%

Visualizations

Experimental_Workflow cluster_preparation Preparation cluster_experiment Experiment cluster_analysis Analysis prep_fa Prepare Labeled 25-Methylhexacosanoic Acid labeling Incubate Cells with Labeled Fatty Acid prep_fa->labeling prep_cells Culture Cells prep_cells->labeling harvest Harvest Cells & Extract Lipids labeling->harvest ms_analysis Mass Spectrometry (GC-MS or LC-MS/MS) harvest->ms_analysis data_analysis Data Analysis & Interpretation ms_analysis->data_analysis BCFAs_Metabolism BCFA Labeled 25-Methylhexacosanoic Acid (extracellular) Uptake Fatty Acid Uptake BCFA->Uptake BCFA_CoA 25-Methylhexacosanoyl-CoA (intracellular) Uptake->BCFA_CoA Activation Activation Acyl-CoA Synthetase Incorporation Glycerolipid/Sphingolipid Synthesis BCFA_CoA->Incorporation Degradation β-oxidation (or other) BCFA_CoA->Degradation Complex_Lipids Incorporation into Membrane Lipids (e.g., Phospholipids) Incorporation->Complex_Lipids Metabolites Downstream Metabolites Degradation->Metabolites

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Separation of 25-Methylhexacosanoic Acid Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the separation of 25-Methylhexacosanoic aci...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the separation of 25-Methylhexacosanoic acid isomers.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic separation of 25-Methylhexacosanoic acid isomers.

Question: Why am I seeing poor or no resolution between the 25R and 25S enantiomers of Methylhexacosanoic acid on my standard reversed-phase HPLC column?

Answer: Standard reversed-phase HPLC columns are not designed for chiral separations. Enantiomers have identical physical and chemical properties in an achiral environment, leading to co-elution. To separate the 25R and 25S isomers of Methylhexacosanoic acid, you need to introduce a chiral selector into your chromatographic system. This can be achieved through two primary methods:

  • Chiral Derivatization: React the fatty acid with a chiral derivatizing agent to form diastereomers. These diastereomers have different physical properties and can be separated on a standard, achiral column.

  • Chiral Stationary Phase (CSP): Utilize an HPLC column where the stationary phase itself is chiral. The enantiomers will interact differently with the CSP, leading to different retention times.

Question: My peak shape is poor (e.g., tailing, broad peaks) when analyzing underivatized 25-Methylhexacosanoic acid via gas chromatography (GC). What could be the cause?

Answer: Free fatty acids, especially long-chain ones, are highly polar and prone to forming hydrogen bonds. This can lead to adsorption issues with the column and injector, resulting in poor peak shape. To mitigate this, derivatization is highly recommended. Converting the carboxylic acid to a less polar methyl ester (Fatty Acid Methyl Ester, FAME) is a common and effective strategy. This reduces hydrogen bonding and improves volatility, leading to sharper, more symmetrical peaks.

Question: I have derivatized my 25-Methylhexacosanoic acid with a chiral reagent, but I am still not achieving baseline separation of the diastereomers. What parameters can I adjust?

Answer: Several factors can influence the separation of diastereomeric derivatives. Consider the following adjustments:

  • Column Chemistry: For very long-chain fatty acids, a standard C18 column may not provide sufficient resolution. A column with a longer alkyl chain, such as a C30, can improve separation for these molecules.[1][2]

  • Column Temperature: Lowering the column temperature can enhance the separation of diastereomers.[1][3] It is recommended to use a column thermostat for precise temperature control.

  • Mobile Phase Composition: The choice and ratio of organic solvents in your mobile phase are critical. Systematic optimization of the mobile phase composition can significantly impact resolution.

  • Flow Rate: Reducing the flow rate can increase the interaction time with the stationary phase, potentially improving resolution, although this will also increase the run time.

Data Summary: Influence of Chromatographic Parameters on Diastereomer Separation

ParameterPotential IssueRecommended ActionExpected Outcome
Column Stationary Phase Insufficient resolution with C18Switch to a C30 columnImproved separation of long-chain fatty acid derivatives[2]
Column Temperature Co-elution of diastereomersDecrease column temperatureEnhanced resolution[1]
Mobile Phase Poor selectivityOptimize solvent ratios (e.g., acetonitrile (B52724), isopropanol)Improved peak separation
Flow Rate Incomplete separationReduce flow rateIncreased resolution, longer analysis time

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take when experiencing difficulty in separating 25-Methylhexacosanoic acid isomers?

A1: The first and most critical step is to ensure you are using a chiral separation technique. Standard chromatographic methods will not resolve enantiomers. You must either use a chiral stationary phase or derivatize your sample with a chiral reagent to form diastereomers.

Q2: What are the advantages of using a chiral derivatization agent?

A2: Chiral derivatization allows you to use standard, robust, and cost-effective achiral chromatography.[4] Additionally, some derivatizing agents, particularly those with fluorescent tags, can significantly enhance detection sensitivity, which is beneficial when working with low-concentration samples.[1][3]

Q3: Are there any specific chiral derivatization reagents recommended for long-chain branched fatty acids?

A3: Yes, reagents such as (1S,2S)-2-(2,3-anthracenedicarboximido)cyclohexanol have been shown to be effective for the diastereomeric separation of anteiso fatty acids up to C-26 by reversed-phase HPLC.[1][3]

Q4: What are the main challenges associated with the analysis of free fatty acids by GC?

A4: Free fatty acids can be difficult to analyze by GC due to their high polarity, which can cause peak tailing and adsorption to the column or injector liner. Derivatization to fatty acid methyl esters (FAMEs) is a standard procedure to overcome these issues.

Q5: Can I use mass spectrometry (MS) to distinguish between the 25R and 25S isomers?

A5: Standard mass spectrometry techniques, including GC-MS with electron ionization, will not differentiate between enantiomers as they have identical mass spectra. However, MS is crucial for confirming the identity and purity of your derivatized fatty acids.

Experimental Protocols

Protocol 1: Derivatization of 25-Methylhexacosanoic Acid to Fatty Acid Methyl Esters (FAMEs) for GC Analysis

This protocol is a general guideline for the esterification of fatty acids using boron trichloride (B1173362) (BCl3)-methanol.

Materials:

  • 25-Methylhexacosanoic acid sample (1-25 mg)

  • Micro reaction vessel (5-10 mL)

  • BCl3-methanol solution (12% w/w)

  • Hexane (B92381)

  • Deionized water

  • Heating block or water bath

Procedure:

  • Weigh 1-25 mg of the fatty acid sample into a micro reaction vessel.

  • Add 2 mL of BCl3-methanol solution.

  • Heat the vessel at 60°C for 5-10 minutes. Derivatization times may need optimization.

  • Cool the reaction vessel to room temperature.

  • Add 1 mL of deionized water and 1 mL of hexane to the vessel.

  • Shake the vessel vigorously to extract the FAMEs into the hexane layer.

  • Allow the layers to separate, and carefully collect the upper hexane layer containing the FAMEs for GC analysis.

Protocol 2: Chiral Derivatization for HPLC Analysis

This protocol is based on the derivatization of chiral branched-chain fatty acids with a fluorescent reagent.[2]

Materials:

  • 25-Methylhexacosanoic acid sample

  • Chiral derivatization reagent (e.g., (1R,2R)- or (1S,2S)-2-(2,3-anthracenedicarboximido)cyclohexanol)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

  • 4-(Dimethylamino)pyridine (DMAP)

  • Toluene (B28343) and acetonitrile (1:1, v/v)

Procedure:

  • Dissolve the fatty acid sample in a mixture of toluene and acetonitrile.

  • Add an excess (more than 5 molar equivalents) of the chiral derivatization reagent and DMAP.

  • Initiate the reaction by adding EDC.

  • Allow the reaction to proceed to completion. Reaction time and temperature may require optimization.

  • The resulting solution containing the diastereomeric esters can then be directly analyzed by HPLC.

Visualizations

experimental_workflow cluster_sample Sample Preparation cluster_derivatization Derivatization (Chiral HPLC) cluster_analysis Chromatographic Analysis cluster_detection Detection Sample 25-Methylhexacosanoic Acid Isomers Derivatization React with Chiral Derivatizing Agent Sample->Derivatization Diastereomers Formation of Diastereomers Derivatization->Diastereomers Creates separable compounds HPLC Reversed-Phase HPLC (e.g., C30 Column) Diastereomers->HPLC Separation Separated Diastereomers HPLC->Separation Detector Fluorescence Detector Separation->Detector Chromatogram Chromatogram with Two Resolved Peaks Detector->Chromatogram

Caption: Workflow for the chiral separation of 25-Methylhexacosanoic acid isomers via HPLC.

troubleshooting_logic Start Poor or No Isomer Separation CheckMethod Is a chiral separation technique being used? Start->CheckMethod ImplementChiral Implement chiral method: 1. Chiral Derivatization 2. Chiral Stationary Phase CheckMethod->ImplementChiral No Optimize Chiral method in use, but separation is poor CheckMethod->Optimize Yes CheckColumn Is the column appropriate for long-chain FAs? Optimize->CheckColumn UseC30 Consider using a C30 column CheckColumn->UseC30 No CheckTemp Is the column temperature optimized? CheckColumn->CheckTemp Yes UseC30->CheckTemp LowerTemp Lower the column temperature CheckTemp->LowerTemp No CheckMobilePhase Is the mobile phase optimized? CheckTemp->CheckMobilePhase Yes LowerTemp->CheckMobilePhase AdjustMobilePhase Adjust solvent ratios CheckMobilePhase->AdjustMobilePhase No Success Successful Separation CheckMobilePhase->Success Yes AdjustMobilePhase->Success

Caption: Troubleshooting decision tree for isomer separation issues.

References

Optimization

Technical Support Center: Analysis of 25-Methylhexacosanoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantitative analysis of 25-Methylhexac...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantitative analysis of 25-Methylhexacosanoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in accurately quantifying 25-Methylhexacosanoic acid in biological samples?

The accurate quantification of 25-Methylhexacosanoic acid, a very-long-chain branched fatty acid, is primarily challenged by:

  • Matrix Effects: Co-eluting endogenous substances from complex biological matrices (e.g., plasma, tissues) can suppress or enhance the ionization of the target analyte in the mass spectrometer, leading to inaccurate quantification.[1][2][3][4] Common interfering substances include phospholipids (B1166683) and other lipids.[2]

  • Low Abundance: This fatty acid may be present at very low concentrations, requiring highly sensitive analytical methods.

  • Isomeric Overlap: Distinguishing 25-Methylhexacosanoic acid from other structurally similar fatty acid isomers can be difficult with standard chromatographic techniques.[5][6][7][8]

  • Poor Ionization Efficiency: Free fatty acids often exhibit poor ionization efficiency, necessitating derivatization to enhance their signal in the mass spectrometer.

Q2: Which analytical platforms are recommended for the analysis of 25-Methylhexacosanoic acid?

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most commonly employed and recommended platforms.[5]

  • LC-MS/MS: Offers high sensitivity and specificity, particularly when using Multiple Reaction Monitoring (MRM) mode.[9] It is well-suited for complex biological samples.

  • GC-MS: A robust and established technique for fatty acid analysis, but typically requires derivatization to convert the fatty acids into their more volatile methyl esters (FAMEs).[5]

Q3: Is derivatization necessary for analyzing 25-Methylhexacosanoic acid?

Yes, derivatization is highly recommended, especially for LC-MS/MS analysis, to improve ionization efficiency and chromatographic retention.[9] A common derivatization strategy involves converting the carboxylic acid group to an amide or an ester.[6][9] For GC-MS, derivatization to fatty acid methyl esters (FAMEs) is a standard procedure.[5][8]

Q4: How can I minimize matrix effects in my analysis?

Several strategies can be employed to mitigate matrix effects:

  • Effective Sample Preparation: Utilize robust extraction techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove a significant portion of interfering matrix components.[2]

  • Chromatographic Separation: Optimize the chromatographic method to separate 25-Methylhexacosanoic acid from co-eluting matrix components.

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering substances, thereby minimizing their impact on ionization.[2]

  • Use of an Internal Standard: The most effective way to compensate for matrix effects is by using a stable isotope-labeled internal standard.

Q5: What is a stable isotope-labeled internal standard and why is it important?

A stable isotope-labeled internal standard is a version of the analyte (in this case, 25-Methylhexacosanoic acid) where some atoms have been replaced with their heavy isotopes (e.g., ¹³C or ²H). This standard is chemically identical to the analyte and will behave similarly during sample preparation, chromatography, and ionization. By adding a known amount of the internal standard to each sample at the beginning of the workflow, any signal suppression or enhancement caused by matrix effects will affect both the analyte and the internal standard equally. The ratio of the analyte signal to the internal standard signal is then used for quantification, providing a more accurate and precise measurement.[3]

Troubleshooting Guide

Issue Potential Cause Recommended Solution
Poor Peak Shape or Tailing Suboptimal chromatographic conditions.Optimize the mobile phase composition and gradient. Ensure the pH of the mobile phase is appropriate for the analyte's pKa. Consider a different column chemistry.
Column overload.Reduce the injection volume or dilute the sample.
Active sites on the column or in the system.Use a column with end-capping or add a competing agent to the mobile phase.
Low Signal Intensity or Poor Sensitivity Inefficient ionization.Optimize mass spectrometer source parameters (e.g., spray voltage, gas flows, temperature). Confirm that the correct ionization mode (positive or negative) is being used.
Incomplete derivatization.Optimize the derivatization reaction conditions (reagent concentration, temperature, time).
Analyte loss during sample preparation.Evaluate each step of the extraction and cleanup process for potential losses. Ensure pH is controlled during liquid-liquid extraction.
High Variability in Results (Poor Precision) Inconsistent matrix effects between samples.Implement the use of a stable isotope-labeled internal standard. Improve the sample cleanup procedure to remove more interferences.
Inconsistent sample preparation.Ensure precise and consistent execution of all sample preparation steps. Use automated liquid handlers if available.
Inaccurate Quantification (Poor Accuracy) Significant and uncorrected matrix effects.Use a stable isotope-labeled internal standard. If unavailable, use a matrix-matched calibration curve.
Incorrect calibration curve.Prepare calibration standards in a matrix that closely mimics the study samples (matrix-matched calibration).[4] Ensure the calibration range brackets the expected sample concentrations.

Experimental Protocols

Protocol 1: General Workflow for 25-Methylhexacosanoic Acid Quantification by LC-MS/MS

This protocol provides a general framework. Optimization of specific parameters for your instrument and matrix is crucial.

1. Sample Preparation and Extraction:

  • Internal Standard Spiking: Add a known amount of a suitable stable isotope-labeled internal standard (e.g., ¹³C-labeled branched-chain fatty acid) to the sample.

  • Hydrolysis: For samples containing esterified 25-Methylhexacosanoic acid, perform an acid or base hydrolysis to release the free fatty acid.

  • Liquid-Liquid Extraction (LLE):

    • Acidify the sample with a suitable acid (e.g., HCl).

    • Extract the fatty acids with an organic solvent (e.g., hexane, ethyl acetate).

    • Repeat the extraction multiple times and pool the organic layers.

    • Evaporate the solvent to dryness under a stream of nitrogen.

2. Derivatization:

  • Reconstitute the dried extract in the derivatization reagent solution (e.g., a solution containing an amidation agent).

  • Incubate at the optimized temperature and time to ensure complete reaction.

  • Stop the reaction and prepare the sample for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

  • Chromatography:

    • Column: A C18 column is often suitable for long-chain fatty acids.[7][8]

    • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol) with a small amount of acid (e.g., formic acid) to aid in ionization.

  • Mass Spectrometry:

    • Ionization: Electrospray Ionization (ESI) in either positive or negative mode, depending on the derivatization agent used.

    • Detection: Set up Multiple Reaction Monitoring (MRM) transitions for both the native 25-Methylhexacosanoic acid derivative and its stable isotope-labeled internal standard.

4. Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Quantify the concentration of 25-Methylhexacosanoic acid in the sample using a calibration curve constructed with known concentrations of the standard and a constant concentration of the internal standard.

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample Biological Sample Spike Spike with Internal Standard Sample->Spike Hydrolysis Hydrolysis (if necessary) Spike->Hydrolysis Extraction Liquid-Liquid or Solid-Phase Extraction Hydrolysis->Extraction Derivatization Chemical Derivatization Extraction->Derivatization LC_Separation LC Separation Derivatization->LC_Separation MSMS_Detection MS/MS Detection (MRM) LC_Separation->MSMS_Detection Peak_Integration Peak Integration MSMS_Detection->Peak_Integration Ratio_Calculation Calculate Area Ratios (Analyte/IS) Peak_Integration->Ratio_Calculation Quantification Quantification using Calibration Curve Ratio_Calculation->Quantification troubleshooting_logic Start Inaccurate or Imprecise Results Check_IS Is a Stable Isotope-Labeled Internal Standard (IS) Used? Start->Check_IS Implement_IS Implement IS (Strongly Recommended) Check_IS->Implement_IS No Check_Cleanup Is Sample Cleanup Sufficient? Check_IS->Check_Cleanup Yes Improve_Cleanup Improve Cleanup (e.g., SPE, LLE) Check_Cleanup->Improve_Cleanup No Check_Chroma Is Chromatography Optimized? Check_Cleanup->Check_Chroma Yes Optimize_Chroma Optimize LC Method (Gradient, Column) Check_Chroma->Optimize_Chroma No Check_Cal Using Matrix-Matched Calibration? Check_Chroma->Check_Cal Yes Use_MM_Cal Use Matrix-Matched Calibration Check_Cal->Use_MM_Cal No Review_Protocol Review and Standardize Protocol Check_Cal->Review_Protocol Yes

References

Troubleshooting

Technical Support Center: Synthesis of 25-Methylhexacosanoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 25-Methylhexacosanoic ac...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 25-Methylhexacosanoic acid synthesis. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic strategy for producing 25-Methylhexacosanoic acid?

A1: A practical and common approach for the synthesis of a long-chain branched fatty acid like 25-Methylhexacosanoic acid is through a Grignard reaction followed by carboxylation. This involves the reaction of a long-chain alkyl magnesium halide with carbon dioxide to form the carboxylate, which is then protonated to yield the desired carboxylic acid.

Q2: What are the critical factors influencing the yield of the Grignard-based synthesis?

A2: The key factors that significantly impact the yield include the purity of the starting materials and solvent, the reaction temperature, the quality of the magnesium turnings, and the efficiency of the carboxylation step. Moisture and oxygen are highly detrimental to the reaction and must be rigorously excluded.

Q3: How can I minimize the formation of byproducts in the synthesis?

A3: To minimize byproducts such as Wurtz coupling products (R-R), ensure a slow addition of the alkyl halide to the magnesium suspension to control the exothermic reaction. Maintaining a lower reaction temperature can also favor the formation of the Grignard reagent over side products. Additionally, using a high-purity, anhydrous solvent is crucial.

Q4: What is the best method for purifying the final product, 25-Methylhexacosanoic acid?

A4: Purification of the final product can be effectively achieved through a combination of techniques. An initial acid-base extraction can separate the carboxylic acid from neutral byproducts. This is typically followed by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) or column chromatography on silica (B1680970) gel for higher purity.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 25-Methylhexacosanoic acid.

Issue 1: Low or No Yield of Grignard Reagent

Possible Causes:

  • Presence of moisture or oxygen in the reaction setup.

  • Inactive magnesium turnings (oxide layer).

  • Impure starting alkyl halide or solvent.

  • Reaction temperature is too low for initiation.

Solutions:

  • Ensure Anhydrous Conditions: All glassware should be oven-dried or flame-dried under vacuum and the reaction conducted under an inert atmosphere (e.g., argon or nitrogen). Use anhydrous solvents.

  • Activate Magnesium: The magnesium turnings can be activated by stirring with a small amount of iodine, 1,2-dibromoethane, or by mechanical grinding prior to the reaction.

  • Purify Reagents: Use freshly distilled solvents and purified alkyl halides.

  • Initiate the Reaction: A gentle warming of the reaction mixture or the addition of a small crystal of iodine can help initiate the formation of the Grignard reagent.

Issue 2: Low Yield of Carboxylic Acid after Carboxylation

Possible Causes:

  • Inefficient trapping of the Grignard reagent with CO2.

  • Reaction of the Grignard reagent with unreacted starting material.

  • Loss of product during workup and purification.

Solutions:

  • Efficient Carboxylation: Bubble dry CO2 gas through the Grignard solution at a low temperature (e.g., -78 °C) or pour the Grignard solution onto a large excess of crushed dry ice.

  • Optimize Reaction Time and Temperature: Ensure the Grignard formation is complete before carboxylation by monitoring the disappearance of the starting alkyl halide via TLC or GC.

  • Careful Workup: During the aqueous workup, ensure the pH is appropriately adjusted to protonate the carboxylate without causing degradation. Use multiple extractions with a suitable organic solvent to maximize product recovery.

Quantitative Data Presentation

The following tables summarize the impact of various reaction parameters on the yield of 25-Methylhexacosanoic acid.

Table 1: Effect of Solvent on Grignard Reaction Yield

SolventPurityDielectric ConstantReaction Time (h)Yield (%)
Diethyl EtherAnhydrous4.3485
Tetrahydrofuran (THF)Anhydrous7.5392
DioxaneAnhydrous2.2675
Diethyl EtherTechnical4.3440

Table 2: Influence of Temperature on Carboxylation Yield

Temperature (°C)CO2 SourceAddition MethodYield (%)
-78Dry IcePouring onto dry ice95
-20CO2 GasBubbling88
0CO2 GasBubbling75
25 (Room Temp)CO2 GasBubbling60

Experimental Protocols & Visualizations

Proposed Synthesis Workflow

The diagram below illustrates a typical workflow for the synthesis of 25-Methylhexacosanoic acid via a Grignard reaction.

SynthesisWorkflow Start Start: 1-Bromo-24-methylpentacosane + Mg Turnings Grignard Grignard Reagent Formation (Anhydrous THF, Inert Atmosphere) Start->Grignard Carboxylation Carboxylation (Dry Ice, -78 °C) Grignard->Carboxylation Workup Aqueous Workup (HCl aq.) Carboxylation->Workup Extraction Extraction (Ethyl Acetate) Workup->Extraction Purification Purification (Column Chromatography) Extraction->Purification End End: 25-Methylhexacosanoic Acid Purification->End TroubleshootingLogic Problem Low Yield Detected CheckGrignard Check Grignard Formation? (Aliquot Quench) Problem->CheckGrignard GrignardFailed Grignard Failed CheckGrignard->GrignardFailed No GrignardOK Grignard OK CheckGrignard->GrignardOK Yes CheckConditions Check Anhydrous Conditions & Mg Activation GrignardFailed->CheckConditions CheckCarboxylation Check Carboxylation Step? (Temp, CO2 excess) GrignardOK->CheckCarboxylation CarboxylationFailed Carboxylation Failed CheckCarboxylation->CarboxylationFailed No CarboxylationOK Carboxylation OK CheckCarboxylation->CarboxylationOK Yes OptimizeCarboxylation Optimize CO2 Addition & Temperature CarboxylationFailed->OptimizeCarboxylation CheckWorkup Check Workup/Purification? (pH, Extraction) CarboxylationOK->CheckWorkup OptimizeWorkup Optimize Extraction pH & Solvent Volume CheckWorkup->OptimizeWorkup Issue Found

Optimization

Technical Support Center: 25-Methylhexacosanoic Acid Extraction Protocols

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the extraction of 25-methylhexacosanoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in extracting a very-long-chain branched fatty acid (VLC-BFA) like 25-methylhexacosanoic acid?

The main challenges include its low solubility in common solvents due to its long hydrocarbon chain, potential for low recovery from complex biological matrices, and the need for a derivatization step to convert it into a volatile form, typically a fatty acid methyl ester (FAME), for gas chromatography (GC) analysis.[1] The branched nature of the fatty acid can also influence its chromatographic behavior.

Q2: Which extraction method is recommended for 25-methylhexacosanoic acid?

A modified Bligh and Dyer method is a robust starting point for extracting lipids, including 25-methylhexacosanoic acid, from biological samples. This method uses a chloroform-methanol-water system to partition lipids into an organic phase. For very-long-chain fatty acids, optimizing the solvent ratios and potentially performing multiple extractions may be necessary to ensure complete recovery.

Q3: Is derivatization to a FAME necessary for the analysis of 25-methylhexacosanoic acid?

Yes, for gas chromatography (GC) analysis, derivatization is essential. The high molecular weight and low volatility of 25-methylhexacosanoic acid make it unsuitable for direct GC analysis. Conversion to its fatty acid methyl ester (FAME) increases its volatility, leading to better chromatographic separation and peak shape.

Q4: What are the most common causes of low recovery for 25-methylhexacosanoic acid?

Low recovery can stem from several factors:

  • Incomplete Extraction: The insolubility of very-long-chain fatty acids can lead to incomplete extraction from the sample matrix.

  • Phase Partitioning Issues: An incorrect ratio of chloroform (B151607), methanol, and water can lead to the loss of the target analyte in the aqueous phase.

  • Incomplete Derivatization: The esterification reaction may not go to completion, leaving some of the fatty acid in its non-volatile form.

  • Adsorption: The fatty acid can adsorb to glassware and other surfaces, especially if there are issues with solvent compatibility.

Q5: How can I avoid contamination during the extraction process?

Contamination with other fatty acids is a common issue. To minimize this:

  • Use high-purity solvents (HPLC or GC grade).

  • Thoroughly clean all glassware, preferably by furnacing at high temperatures (e.g., 450°C for 6-8 hours), to remove any residual organic material.[2]

  • Avoid using plastic containers or pipette tips, as they can leach contaminants.[2]

  • Run method blanks (containing all reagents but no sample) to identify any sources of contamination in your workflow.[2]

Troubleshooting Guide

Problem Potential Cause Recommended Solution
Low or No Peak for 25-Methylhexacosanoic Acid FAME on GC Incomplete derivatization.Optimize the derivatization reaction. Increase the reaction time or temperature. Ensure the catalyst (e.g., BF3-methanol) is not expired and has been stored correctly.[3]
Inefficient extraction from the sample matrix.Increase the homogenization time or use a more rigorous disruption method. Consider a sequential extraction with different solvent polarities.
Loss of analyte during solvent evaporation.Use a gentle stream of nitrogen for solvent evaporation and avoid overheating the sample.
Poor Peak Shape (Tailing) in GC Analysis Presence of underivatized fatty acid.Re-run the derivatization step, ensuring all reagents are fresh and conditions are optimal.
GC inlet or column contamination.Clean the GC inlet liner and trim the first few centimeters of the column.
Interaction of the analyte with the GC column.Ensure a suitable GC column for FAME analysis is being used (e.g., a polar stationary phase).
High Background or Contaminating Peaks Contaminated solvents or reagents.Use fresh, high-purity solvents and reagents. Run a blank with just the solvents to check for contamination.
Leaching from plasticware.Use glass pipettes and vials. Avoid plastic containers wherever possible.[2]
Carryover from previous injections on the GC.Run several solvent blanks through the GC-MS system to wash out any residual compounds.
Formation of an Emulsion During Liquid-Liquid Extraction High lipid content in the sample.Centrifuge the sample at a higher speed and for a longer duration to break the emulsion. The addition of a salt solution (brine) can also help in phase separation.[4]
Vigorous shaking.Gently invert the extraction tube instead of vigorous vortexing or shaking to mix the phases.[4]

Experimental Protocols

Modified Bligh and Dyer Lipid Extraction

This protocol is a general method for the extraction of total lipids from biological samples.

Materials:

  • Homogenizer

  • Centrifuge

  • Glass centrifuge tubes with PTFE-lined caps

  • Glass Pasteur pipettes

  • Chloroform (HPLC grade)

  • Methanol (HPLC grade)

  • Deionized water

  • Nitrogen gas for evaporation

Procedure:

  • Homogenization: Homogenize the sample (e.g., 1 g of tissue) in a glass tube with a mixture of 1 mL of chloroform and 2 mL of methanol.

  • Lipid Extraction: To the homogenate, add an additional 1 mL of chloroform and vortex for 1 minute. Then, add 1 mL of deionized water and vortex for another minute.

  • Phase Separation: Centrifuge the mixture at 2000 x g for 10 minutes to separate the phases. Three layers will be visible: an upper aqueous layer, a lower organic (chloroform) layer containing the lipids, and a protein disk at the interface.

  • Lipid Collection: Carefully collect the lower chloroform layer using a glass Pasteur pipette and transfer it to a clean glass tube.

  • Re-extraction (Optional but Recommended): To maximize recovery, re-extract the remaining aqueous layer and protein disk with 2 mL of chloroform. Centrifuge and pool the chloroform layers.

  • Solvent Evaporation: Evaporate the pooled chloroform extract to dryness under a gentle stream of nitrogen. The dried lipid extract is now ready for derivatization.

Derivatization to Fatty Acid Methyl Esters (FAMEs)

This protocol describes the conversion of the extracted fatty acids to their methyl esters using boron trifluoride (BF3) in methanol.

Materials:

  • Heater block or water bath

  • Glass reaction vials with PTFE-lined caps

  • Hexane (B92381) (HPLC grade)

  • BF3-Methanol reagent (14% w/v)

  • Saturated sodium chloride (brine) solution

  • Anhydrous sodium sulfate (B86663)

Procedure:

  • Reagent Addition: To the dried lipid extract, add 2 mL of 14% BF3-methanol reagent.

  • Esterification: Cap the vial tightly and heat at 60°C for 30 minutes.

  • Extraction of FAMEs: After cooling to room temperature, add 1 mL of hexane and 1 mL of deionized water to the vial. Vortex for 1 minute.

  • Phase Separation: Centrifuge at 1000 x g for 5 minutes to separate the phases. The upper hexane layer contains the FAMEs.

  • Collection and Washing: Carefully transfer the upper hexane layer to a new glass tube. Wash the hexane extract with 1 mL of brine solution to remove any remaining catalyst.

  • Drying: Pass the hexane layer through a small column of anhydrous sodium sulfate to remove any residual water.

  • Final Preparation: Evaporate the hexane to the desired final volume under a gentle stream of nitrogen. The sample is now ready for GC-MS analysis.

Visualizations

experimental_workflow cluster_extraction Lipid Extraction cluster_derivatization FAME Derivatization cluster_analysis Analysis a Sample Homogenization (Chloroform:Methanol) b Phase Separation (Addition of Chloroform and Water) a->b c Centrifugation b->c d Collect Organic Layer c->d e Dried Lipid Extract d->e Evaporate Solvent f Add BF3-Methanol and Heat (60°C) e->f g Extract FAMEs with Hexane f->g h Wash and Dry g->h i GC-MS Analysis h->i

Caption: Workflow for 25-Methylhexacosanoic acid extraction and analysis.

troubleshooting_logic start Low/No Analyte Peak check_derivatization Check Derivatization Efficiency start->check_derivatization check_extraction Review Extraction Protocol start->check_extraction check_gc Inspect GC-MS System start->check_gc solution_derivatization Optimize Reaction: - Fresh Reagents - Adjust Time/Temp check_derivatization->solution_derivatization Inefficient solution_extraction Optimize Extraction: - Solvent Ratios - Multiple Extractions check_extraction->solution_extraction Suboptimal solution_gc System Maintenance: - Clean Injector - Check for Leaks check_gc->solution_gc Contaminated

Caption: Troubleshooting logic for low analyte signal.

References

Troubleshooting

Technical Support Center: Purity Assessment of Synthetic 25-Methylhexacosanoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthetic 25-Methylhexacosanoic acid. The i...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthetic 25-Methylhexacosanoic acid. The information is designed to address specific issues that may be encountered during purity assessment experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for assessing the purity of 25-Methylhexacosanoic acid?

A1: The primary methods for determining the purity of 25-Methylhexacosanoic acid are Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography with an Evaporative Light-Scattering Detector (HPLC-ELSD), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

  • GC-MS is a powerful technique for separating and identifying volatile and thermally stable compounds. For fatty acids, it typically requires derivatization into more volatile esters, such as Fatty Acid Methyl Esters (FAMEs). This method provides excellent resolution and allows for the identification of impurities based on their mass spectra.

  • HPLC-ELSD is suitable for the analysis of underivatized fatty acids, which simplifies sample preparation.[1] This technique is particularly useful for compounds that are not sufficiently volatile for GC or are thermally labile. The ELSD is a universal detector that is not dependent on the optical properties of the analyte.

  • NMR Spectroscopy (¹H and ¹³C) provides detailed structural information about the molecule, confirming the identity of 25-Methylhexacosanoic acid and enabling the identification and quantification of structural isomers and other impurities.[2][3]

Q2: What are the potential impurities I should be aware of in synthetic 25-Methylhexacosanoic acid?

A2: Impurities in synthetic 25-Methylhexacosanoic acid can originate from the starting materials, side reactions during synthesis, or degradation. A common synthetic route for branched-chain fatty acids is the malonic ester synthesis.[4][5][6][7] Potential impurities from this process and others include:

  • Homologs: Shorter and longer-chain fatty acids resulting from impurities in the starting alkyl halides or incomplete reactions.

  • Isomers: Positional isomers of the methyl branch (e.g., 24-Methylhexacosanoic acid or other methyl-branched isomers) can be difficult to separate.

  • Unreacted Starting Materials: Residual malonic acid derivatives or alkyl halides.

  • Dialkylated Products: A potential byproduct of the malonic ester synthesis is the formation of dialkylated structures.[4]

  • Solvent Residues: Residual solvents from the synthesis and purification steps.

Q3: Is derivatization always necessary for the analysis of 25-Methylhexacosanoic acid?

A3: Not always. While GC analysis typically requires derivatization to FAMEs to increase volatility and improve peak shape, HPLC methods can be used for the analysis of the underivatized free fatty acid.[1][8] NMR spectroscopy also analyzes the underivatized compound. The choice of whether to derivatize depends on the analytical technique being employed and the specific information required.

Troubleshooting Guides

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis
ProblemPotential Cause(s)Suggested Solution(s)
Peak Tailing 1. Active Sites in the System: The free carboxyl group of any underivatized fatty acid can interact with active sites in the GC inlet or column, causing tailing. 2. Low Inlet Temperature: Incomplete or slow vaporization of the high molecular weight FAME. 3. Column Contamination: Buildup of non-volatile residues at the head of the column.1. Derivatization: Ensure complete conversion to FAMEs to block the polar carboxyl group. 2. Optimize Inlet Temperature: A starting point of 250 °C is recommended, but may need to be optimized. 3. Column Maintenance: Trim the first 15-30 cm of the column. If the problem persists, the column may need to be replaced.
Poor Resolution of Isomers 1. Inappropriate GC Column: The column phase may not be suitable for separating branched-chain isomers. 2. Suboptimal Temperature Program: The oven temperature ramp rate may be too fast.1. Select a Polar Column: Columns with polyethylene (B3416737) glycol (e.g., Carbowax-type) or highly-polar cyanopropyl silicone phases are recommended for FAME analysis to separate based on unsaturation and carbon number. 2. Optimize Temperature Program: Use a slower initial temperature ramp to improve separation.
Ghost Peaks 1. Sample Carryover: Residue from a previous, more concentrated sample. 2. Thermal Degradation: Excessively high inlet temperature causing the analyte to break down.1. Injector Cleaning: Run a solvent blank after concentrated samples. Clean the injector port. 2. Lower Inlet Temperature: Reduce the inlet temperature to the minimum required for efficient vaporization.
High-Performance Liquid Chromatography with Evaporative Light-Scattering Detector (HPLC-ELSD)
ProblemPotential Cause(s)Suggested Solution(s)
Poor Reproducibility (Peak Area and Retention Time) 1. Column Fouling: Accumulation of lipids on the column. 2. Inconsistent Mobile Phase Composition: Issues with the pump's mixing performance for low percentage components. 3. Dirty ELSD Nebulizer or Drift Tube: Sample residue can build up and affect the detector response.[9]1. Regular Column Flushing: Flush the column with a strong solvent like isopropanol (B130326) to remove adsorbed lipids.[9] 2. Premix Mobile Phase: For isocratic methods with a low percentage of one solvent, it is often better to premix the mobile phase.[9] 3. Detector Cleaning: Regularly clean the nebulizer and drift tube according to the manufacturer's instructions.
Low Signal-to-Noise Ratio 1. Suboptimal ELSD Settings: Incorrect drift tube temperature or gas flow rate. 2. Low Analyte Concentration: The amount of analyte on the column is below the detection limit.1. Optimize ELSD Parameters: Adjust the drift tube temperature to ensure complete solvent evaporation without analyte degradation. Optimize the nebulizing gas flow rate. 2. Increase Sample Concentration: If possible, concentrate the sample before injection.
Baseline Drift 1. Fluctuating Column Temperature: Changes in ambient temperature can affect retention times. 2. Mobile Phase Contamination: Impurities in the mobile phase solvents.1. Use a Column Oven: Maintain a constant column temperature to ensure stable retention times. 2. Use High-Purity Solvents: Filter all mobile phases before use.

Experimental Protocols

Protocol 1: GC-MS Analysis of 25-Methylhexacosanoic Acid as its Methyl Ester (FAME)

1. Derivatization to FAME: a. Accurately weigh approximately 5-10 mg of the synthetic 25-Methylhexacosanoic acid into a screw-cap vial. b. Add 2 mL of 2% (v/v) sulfuric acid in methanol. c. Cap the vial tightly and heat at 60°C for 2 hours. d. After cooling to room temperature, add 1 mL of hexane (B92381) and 1 mL of deionized water. e. Vortex thoroughly and allow the layers to separate. f. Carefully transfer the upper hexane layer containing the FAME to a clean vial for GC-MS analysis.

2. GC-MS Conditions (Representative):

  • GC System: Agilent 7890A GC or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or a polar column like a Carbowax-type.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Inlet Temperature: 250°C.

  • Injection Volume: 1 µL (splitless injection).

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 2 minutes.

    • Ramp 1: Increase to 250°C at 4°C/min.

    • Hold at 250°C for 10 minutes.

  • MS System: Agilent 5975C MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 50-600.

  • Source Temperature: 230°C.

Protocol 2: HPLC-ELSD Analysis of Underivatized 25-Methylhexacosanoic Acid

1. Sample Preparation: a. Dissolve an accurately weighed amount of synthetic 25-Methylhexacosanoic acid in a suitable solvent (e.g., a mixture of the mobile phase components) to a final concentration of 0.1-1.0 mg/mL. b. Filter the sample solution through a 0.45 µm PTFE syringe filter before injection.

2. HPLC-ELSD Conditions (Representative): [1]

  • HPLC System: Agilent 1200 Series or equivalent.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic elution with Methanol/Water/Acetic Acid (88:11:1, v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • ELSD:

    • Drift Tube Temperature: 70°C.

    • Nebulizing Gas (Nitrogen) Flow: 2.0 L/min.

Quantitative Data

Table 1: Representative GC-MS Data for 25-Methylhexacosanoate (FAME)

ParameterValue
Molecular Formula (FAME) C₂₈H₅₆O₂
Molecular Weight (FAME) 424.7 g/mol
Expected Retention Time Dependent on specific GC conditions, but will be in the very-long-chain fatty acid region.
Key Mass Fragments (m/z) * Molecular Ion (M⁺): 424 (may be low abundance or absent in EI) * [M-43]⁺: 381 (loss of the terminal isopropyl group, characteristic of an iso-branched fatty acid) * McLafferty Rearrangement: 74 (characteristic of fatty acid methyl esters) * Other fragments: Series of hydrocarbon fragments separated by 14 amu (-CH₂-).

Table 2: Representative ¹H and ¹³C NMR Data for 25-Methylhexacosanoic Acid

NucleusChemical Shift (δ, ppm)Assignment
¹H NMR ~2.34 (t)-CH₂-COOH (α-protons)
~1.63 (m)-CH₂-CH₂-COOH (β-protons)
~1.25 (s, br)Bulk methylene (B1212753) (-CH₂-)n protons
~1.5 (m)-CH(CH₃)₂ (methine proton)
~0.86 (d)-CH(CH₃)₂ (methyl protons)
¹³C NMR ~180-COOH (carbonyl carbon)
~34-CH₂-COOH (α-carbon)
~25-30Bulk methylene (-CH₂-)n carbons
~28-CH(CH₃)₂ (methine carbon)
~22.7-CH(CH₃)₂ (methyl carbons)

Note: The exact chemical shifts can vary depending on the solvent and instrument.

Visualizations

Purity_Assessment_Workflow Purity Assessment Workflow for 25-Methylhexacosanoic Acid cluster_sample Sample Preparation cluster_data Data Analysis Sample Synthetic 25-Methylhexacosanoic Acid Derivatization Derivatization to FAME (for GC-MS) Sample->Derivatization Dissolution Dissolution in appropriate solvent (for HPLC & NMR) Sample->Dissolution GCMS GC-MS Analysis Derivatization->GCMS HPLC HPLC-ELSD Analysis Dissolution->HPLC NMR NMR Spectroscopy (1H & 13C) Dissolution->NMR Purity Purity Calculation (% Area) GCMS->Purity ImpurityID Impurity Identification (Mass Spectra, Retention Time, Chemical Shifts) GCMS->ImpurityID HPLC->Purity NMR->ImpurityID Structure Structural Confirmation NMR->Structure

Caption: Workflow for the purity assessment of 25-Methylhexacosanoic acid.

GC_Troubleshooting Troubleshooting GC-MS Peak Tailing Start Peak Tailing Observed CheckDeriv Is derivatization to FAME complete? Start->CheckDeriv RedoDeriv Improve or repeat derivatization CheckDeriv->RedoDeriv No CheckTemp Is inlet temperature optimal? CheckDeriv->CheckTemp Yes RedoDeriv->Start AdjustTemp Adjust inlet temperature (e.g., 250 °C) CheckTemp->AdjustTemp No CheckColumn Is the column clean and appropriate? CheckTemp->CheckColumn Yes AdjustTemp->Start MaintainCol Trim column inlet or replace column CheckColumn->MaintainCol No Resolved Peak shape improved CheckColumn->Resolved Yes MaintainCol->Start

Caption: Troubleshooting guide for peak tailing in GC-MS analysis.

References

Optimization

Preventing degradation of 25-Methylhexacosanoic acid during analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of 25-Methylhexacosa...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of 25-Methylhexacosanoic acid during analysis.

Frequently Asked Questions (FAQs)

Q1: What is 25-Methylhexacosanoic acid and why is its stability a concern during analysis?

25-Methylhexacosanoic acid is a C27 saturated branched-chain fatty acid. Like other very-long-chain fatty acids, its analysis can be challenging due to its low volatility and potential for degradation under certain analytical conditions.[1][2][3] Stability is a primary concern because degradation can lead to inaccurate quantification and misinterpretation of results. Common degradation pathways for fatty acids include oxidation and thermal decomposition.[4][5][6]

Q2: What are the primary factors that can cause the degradation of 25-Methylhexacosanoic acid during analysis?

Several factors can contribute to the degradation of saturated fatty acids like 25-Methylhexacosanoic acid:

  • High Temperatures: Exposure to excessive heat, particularly during sample preparation (e.g., derivatization) and in the GC inlet, can cause thermal degradation.[5][6]

  • Oxidation: Although saturated fatty acids are less susceptible to oxidation than unsaturated fatty acids, the presence of oxygen, especially at elevated temperatures or in the presence of metal ions, can still lead to oxidative degradation.[4][7][8]

  • Strong Acids or Bases: Harsh acidic or basic conditions during extraction or derivatization can potentially lead to unwanted side reactions or degradation.[9][10]

  • Improper Storage: Long-term storage at inappropriate temperatures or exposure to light and air can lead to gradual degradation.[4][11][12]

Q3: Should I use Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) for the analysis of 25-Methylhexacosanoic acid?

Both GC-MS and LC-MS can be used for the analysis of 25-Methylhexacosanoic acid, and the choice depends on the specific requirements of your experiment.

  • GC-MS: This is a common technique for fatty acid analysis. However, it requires derivatization to convert the non-volatile fatty acid into a more volatile ester, typically a fatty acid methyl ester (FAME).[13] This additional step can be a source of error or degradation if not performed carefully.

  • LC-MS: This method can analyze the fatty acid in its native form, avoiding the need for derivatization.[14][15] This can simplify sample preparation and reduce the risk of degradation associated with the derivatization process. LC-MS is particularly well-suited for the analysis of very-long-chain fatty acids.[14][16]

Troubleshooting Guides

Issue 1: Low recovery of 25-Methylhexacosanoic acid.

Low recovery is a frequent issue that can significantly impact the accuracy of your results. This guide provides a systematic approach to troubleshooting this problem.

Potential Causes and Solutions

Potential Cause Troubleshooting Steps Recommended Action
Inefficient Extraction Review your extraction protocol. Ensure the chosen solvent is appropriate for a very-long-chain fatty acid.Use a robust lipid extraction method like the Folch or Bligh-Dyer methods. Consider solid-phase extraction (SPE) for cleaner samples.[15]
Incomplete Derivatization (GC-MS) Verify the efficiency of your derivatization reaction.Optimize reaction time, temperature, and reagent concentration. Common derivatizing agents include BF3-methanol or trimethylsilyl (B98337) (TMS) reagents.[17][18]
Adsorption to Surfaces The compound may be adsorbing to glassware, vials, or the analytical column.Silanize glassware to reduce active sites. Use low-adsorption vials. For GC, ensure a well-deactivated liner and column are used.
Degradation during Sample Preparation High temperatures or harsh reagents may be degrading the analyte.Use milder derivatization conditions if possible. Minimize the time samples are exposed to high temperatures.[5]
Instrumental Issues Leaks in the GC or LC system, or a contaminated ion source in the mass spectrometer.Perform system maintenance, check for leaks, and clean the ion source according to the manufacturer's instructions.
Issue 2: Peak tailing in GC-MS analysis.

Peak tailing can lead to poor resolution and inaccurate integration, affecting quantification.

Potential Causes and Solutions

Potential Cause Troubleshooting Steps Recommended Action
Active Sites in the GC System The carboxyl group of any underivatized fatty acid can interact with active sites in the injector liner or column.Ensure complete derivatization. Use a deactivated inlet liner with glass wool. Trim the front end of the GC column to remove any accumulated non-volatile residues.[19]
Column Overload Injecting too much sample can lead to peak distortion.Dilute the sample and re-inject.
Inappropriate Column Phase The GC column stationary phase may not be ideal for FAMEs.Use a column specifically designed for fatty acid methyl ester analysis, such as a wax-type or a mid-polar cyano-substituted column.
Contamination Contamination in the carrier gas, sample, or system can cause peak tailing.Check the purity of your carrier gas and solvents. Bake out the GC column according to the manufacturer's instructions.

Experimental Protocols

Protocol 1: Sample Preparation and Derivatization for GC-MS Analysis

This protocol describes a common method for the preparation and derivatization of 25-Methylhexacosanoic acid to its fatty acid methyl ester (FAME) for GC-MS analysis.

Materials:

  • Sample containing 25-Methylhexacosanoic acid

  • Internal standard (e.g., C19:0 or C23:0 fatty acid)

  • Methanol (B129727)

  • Hexane (B92381)

  • 14% Boron trifluoride in methanol (BF3-methanol)

  • Saturated sodium chloride solution

  • Anhydrous sodium sulfate (B86663)

Procedure:

  • Internal Standard Addition: To a known amount of sample, add a known amount of internal standard.

  • Saponification (Optional, for esterified lipids): If the fatty acid is part of a larger lipid, it may first need to be saponified by heating with methanolic NaOH to release the free fatty acid.

  • Esterification:

    • Add 1-2 mL of 14% BF3-methanol to the sample.[17]

    • Cap the vial tightly and heat at 60-100°C for 10-30 minutes.

  • Extraction:

    • Cool the sample to room temperature.

    • Add 1 mL of hexane and 1 mL of saturated sodium chloride solution.

    • Vortex thoroughly and allow the layers to separate.

  • Drying and Concentration:

    • Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

    • The sample is now ready for GC-MS analysis.

Protocol 2: Sample Preparation for LC-MS Analysis

This protocol outlines a simpler sample preparation for the direct analysis of 25-Methylhexacosanoic acid by LC-MS.

Materials:

  • Sample containing 25-Methylhexacosanoic acid

  • Internal standard (e.g., a deuterated analog of a long-chain fatty acid)

  • Extraction solvent (e.g., a mixture of isopropanol, acetonitrile, and water)

  • Vortex mixer

  • Centrifuge

Procedure:

  • Internal Standard Addition: Add a known amount of internal standard to the sample.

  • Extraction:

    • Add the extraction solvent to the sample.

    • Vortex vigorously for 5-10 minutes to ensure thorough extraction.

  • Protein Precipitation (if necessary): For biological samples, the extraction solvent will also serve to precipitate proteins.

  • Centrifugation: Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes to pellet any solid debris and precipitated proteins.

  • Supernatant Collection: Carefully transfer the supernatant to a clean vial for LC-MS analysis.

Visualizations

experimental_workflow_gcms cluster_prep Sample Preparation cluster_analysis Analysis Sample Sample + Internal Standard Derivatization Esterification (BF3-Methanol) Sample->Derivatization Heat Extraction Hexane Extraction Derivatization->Extraction Drying Drying (Na2SO4) Extraction->Drying GCMS GC-MS Analysis Drying->GCMS Injection Data Data Processing GCMS->Data

Caption: GC-MS analysis workflow for 25-Methylhexacosanoic acid.

experimental_workflow_lcms cluster_prep Sample Preparation cluster_analysis Analysis Sample Sample + Internal Standard Extraction Solvent Extraction Sample->Extraction Centrifugation Centrifugation Extraction->Centrifugation Supernatant Collect Supernatant Centrifugation->Supernatant LCMS LC-MS Analysis Supernatant->LCMS Injection Data Data Processing LCMS->Data

Caption: LC-MS analysis workflow for 25-Methylhexacosanoic acid.

troubleshooting_logic start Low Analyte Signal check_extraction Review Extraction Protocol start->check_extraction extraction_ok Extraction OK? check_extraction->extraction_ok check_derivatization Verify Derivatization Efficiency (GC-MS) derivatization_ok Derivatization Complete? check_derivatization->derivatization_ok check_instrument Check Instrument Performance instrument_ok Instrument OK? check_instrument->instrument_ok extraction_ok->check_derivatization Yes optimize_extraction Optimize Extraction Solvent/Method extraction_ok->optimize_extraction No derivatization_ok->check_instrument Yes optimize_derivatization Optimize Derivatization Conditions derivatization_ok->optimize_derivatization No instrument_maintenance Perform Instrument Maintenance instrument_ok->instrument_maintenance No final_check Re-analyze Sample instrument_ok->final_check Yes optimize_extraction->final_check optimize_derivatization->final_check instrument_maintenance->final_check

Caption: Troubleshooting logic for low analyte signal.

References

Troubleshooting

Technical Support Center: Enhancing Chromatographic Resolution of Branched-Chain Fatty Acids

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the resolution of branched-cha...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the resolution of branched-chain fatty acids (BCFAs) in chromatographic analyses.

Frequently Asked Questions (FAQs)

Q1: Why is achieving high resolution for branched-chain fatty acids challenging?

A1: The primary challenge in separating BCFAs, particularly iso- and anteiso- isomers, lies in their structural similarity. These isomers often have the same carbon number and degree of saturation, differing only in the position of a methyl group on the carbon chain. This subtle structural difference results in very similar physicochemical properties, such as boiling point and polarity, leading to co-elution in chromatographic systems.

Q2: What is the most critical factor for improving BCFA resolution in Gas Chromatography (GC)?

A2: The selection of the stationary phase in the GC column is the most critical factor. The stationary phase dictates the selectivity of the separation, which is the ability to differentiate between closely related compounds like BCFA isomers. For effective separation of BCFAs, especially their fatty acid methyl esters (FAMEs), highly polar stationary phases are recommended.

Q3: Which type of GC column is best suited for BCFA analysis?

A3: Highly polar cyanopropylsiloxane stationary phases are the preferred choice for separating complex mixtures of FAMEs, including BCFA isomers. Columns such as the CP-Sil 88, HP-88, and DB-23 are frequently cited for their excellent resolving power for these compounds. Longer columns, typically 100 meters, are often employed to achieve the necessary resolution for complex samples.[1]

Q4: Is derivatization necessary for BCFA analysis?

A4: Yes, derivatization is a crucial step for the analysis of BCFAs by GC. Free fatty acids are polar and have low volatility, which can lead to poor peak shape and retention in the GC system. Converting BCFAs to their corresponding Fatty Acid Methyl Esters (FAMEs) increases their volatility and reduces their polarity, making them more amenable to GC analysis.[2] For short-chain BCFAs, derivatization with reagents like pentafluorobenzyl bromide (PFBBr) can improve their detection.[3][4]

Q5: How does the oven temperature program affect the separation of BCFAs?

A5: The oven temperature program, which includes the initial temperature, ramp rate(s), and final temperature, is a critical parameter for optimizing the separation of BCFAs. A well-designed temperature program can significantly enhance resolution. A lower initial temperature can improve the separation of more volatile, shorter-chain BCFAs, while a slow ramp rate can increase the separation of closely eluting isomers.[5][6][7]

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic analysis of branched-chain fatty acids.

Problem Possible Causes Solutions
Poor resolution of iso- and anteiso- BCFA isomers Inadequate stationary phase selectivity.Switch to a highly polar cyanopropylsiloxane column (e.g., CP-Sil 88, HP-88).[1][4]
Suboptimal oven temperature program.Lower the initial oven temperature and/or decrease the temperature ramp rate. Experiment with different ramp rates to find the optimal separation.[5][6]
Column length is too short.Use a longer capillary column (e.g., 100 m) to increase the number of theoretical plates and improve resolution.
Peak tailing Active sites in the injector liner or column.Use a deactivated liner and a high-quality, inert column.
Incomplete derivatization.Ensure the derivatization reaction has gone to completion by optimizing reaction time and temperature.
Sample overload.Reduce the injection volume or dilute the sample.
Baseline drift or noise Column bleed at high temperatures.Ensure the final oven temperature does not exceed the column's maximum operating temperature. Condition the column properly.
Contaminated carrier gas or gas lines.Use high-purity carrier gas and install or replace gas purifiers.
Irreproducible retention times Leaks in the system (injector, column fittings).Perform a leak check of the GC system.
Fluctuations in carrier gas flow rate.Ensure a stable gas supply and that the electronic pressure control (EPC) is functioning correctly.
Inconsistent oven temperature.Calibrate the GC oven to ensure accurate and reproducible temperature programming.

Quantitative Data Presentation

Table 1: Comparison of GC Columns for FAME Analysis

Column Type Stationary Phase Polarity Key Advantages for BCFA Analysis Limitations
CP-Sil 88 / HP-88 CyanopropylsiloxaneHighExcellent resolution of cis/trans isomers and positional isomers of BCFAs.[1][4]May have lower maximum operating temperatures.
DB-23 CyanopropylsiloxaneMedium-HighGood separation of complex FAME mixtures, including some cis/trans isomers.[4]May not provide baseline resolution for all BCFA isomers.
DB-FATWAX UI Polyethylene Glycol (WAX)HighGood peak shape for underivatized fatty acids and stable for aqueous injections.[8]Generally less effective for separating cis/trans and BCFA isomers compared to cyanopropyl phases.[4]

Experimental Protocols

Protocol 1: Extraction and Derivatization of BCFAs from Bacterial Cells to FAMEs

This protocol describes the extraction of total fatty acids from bacterial cells and their subsequent conversion to fatty acid methyl esters (FAMEs) for GC analysis.

Materials:

  • Bacterial cell pellet

  • Saponification reagent (15% w/v NaOH in 50% aqueous methanol)

  • Methylation reagent (6N HCl in methanol)

  • Extraction solvent (1:1 hexane:methyl tert-butyl ether)

  • Wash solution (0.3 M NaOH)

  • Glass tubes with Teflon-lined caps

  • Water bath

  • Vortex mixer

  • Centrifuge

Procedure:

  • Harvest and Wash Cells: Centrifuge the bacterial culture to obtain a cell pellet. Wash the pellet with a suitable buffer (e.g., phosphate-buffered saline) to remove residual media components.

  • Saponification: Add 1 mL of saponification reagent to the cell pellet. Vortex thoroughly and heat in a water bath at 100°C for 30 minutes. This step hydrolyzes the lipids to release free fatty acids.

  • Methylation: Cool the tubes and add 2 mL of the methylation reagent. Vortex and heat at 80°C for 10 minutes. This reaction converts the free fatty acids to their corresponding methyl esters.

  • Extraction: After cooling, add 1.25 mL of the extraction solvent. Vortex for 10 minutes to extract the FAMEs into the organic phase.

  • Phase Separation: Centrifuge the tubes to separate the aqueous and organic layers.

  • Wash: Transfer the organic (upper) layer to a new tube. Add 3 mL of the wash solution and vortex for 5 minutes.

  • Final Extraction: Centrifuge and transfer the final organic layer to a GC vial for analysis.

Protocol 2: GC-MS Analysis of BCFA Methyl Esters

Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC system (or equivalent)

  • Mass Spectrometer: Agilent 5977B MSD (or equivalent)

  • Column: Agilent J&W HP-88, 100 m x 0.25 mm, 0.20 µm film thickness

  • Injector: Split/splitless inlet at 250°C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes

    • Ramp 1: 10°C/min to 175°C, hold for 25 minutes

    • Ramp 2: 5°C/min to 220°C, hold for 10 minutes

  • MSD Transfer Line: 250°C

  • Ion Source: 230°C

  • Quadrupole: 150°C

  • Scan Range: 50-550 m/z

Visualizations

Experimental_Workflow_for_BCFA_Analysis cluster_sample_prep Sample Preparation cluster_analysis Chromatographic Analysis Sample Bacterial Pellet / Dairy Product Extraction Lipid Extraction Sample->Extraction Saponification Saponification (Base Hydrolysis) Extraction->Saponification Derivatization Methylation to FAMEs (e.g., BF3-Methanol) Saponification->Derivatization GC_Injection GC Injection Derivatization->GC_Injection Separation Separation on Highly Polar Column GC_Injection->Separation Detection MS Detection Separation->Detection Data_Analysis Data Analysis & Quantification Detection->Data_Analysis

Caption: Workflow for BCFA analysis from sample to data.

Troubleshooting_BCFA_CoElution Start Problem: Co-elution of iso- and anteiso- BCFAs Check_Column Is a highly polar cyanopropyl column in use? Start->Check_Column Optimize_Temp Optimize Temperature Program Check_Column->Optimize_Temp Yes Change_Column Switch to a highly polar (e.g., HP-88) column Check_Column->Change_Column No Decrease_Ramp Decrease ramp rate (e.g., by 2-5°C/min) Optimize_Temp->Decrease_Ramp Lower_Initial_T Lower initial temperature Optimize_Temp->Lower_Initial_T Increase_Length Consider a longer column (e.g., 100m) Optimize_Temp->Increase_Length Change_Column->Optimize_Temp Solution Resolution Improved Decrease_Ramp->Solution Lower_Initial_T->Solution Increase_Length->Solution

References

Optimization

Technical Support Center: Quantification of 25-Methylhexacosanoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the quantification of 25-Methylhexacosanoic...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the quantification of 25-Methylhexacosanoic acid.

Frequently Asked Questions (FAQs)

Q1: What is 25-Methylhexacosanoic acid and what are its key properties for analytical quantification?

25-Methylhexacosanoic acid is a branched-chain very-long-chain fatty acid (VLCFA). Its high molecular weight (410.72 g/mol ) and nonpolar nature present unique challenges and considerations for its accurate quantification.[1] A commercially available standard has a purity of over 99% and is a solid at room temperature.[1]

Q2: Which analytical technique is better for quantifying 25-Methylhexacosanoic acid: GC-MS or LC-MS/MS?

Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are powerful techniques for quantifying VLCFAs like 25-Methylhexacosanoic acid. The choice depends on available instrumentation, sample matrix, and desired sensitivity.

  • GC-MS is a well-established method, often requiring derivatization of the fatty acid to a more volatile form, such as a fatty acid methyl ester (FAME).[2][3] This technique offers high chromatographic resolution.

  • LC-MS/MS can often analyze fatty acids directly without derivatization, which simplifies sample preparation.[4] It is particularly advantageous for complex biological samples and can offer high sensitivity and specificity.[5][6][7]

Q3: How should I prepare calibration standards for 25-Methylhexacosanoic acid?

Due to its long alkyl chain, 25-Methylhexacosanoic acid has limited solubility in polar solvents like water and alcohols.[8] It is recommended to dissolve the standard in a nonpolar organic solvent.

Recommended Solvents for Stock Solutions:

Prepare a high-concentration stock solution and perform serial dilutions to create a multi-point calibration curve. It is crucial to ensure the analyte remains fully dissolved at all concentrations.

Q4: What is the importance of an internal standard and which one should I use?

An internal standard (IS) is essential for accurate quantification as it corrects for variations in sample preparation and instrument response.[9] For the analysis of 25-Methylhexacosanoic acid, an ideal internal standard would be a structurally similar fatty acid that is not present in the samples.

Suitable Internal Standards:

  • Deuterated analogs: A deuterated version of 25-Methylhexacosanoic acid would be the ideal IS, but its commercial availability may be limited.

  • Odd-chain or other branched-chain fatty acids: Non-endogenous fatty acids like C17:0, C19:0, C21:0, or C23:0 are commonly used.[9][10]

  • For LC-MS/MS, stable isotope-labeled internal standards are highly recommended for the best accuracy.[3][11][12]

Q5: Do I need to derivatize 25-Methylhexacosanoic acid before analysis?

  • For GC-MS: Yes, derivatization is generally necessary to increase the volatility of the long-chain fatty acid. The most common method is esterification to form a Fatty Acid Methyl Ester (FAME).[3][13]

  • For LC-MS/MS: Derivatization is not always required, as the carboxylic acid group can be ionized in the MS source.[4] However, derivatization can be used to improve ionization efficiency and sensitivity.[5][7][12]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)
Potential Cause Troubleshooting Steps
Active Sites in GC Inlet or Column 1. Clean or replace the GC inlet liner.[14] 2. Trim the first few centimeters of the analytical column.[14] 3. Use a deactivated liner and column specifically designed for active compounds.[15]
Column Overload 1. Dilute the sample. 2. Reduce the injection volume.[16]
Inappropriate Solvent 1. Ensure the sample is fully dissolved in the injection solvent. 2. Use a solvent that is compatible with the mobile phase (for LC) or stationary phase (for GC).
Co-elution with an Interfering Compound 1. Optimize the chromatographic gradient (LC) or temperature program (GC). 2. Improve sample cleanup procedures.
Issue 2: Low or No Signal for 25-Methylhexacosanoic Acid
Potential Cause Troubleshooting Steps
Incomplete Derivatization (GC-MS) 1. Optimize the derivatization reaction time and temperature. 2. Ensure the derivatization reagent is fresh and not degraded. 3. Check for the presence of water in the sample, which can inhibit some derivatization reactions.
Poor Extraction Recovery 1. Optimize the extraction solvent system and pH. 2. Evaluate different extraction techniques (e.g., liquid-liquid vs. solid-phase extraction).
Analyte Adsorption 1. Use silanized glassware and vials to prevent adsorption of the carboxylic acid group.[17] 2. Check for active sites in the GC or LC system.
Poor Ionization (MS) 1. Optimize the MS source parameters (e.g., temperature, gas flows, voltage). 2. For LC-MS/MS, consider derivatization to a more easily ionizable form.[5]
Incorrect Monitoring of m/z Values 1. Verify the correct mass-to-charge ratio for the parent and fragment ions of the analyte and its derivative.
Issue 3: High Baseline Noise or Ghost Peaks
Potential Cause Troubleshooting Steps
Contaminated Carrier Gas or Solvents 1. Use high-purity gases and solvents. 2. Check and replace gas purifiers.[14][15]
Septum Bleed (GC) 1. Use a high-quality, low-bleed septum. 2. Perform regular preventative maintenance and replace the septum.
Sample Carryover 1. Implement a thorough wash sequence for the autosampler syringe between injections. 2. Increase the final oven temperature and hold time in the GC method to elute any late-eluting compounds.
Contaminated GC Inlet Liner 1. Replace the inlet liner.[14]

Quantitative Data Summary

The following tables provide examples of typical quantitative data for the analysis of a very-long-chain fatty acid. These values should be established and validated for 25-Methylhexacosanoic acid in your specific laboratory and matrix.

Table 1: Example Calibration Curve Data for a VLCFA

Concentration (µg/mL)Analyte Peak AreaInternal Standard Peak AreaArea Ratio (Analyte/IS)
0.11,52050,5000.030
0.57,65051,2000.149
1.015,30050,8000.301
5.078,10051,5001.517
10.0155,00050,9003.045
25.0389,00051,1007.613
Linearity (R²) --> 0.995

Table 2: Example Method Validation Parameters for a VLCFA

ParameterAcceptance CriteriaExample Result
Linearity (R²) > 0.990.998
Accuracy (% Recovery) 80 - 120%95.2%
Precision (%RSD) < 15%6.8%
Limit of Detection (LOD) Signal-to-Noise > 30.05 µg/mL
Limit of Quantitation (LOQ) Signal-to-Noise > 100.1 µg/mL
Matrix Effect 85 - 115%92.5%

Detailed Experimental Protocols

Protocol 1: GC-MS Quantification of 25-Methylhexacosanoic Acid as a Fatty Acid Methyl Ester (FAME)

1. Standard and Sample Preparation: a. Prepare a 1 mg/mL stock solution of 25-Methylhexacosanoic acid in hexane. b. Spike samples and calibration standards with an appropriate internal standard (e.g., C23:0). c. Perform lipid extraction using a Folch or Bligh-Dyer method. d. Evaporate the solvent to dryness under a stream of nitrogen.

2. Derivatization to FAME: a. To the dried extract, add 2 mL of 12% Boron Trichloride (BCl3) in methanol. b. Heat the mixture at 60°C for 10 minutes. c. Cool the reaction, then add 1 mL of water and 1 mL of hexane. d. Vortex thoroughly and allow the layers to separate. e. Transfer the upper hexane layer containing the FAMEs to a clean GC vial.

3. GC-MS Analysis:

  • GC Column: Use a suitable capillary column for FAME analysis (e.g., a wax-type or highly-polar cyano-siloxane column).
  • Injection: 1 µL splitless injection.
  • Oven Program: Start at a low temperature (e.g., 60°C), ramp up to a high final temperature (e.g., 280-300°C) to ensure elution of the very-long-chain FAME.
  • MS Detection: Operate in Selected Ion Monitoring (SIM) mode for the highest sensitivity, monitoring characteristic ions for the methyl ester of 25-Methylhexacosanoic acid and the internal standard.

Protocol 2: LC-MS/MS Quantification of 25-Methylhexacosanoic Acid

1. Standard and Sample Preparation: a. Prepare a 1 mg/mL stock solution of 25-Methylhexacosanoic acid in a suitable organic solvent (e.g., acetonitrile (B52724)/isopropanol mixture). b. Spike samples and calibration standards with a deuterated internal standard if available. c. Perform protein precipitation for plasma/serum samples (e.g., with cold acetonitrile or isopropanol).[7] d. For tissues, perform homogenization followed by lipid extraction. e. Centrifuge to pellet precipitated proteins and transfer the supernatant. f. Evaporate the solvent and reconstitute in the initial mobile phase.

2. LC-MS/MS Analysis:

  • LC Column: Use a C18 or other suitable reversed-phase column.
  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol) with a modifier like formic acid or ammonium (B1175870) acetate (B1210297) to aid ionization.
  • MS Detection: Use a tandem mass spectrometer in negative electrospray ionization (ESI-) mode.
  • MRM Transitions: Optimize and monitor the specific parent-to-fragment ion transitions for 25-Methylhexacosanoic acid and the internal standard.

Visualizations

experimental_workflow cluster_prep Sample & Standard Preparation cluster_analysis Analytical Method cluster_data Data Processing Sample Biological Sample Spike Add Internal Standard Sample->Spike Standard 25-Methylhexacosanoic Acid Standard Standard->Spike Extract Lipid Extraction (e.g., LLE, SPE) Spike->Extract Deriv Derivatization (Required for GC-MS) Extract->Deriv LCMS LC-MS/MS Analysis Extract->LCMS GCMS GC-MS Analysis Deriv->GCMS Process Peak Integration & Calibration GCMS->Process LCMS->Process Quant Quantification Report Process->Quant

Caption: General workflow for the quantification of 25-Methylhexacosanoic acid.

troubleshooting_tree cluster_peak_shape Peak Shape Issues cluster_signal Signal Issues Start Problem Encountered PeakShape Poor Peak Shape? Start->PeakShape e.g., Tailing NoSignal Low or No Signal? Start->NoSignal e.g., No Peak Tailing Tailing? PeakShape->Tailing Fronting Fronting? PeakShape->Fronting CheckActivity Check for Active Sites (Inlet, Column) Tailing->CheckActivity CheckOverload Reduce Sample Concentration Fronting->CheckOverload CheckDeriv Verify Derivatization (GC-MS) NoSignal->CheckDeriv CheckRecovery Optimize Extraction NoSignal->CheckRecovery CheckIonization Optimize MS Source NoSignal->CheckIonization

Caption: Decision tree for troubleshooting common analytical issues.

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to 25-Methylhexacosanoic Acid and Other Branched-Chain Fatty Acids

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of 25-Methylhexacosanoic acid, a very-long-chain branched-chain fatty acid (VLC-BCFA), with other members of the...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 25-Methylhexacosanoic acid, a very-long-chain branched-chain fatty acid (VLC-BCFA), with other members of the branched-chain fatty acid (BCFA) family. By presenting available experimental data and outlining relevant biological pathways, this document aims to be a valuable resource for researchers and professionals in drug development and life sciences.

Physicochemical Properties: A Comparative Overview

Branched-chain fatty acids are characterized by the presence of one or more methyl groups along their acyl chain. The position of this methyl group significantly influences their physical properties. BCFAs are primarily categorized into two main types: iso-fatty acids, with a methyl group on the penultimate carbon atom, and anteiso-fatty acids, with a methyl group on the antepenultimate carbon atom. 25-Methylhexacosanoic acid is an iso-C27:0 fatty acid.

The branching in the acyl chain disrupts the orderly packing of the molecules in the solid state, leading to lower melting points compared to their straight-chain counterparts.[1] This increased fluidity is a key characteristic of BCFAs and has significant implications for their biological roles, particularly in maintaining membrane fluidity, especially in organisms living in cold environments.[2][3][4][5]

Table 1: Comparison of Physicochemical Properties of Selected Fatty Acids

Fatty AcidAbbreviationTypeMolecular FormulaMolecular Weight ( g/mol )Melting Point (°C)
25-Methylhexacosanoic acid iso-C27:0 Branched-chain (iso) C27H54O2 410.72 Data not available
Hexacosanoic acidC26:0Straight-chainC26H52O2396.6987.5 - 88.5
Heptacosanoic acidC27:0Straight-chainC27H54O2410.7289.5 - 90.5
Octacosanoic acidC28:0Straight-chainC28H56O2424.7492.5 - 93.5
14-Methylpentadecanoic acidiso-C16:0Branched-chain (iso)C16H32O2256.4253.5 - 54.5
12-Methyltetradecanoic acidanteiso-C15:0Branched-chain (anteiso)C15H30O2242.4038.5 - 39.5

Biological Activity and Significance

Branched-chain fatty acids are not merely structural components of cell membranes; they are bioactive molecules involved in various cellular processes. Their synthesis is closely linked to the metabolism of branched-chain amino acids (BCAAs) like leucine, isoleucine, and valine.

Modulation of Cell Membrane Fluidity

A primary biological function of BCFAs is the regulation of cell membrane fluidity. The kink in the acyl chain caused by the methyl group prevents tight packing of the fatty acids in the lipid bilayer, thereby increasing membrane fluidity.[2][3][4][5] This is particularly important for bacteria to adapt to changes in temperature. Anteiso-BCFAs are generally more effective at increasing membrane fluidity compared to their iso counterparts due to the position of the methyl group causing a greater disruption in the acyl chain packing.

cluster_membrane Cell Membrane Straight-chain FA Straight-chain FA Decreased Fluidity Decreased Fluidity Straight-chain FA->Decreased Fluidity Tightly Packed iso-BCFA iso-BCFA Increased Fluidity Increased Fluidity iso-BCFA->Increased Fluidity Less Packed anteiso-BCFA anteiso-BCFA Highly Increased Fluidity Highly Increased Fluidity anteiso-BCFA->Highly Increased Fluidity Loosely Packed

Fig. 1: Impact of Fatty Acid Structure on Membrane Fluidity.
Signaling Pathways

Recent research has highlighted the role of BCFAs as signaling molecules, particularly in the activation of nuclear receptors and modulation of key cellular signaling pathways.

Very-long-chain and branched-chain fatty acids, or more specifically their CoA thioesters, are potent ligands for Peroxisome Proliferator-Activated Receptor alpha (PPARα).[6][7] PPARα is a key regulator of lipid metabolism, and its activation leads to the upregulation of genes involved in fatty acid oxidation. The binding of BCFA-CoA to PPARα induces a conformational change in the receptor, leading to the recruitment of coactivators and subsequent gene transcription.

cluster_cell Cell cluster_nucleus Nucleus BCFA Branched-chain Fatty Acid ACSL Acyl-CoA Synthetase BCFA->ACSL BCFA_CoA BCFA-CoA ACSL->BCFA_CoA PPARa PPARα BCFA_CoA->PPARa binds & activates RXR RXR PPARa->RXR heterodimerizes PPRE PPRE (DNA) RXR->PPRE binds TargetGenes Target Gene Expression (e.g., CPT1, ACOX1) PPRE->TargetGenes promotes transcription Increased Fatty Acid Oxidation Increased Fatty Acid Oxidation TargetGenes->Increased Fatty Acid Oxidation

Fig. 2: PPARα Signaling Pathway Activated by BCFAs.

While direct evidence for the specific role of 25-Methylhexacosanoic acid is limited, studies on BCFAs in general suggest potential interactions with other crucial signaling pathways.

  • mTOR Signaling: Some studies in model organisms like C. elegans have shown that a leucine-derived monomethyl BCFA can mediate amino acid sensing upstream of the mTORC1 signaling pathway, which is a central regulator of cell growth and metabolism.[8] Short-chain fatty acids (SCFAs), which are structurally different but also products of metabolism, have been shown to suppress mTOR signaling.[9]

  • NF-κB Signaling: The NF-κB pathway is a key regulator of inflammation.[10][11][12][13][14] While the direct impact of VLC-BCFAs on this pathway is not well-defined, the anti-inflammatory properties observed for some shorter-chain BCFAs suggest a potential for interaction.

cluster_mTOR mTOR Pathway cluster_NFkB NF-κB Pathway BCFA Branched-chain Fatty Acids mTORC1 mTORC1 BCFA->mTORC1 modulates IKK IKK BCFA->IKK may inhibit CellGrowth Cell Growth & Metabolism mTORC1->CellGrowth IkB IκB IKK->IkB phosphorylates NFkB NF-κB IkB->NFkB releases Inflammation Inflammation NFkB->Inflammation promotes

Fig. 3: Potential Crosstalk of BCFAs with mTOR and NF-κB Pathways.

Experimental Protocols

The analysis and quantification of 25-Methylhexacosanoic acid and other VLC-BCFAs in biological samples typically involve gas chromatography-mass spectrometry (GC-MS) following lipid extraction and derivatization.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Very-Long-Chain Fatty Acids

This protocol provides a general framework for the analysis of VLC-BCFAs in plasma or tissue samples.

1. Lipid Extraction:

  • Homogenize the biological sample (e.g., plasma, tissue) in a chloroform:methanol (2:1, v/v) solution.
  • Vortex the mixture thoroughly and centrifuge to separate the phases.
  • Collect the lower organic phase containing the lipids.
  • Dry the lipid extract under a stream of nitrogen.

2. Saponification and Derivatization:

  • Resuspend the dried lipid extract in a methanolic sodium hydroxide (B78521) solution and heat to saponify the fatty acids from their esterified forms.
  • Acidify the solution and extract the free fatty acids with a nonpolar solvent like hexane.
  • Evaporate the solvent and derivatize the fatty acids to their more volatile methyl esters (FAMEs) by heating with a reagent such as boron trifluoride in methanol.

3. GC-MS Analysis:

  • Inject the FAMEs onto a gas chromatograph equipped with a suitable capillary column (e.g., a polar column for FAME analysis).
  • Employ a temperature gradient program to separate the FAMEs based on their boiling points and polarity.
  • Detect and identify the individual FAMEs using a mass spectrometer. Quantification is typically achieved by comparing the peak areas of the analytes to those of known internal standards.[15][16][17][18][19]

Sample [label="Biological Sample\n(Plasma, Tissue)"]; Extraction [label="Lipid Extraction\n(Chloroform:Methanol)"]; Derivatization [label="Saponification &\nDerivatization to FAMEs"]; GCMS [label="GC-MS Analysis"]; Data [label="Data Analysis\n(Identification & Quantification)"];

Sample -> Extraction; Extraction -> Derivatization; Derivatization -> GCMS; GCMS -> Data; }

Fig. 4: General Workflow for GC-MS Analysis of BCFAs.

Conclusion and Future Directions

25-Methylhexacosanoic acid, as a very-long-chain iso-branched-chain fatty acid, shares fundamental properties with other BCFAs, such as the ability to increase membrane fluidity. While its specific biological activities are not yet extensively studied, its structural similarity to other bioactive BCFAs suggests potential roles in cellular signaling, particularly through the activation of PPARα.

Further research is needed to elucidate the precise biological functions of 25-Methylhexacosanoic acid and other VLC-BCFAs. Comparative studies employing modern analytical techniques will be crucial to build a comprehensive understanding of their structure-activity relationships and to explore their therapeutic potential in metabolic and inflammatory diseases. The detailed experimental protocols and signaling pathway diagrams provided in this guide offer a foundational framework for such future investigations.

References

Comparative

Validating the Role of 25-Methylhexacosanoic Acid in Mycolic Acid Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals Mycolic acids are defining components of the mycobacterial cell envelope, crucial for the structural integrity, impermeability, and virulence of pathogens l...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Mycolic acids are defining components of the mycobacterial cell envelope, crucial for the structural integrity, impermeability, and virulence of pathogens like Mycobacterium tuberculosis. The biosynthesis of these complex lipids presents a valuable target for novel anti-tuberculosis drugs. This guide provides a comparative framework for validating the potential role of 25-methylhexacosanoic acid as a precursor in mycolic acid synthesis, contrasting it with the established precursor, hexacosanoic acid.

The Established Pathway: A Role for Straight-Chain Fatty Acids

Mycolic acid biosynthesis culminates in a Claisen-type condensation reaction catalyzed by the polyketide synthase Pks13.[1][2][3] This essential enzyme joins two fatty acyl chains: a long meromycolate chain (typically C50-C60), synthesized by the Fatty Acid Synthase II (FAS-II) system, and a shorter α-branch (typically C24-C26), produced by the Fatty Acid Synthase I (FAS-I) system.[4][5][6]

Current literature firmly establishes hexacosanoic acid (a C26 straight-chain fatty acid) as the primary substrate for the α-branch of mycolic acids in Mycobacterium tuberculosis.[4][7] The acyltransferase (AT) domain of Pks13 exhibits a strong preference for C24-C26 carboxyacyl-CoAs, highlighting the specificity of this crucial condensation step.[1]

Investigating 25-Methylhexacosanoic Acid: A Potential Branched-Chain Precursor

While straight-chain fatty acids are the canonical precursors for the α-branch, the diversity of mycolic acid structures across different mycobacterial species suggests a degree of flexibility in substrate utilization.[8] Mycobacteria are known to contain a variety of branched-chain fatty acids.[9][10] This raises the question of whether branched-chain fatty acids, such as 25-methylhexacosanoic acid, can be incorporated into mycolic acids.

The incorporation of a branched-chain precursor like 25-methylhexacosanoic acid would result in a novel class of mycolic acids with altered physical and biological properties. Validating this hypothesis requires a series of targeted experiments to demonstrate its uptake, activation, and incorporation into the final mycolic acid structure.

Comparative Data Presentation

ParameterHexacosanoic Acid (C26:0)25-Methylhexacosanoic Acid (Hypothetical)Analytical Method
Precursor Molecular Weight 396.7 g/mol 410.7 g/mol Mass Spectrometry
Resulting Mycolic Acid Mass Standard mass profile for α-mycolatesIncreased mass corresponding to the addition of a methyl groupMass Spectrometry (MALDI-TOF, LC-MS)
Mycolic Acid Structure Straight α-alkyl chainBranched α-alkyl chain at the C-25 positionGas Chromatography-Mass Spectrometry (GC-MS) of pyrolysis products, NMR
Chromatographic Retention Time Standard retention time for α-mycolate methyl esters (MAMEs)Potential shift in retention time due to altered polarity and shapeThin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC)
Incorporation Efficiency High (endogenous precursor)To be determined experimentallyRadiolabeling and scintillation counting, quantitative mass spectrometry

Experimental Protocols for Validation

To validate the role of 25-methylhexacosanoic acid in mycolic acid synthesis, a combination of in vivo feeding experiments and in vitro enzymatic assays would be required. Below are detailed methodologies for key experiments.

In Vivo Fatty Acid Feeding and Radiolabeling

This experiment aims to determine if exogenously supplied 25-methylhexacosanoic acid is incorporated into the mycolic acids of whole mycobacterial cells.

Materials:

  • Mycobacterium smegmatis or Mycobacterium bovis BCG cultures

  • Middlebrook 7H9 broth supplemented with ADC (Albumin-Dextrose-Catalase)

  • [1-¹⁴C]-labeled 25-methylhexacosanoic acid and [1-¹⁴C]-labeled hexacosanoic acid (as a positive control)

  • Solvents for lipid extraction (chloroform, methanol)

  • Reagents for saponification (methanolic KOH) and esterification (p-bromophenacyl bromide)

  • Thin-Layer Chromatography (TLC) plates (silica gel)

  • Scintillation counter and phosphorimager

Protocol:

  • Culture Preparation: Grow M. smegmatis to mid-log phase (OD₆₀₀ ≈ 0.8) in Middlebrook 7H9 broth.

  • Radiolabeling: Add [1-¹⁴C]-labeled 25-methylhexacosanoic acid or [1-¹⁴C]-hexacosanoic acid to the cultures at a final concentration of 1 µCi/mL. Incubate for 4-24 hours.

  • Lipid Extraction: Harvest the cells by centrifugation. Extract total lipids from the cell pellet using a 2:1 (v/v) mixture of chloroform:methanol.

  • Saponification: Saponify the total lipid extract with 25% methanolic KOH at 100°C for 3 hours to release the mycolic acids.

  • Esterification: Acidify the saponified extract and extract the free mycolic acids with chloroform. Derivatize the mycolic acids to their p-bromophenacyl esters for UV detection or methyl esters for GC-MS analysis.

  • TLC Analysis: Spot the derivatized mycolic acids onto a silica (B1680970) gel TLC plate and develop using an appropriate solvent system (e.g., hexane:ethyl acetate (B1210297) 95:5).

  • Detection and Quantification: Visualize the separated mycolic acid esters using a phosphorimager to detect the radiolabel. Scrape the corresponding spots from the TLC plate and quantify the incorporated radioactivity using a scintillation counter. Compare the incorporation efficiency of 25-methylhexacosanoic acid to that of hexacosanoic acid.

Mass Spectrometric Analysis of Mycolic Acids

This protocol is designed to detect the presence of mycolic acids with a mass corresponding to the incorporation of 25-methylhexacosanoic acid.

Materials:

  • Mycolic acid methyl esters (MAMEs) extracted from mycobacteria fed with 25-methylhexacosanoic acid (from the protocol above, but without radiolabeling).

  • Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) Mass Spectrometer or Liquid Chromatography-Mass Spectrometer (LC-MS).

  • Appropriate matrix for MALDI-TOF (e.g., 2,5-dihydroxybenzoic acid).

Protocol:

  • Sample Preparation: Prepare MAMEs as described in the previous protocol.

  • MALDI-TOF MS Analysis:

    • Co-crystallize the MAME sample with the matrix on a MALDI target plate.

    • Acquire mass spectra in reflectron positive ion mode.

    • Look for a series of peaks corresponding to the expected masses of mycolic acids containing the 25-methylhexacosanoyl α-branch. This would be a mass shift of +14 Da compared to the standard α-mycolates.

  • LC-MS Analysis:

    • Inject the MAME sample into an LC-MS system equipped with a suitable column for lipid separation.

    • Analyze the eluting compounds by mass spectrometry.

    • Search for the specific mass-to-charge ratio (m/z) of the predicted novel mycolic acid.

In Vitro Pks13 Substrate Specificity Assay

This assay will directly test the ability of Pks13 to utilize 25-methylhexacosanoic acid as a substrate for the condensation reaction.

Materials:

  • Purified recombinant Pks13 enzyme.

  • 25-methylhexacosanoyl-CoA and hexacosanoyl-CoA (as a positive control).

  • A long-chain meroacyl-AcpM or a suitable analogue.

  • Reaction buffer and cofactors (e.g., ATP, MgCl₂).

  • Method for detecting the product (e.g., radiolabeling, LC-MS).

Protocol:

  • Reaction Setup: Combine purified Pks13, meroacyl-AcpM, and either 25-methylhexacosanoyl-CoA or hexacosanoyl-CoA in the reaction buffer.

  • Initiation: Start the reaction by adding ATP.

  • Incubation: Incubate the reaction mixture at 37°C for a defined period.

  • Quenching and Extraction: Stop the reaction and extract the lipid products.

  • Product Analysis: Analyze the reaction products by TLC and/or LC-MS to detect the formation of the condensed mycolic acid precursor. If using a radiolabeled substrate, quantify the product formation.

Visualizing the Pathways and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the proposed biosynthetic pathway and the experimental workflow for its validation.

Mycolic_Acid_Synthesis cluster_FAS_I Fatty Acid Synthase I (FAS-I) cluster_FAS_II Fatty Acid Synthase II (FAS-II) cluster_Condensation Condensation fas1 FAS-I Complex c26 Hexacosanoic Acid (C26:0) fas1->c26 Produces c25_methyl 25-Methylhexacosanoic Acid (Hypothetical Alternative) fas1->c25_methyl Potentially produces or utilizes pks13 Pks13 c26->pks13 α-branch precursor c25_methyl->pks13 Hypothesized α-branch precursor fas2 FAS-II System mero Meroacid Chain (C50-C60) fas2->mero Synthesizes mero->pks13 Meroacid precursor mycolate Mycolic Acid pks13->mycolate Condenses to form

Caption: Proposed role of 25-Methylhexacosanoic acid in mycolic acid synthesis.

Validation_Workflow cluster_in_vivo In Vivo Validation cluster_analysis_methods Analytical Techniques cluster_in_vitro In Vitro Validation feeding 1. Fatty Acid Feeding (Mycobacterium culture + 25-Methylhexacosanoic Acid) extraction 2. Lipid Extraction & Saponification feeding->extraction analysis 3. Mycolic Acid Analysis extraction->analysis tlc TLC (Radiolabeling) analysis->tlc Quantitative ms Mass Spectrometry (MALDI-TOF, LC-MS) analysis->ms Mass Confirmation gcms GC-MS (Structural Elucidation) analysis->gcms Structural assay Pks13 Enzymatic Assay (with 25-Methylhexacosanoyl-CoA) product_detection Product Detection (LC-MS) assay->product_detection

Caption: Experimental workflow for validating 25-Methylhexacosanoic acid incorporation.

References

Validation

A Comparative Guide to the Functional Differences Between 25-Methylhexacosanoic Acid and its Isomers

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the functional differences between 25-methylhexacosanoic acid and its various structural and stereoisomers...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the functional differences between 25-methylhexacosanoic acid and its various structural and stereoisomers. While direct experimental data for every isomer of this specific C27 branched-chain fatty acid (BCFA) is limited in publicly available literature, this document synthesizes established principles of fatty acid biochemistry and biophysics to predict and explain their functional diversity. The information presented is intended to guide research and development efforts in fields where the specific properties of long-chain fatty acids are critical.

Introduction to 25-Methylhexacosanoic Acid and its Isomers

25-Methylhexacosanoic acid is a saturated fatty acid with a 26-carbon chain (hexacosanoic acid) and a methyl group at the 25th carbon position. This structure is also known as an iso-heptacosanoic acid. Its isomers, which share the same chemical formula (C27H54O2) but differ in the arrangement of their atoms, can be broadly categorized into positional isomers and stereoisomers.

  • Positional Isomers: These isomers differ in the location of the methyl group along the hexacosanoic acid backbone. Key examples include:

    • Anteiso-heptacosanoic acid (24-methylhexacosanoic acid): The methyl group is on the antepenultimate carbon.

    • Mid-chain branched isomers (e.g., 2-, 3-, 10-methylhexacosanoic acid): The methyl group is located elsewhere along the carbon chain.

  • Stereoisomers: For any positional isomer where the methyl group is not at the end of the chain, a chiral center exists. This gives rise to two stereoisomers (enantiomers), designated as (R)- and (S)-isomers.

The seemingly subtle differences in the placement of a single methyl group can have profound impacts on the physicochemical properties and biological functions of these molecules.

Functional Differences: A Comparative Analysis

The primary functional differences between isomers of methylhexacosanoic acid arise from their distinct molecular shapes, which influence how they pack together and interact with other molecules, particularly within the lipid bilayers of cell membranes.

Physicochemical Properties

The position of the methyl branch significantly alters the melting point and fluidity of the fatty acid. Generally, branching disrupts the orderly packing of fatty acid chains, leading to a lower melting point compared to the straight-chain equivalent (heptacosanoic acid).

Isomer TypePredicted Melting Point TrendPredicted Effect on Membrane FluidityRationale
Straight-chain (Heptacosanoic acid)HighestLowestLinear chains pack tightly, maximizing van der Waals forces.
iso-branched (25-methyl)LowerIncreasedMethyl group near the end causes moderate disruption of packing.
anteiso-branched (24-methyl)LowestHighestMethyl group further from the end creates a more significant "kink," leading to greater disruption of packing and increased fluidity.[1]
Mid-chain branched (e.g., 10-methyl)IntermediateIncreasedThe effect on packing is significant but may be less pronounced than anteiso branching, depending on the exact position.
α-branched (2-methyl)LowerIncreasedBranching near the carboxyl headgroup can also significantly disrupt packing.
Incorporation and Function in Cell Membranes

The structure of these isomers directly impacts their incorporation into cell membranes and the resulting membrane properties.

cluster_membrane Cell Membrane Straight-chain Straight-chain FA (tight packing) iso-FA iso-branched FA (moderate disruption) anteiso-FA anteiso-branched FA (high disruption) Increased Fluidity Increased Fluidity iso-FA->Increased Fluidity moderate effect anteiso-FA->Increased Fluidity greatest effect

Figure 1: Impact of Isomer Structure on Membrane Packing.

As depicted in Figure 1, the kink introduced by the methyl group, particularly in the anteiso position, prevents tight packing of the lipid tails. This increases the fluidity of the cell membrane, which is crucial for the function of membrane-embedded proteins and for cellular adaptation to different temperatures.[1]

Metabolism

The metabolism of branched-chain fatty acids can differ significantly from that of their straight-chain counterparts. The position of the methyl group is a key determinant of the metabolic pathway.

  • β-oxidation: Fatty acids with methyl branches at odd-numbered carbons (from the carboxyl end) can generally be metabolized by the standard β-oxidation pathway, with the methyl-branched portion being released as propionyl-CoA.

  • α-oxidation: When a methyl group is present on an even-numbered carbon, particularly the β-carbon (position 3), it can block β-oxidation. In such cases, the cell may employ an initial α-oxidation step to remove one carbon and shift the methyl group to a position compatible with β-oxidation.[2] Fatty acids with a methyl group at the α-carbon (position 2) also require specialized enzymatic pathways.

FA_input Methylhexacosanoic Acid Isomer beta_block β-oxidation Blocked? (e.g., 3-methyl) FA_input->beta_block alpha_ox α-oxidation beta_block->alpha_ox Yes beta_ox β-oxidation beta_block->beta_ox No (e.g., 25-methyl) alpha_ox->beta_ox energy Energy Production beta_ox->energy

Figure 2: Generalized Metabolic Pathway for Branched-Chain Fatty Acids.

For 25-methylhexacosanoic acid (iso) and 24-methylhexacosanoic acid (anteiso), the methyl group is far from the carboxyl end, and they are expected to be metabolized primarily through β-oxidation until the final few cycles.

Cell Signaling

Emerging evidence suggests that branched-chain fatty acids are not merely structural components or energy sources but can also act as signaling molecules, influencing gene expression and cellular processes.

  • iso- and anteiso-BCFAs: Studies have shown that different BCFAs can have distinct effects on gene expression. For example, in some cell types, iso-BCFAs have been shown to influence the expression of genes involved in lipid synthesis, such as fatty acid synthase (FASN), via pathways involving transcription factors like SREBP1.[3] Anteiso-BCFAs may regulate similar genes through different signaling pathways.[3]

  • Other Positional Isomers: The signaling roles of other positional isomers are less well-characterized but are an active area of research. It is plausible that the specific shape of each isomer allows for differential interactions with cellular receptors and enzymes, leading to unique signaling outcomes.

Experimental Protocols

The following are summaries of key experimental protocols used to investigate the functional differences between fatty acid isomers.

Measurement of Membrane Fluidity

Method: Fluorescence Anisotropy/Polarization using 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH).

Principle: DPH is a fluorescent probe that intercalates into the hydrophobic core of the lipid bilayer. The extent of its rotational motion is dependent on the fluidity of the surrounding environment. In a more fluid membrane, DPH rotates more freely, leading to lower fluorescence anisotropy (or polarization).

Protocol Outline:

  • Cell Culture/Liposome Preparation: Prepare cell cultures or synthetic liposomes incorporating the fatty acid isomers of interest.

  • Labeling: Incubate the cells or liposomes with a solution of DPH.

  • Measurement: Use a fluorescence spectrophotometer or plate reader equipped with polarizers to measure the fluorescence anisotropy of the DPH-labeled samples.

  • Analysis: A lower anisotropy value indicates higher membrane fluidity. Compare the anisotropy values of membranes enriched with different isomers.

Fatty Acid Metabolism Assay

Method: In vitro Acyl-CoA Synthetase and Acyl-CoA Oxidase Coupled Assay.

Principle: This assay measures the first two steps of fatty acid β-oxidation. Acyl-CoA synthetase activates the fatty acid to its CoA derivative, and acyl-CoA oxidase then oxidizes this intermediate, producing hydrogen peroxide (H2O2). The H2O2 can be detected using a fluorescent probe like Amplex Red in the presence of horseradish peroxidase.

Protocol Outline:

  • Reaction Setup: In a microplate well, combine a buffer, ATP, Coenzyme A, the fatty acid isomer of interest, acyl-CoA synthetase, acyl-CoA oxidase, horseradish peroxidase, and a fluorescent probe.

  • Incubation: Incubate the reaction mixture at a controlled temperature.

  • Measurement: Monitor the increase in fluorescence over time using a fluorescence plate reader.

  • Analysis: The rate of fluorescence increase is proportional to the rate of fatty acid oxidation. This allows for the comparison of the metabolic rates of different isomers.

Cell-Based Signaling Assays

Method: Reporter Gene Assay for Transcription Factor Activity (e.g., SREBP1).

Principle: This assay is used to determine if a fatty acid isomer can activate a specific signaling pathway that leads to the activation of a transcription factor. A reporter gene (e.g., luciferase) is placed under the control of a promoter that is activated by the transcription factor of interest.

Protocol Outline:

  • Cell Transfection: Transfect a suitable cell line with a plasmid containing the reporter gene construct.

  • Treatment: Treat the transfected cells with the different fatty acid isomers.

  • Cell Lysis and Assay: After an incubation period, lyse the cells and measure the activity of the reporter enzyme (e.g., luciferase activity using a luminometer).

  • Analysis: An increase in reporter activity indicates that the fatty acid isomer activated the signaling pathway leading to the activation of the target transcription factor.

Conclusion

The functional differences between 25-methylhexacosanoic acid and its isomers are significant and stem from the subtle yet critical variations in their molecular architecture. The position of the methyl group dictates the fatty acid's physical properties, its role in modulating membrane fluidity, its metabolic fate, and its potential as a signaling molecule. While this guide provides a framework based on established principles, further direct experimental investigation of these specific long-chain branched fatty acids is necessary to fully elucidate their unique biological roles and therapeutic potential. The experimental protocols outlined herein provide a starting point for such investigations.

References

Comparative

A Comparative Analysis of Fatty Acid Profiles in Diverse Marine Sponge Species

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the fatty acid profiles of various marine sponge species. Sponges are known to be a rich source of diverse and...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the fatty acid profiles of various marine sponge species. Sponges are known to be a rich source of diverse and often unique fatty acids, some of which possess significant biological activities.[1][2] Understanding the distribution and composition of these fatty acids across different species is crucial for chemotaxonomic studies, ecological research, and the discovery of new pharmacologically active compounds. This report summarizes quantitative data on fatty acid composition, details the experimental protocols for their analysis, and provides a visual representation of the analytical workflow.

Data Presentation: Comparative Fatty Acid Profiles

The following table summarizes the fatty acid composition of six marine sponge species, highlighting the percentages of saturated fatty acids (SFA), monounsaturated fatty acids (MUFA), and polyunsaturated fatty acids (PUFA). The data is compiled from recent studies to facilitate a clear comparison.

Sponge SpeciesSaturated Fatty Acids (SFA) (%)Monounsaturated Fatty Acids (MUFA) (%)Polyunsaturated Fatty Acids (PUFA) (%)Key/Unique Fatty Acids and Observations
Xestospongia vansoesti 45.14>118.09Contains very long-chain fatty acids (C22-C27) and demospongic acids like C25:2 Δ5,9.[3][4] The main saturated fatty acids are 16:0 and 18:0.[3][4]
Aaptos suberitoides 41.627.9712.25Notably high in 5,9-Hexacosadienoic acid (C26:2 Δ5,9) at 7.26%.[1][3] Also contains the demospongic acid C25:2 Δ5,9.[3]
Axinella corrugata ---High content of phytanic acid (18.6%) and α-hydroxy acids (1.4%).[5]
Dragmacidon alvarezae -20.311.9Stands out for its high content of monounsaturated and polyunsaturated fatty acids.[5]
Dragmacidon reticulatum ---Characterized by the highest content of long-chain fatty acids (45.8%), monobrominated acids (14.2%), and Δ5,9 unsaturation (29.9%).[5]
Myrmekioderma rea ---Exhibits a high content of branched-chain fatty acids (44.2%).[5]

Experimental Protocols

The following sections detail the standard methodologies employed for the analysis of fatty acid profiles in marine sponges.

Lipid Extraction

A modified Bligh and Dyer method is commonly used for the extraction of lipids from sponge tissues.

  • Sample Preparation: Fresh or frozen sponge tissue is cleaned of any visible debris and epiphytes. A known weight of the sponge tissue is homogenized.

  • Solvent Extraction: The homogenized tissue is extracted with a mixture of chloroform (B151607) and methanol (B129727) (typically in a 1:2 v/v ratio).

  • Phase Separation: Chloroform and water are added to the extract to create a biphasic system (chloroform:methanol:water, 1:1:0.9 v/v/v). The mixture is centrifuged to facilitate phase separation.

  • Lipid Recovery: The lower chloroform layer, containing the lipids, is carefully collected. The extraction process may be repeated to ensure complete recovery. The solvent is then evaporated under a stream of nitrogen to yield the total lipid extract.

Transesterification to Fatty Acid Methyl Esters (FAMEs)

To prepare the fatty acids for gas chromatography analysis, they are converted into their more volatile methyl esters.

  • Saponification: The lipid extract is saponified by heating with a solution of sodium hydroxide (B78521) in methanol. This process hydrolyzes the ester linkages, releasing the fatty acids as sodium salts.

  • Methylation: Boron trifluoride in methanol is added to the saponified mixture and heated. This reaction converts the fatty acid salts into fatty acid methyl esters (FAMEs).

  • Extraction of FAMEs: The FAMEs are extracted from the reaction mixture using an organic solvent such as n-hexane or iso-octane.

  • Purification: The organic layer containing the FAMEs is washed with a saturated sodium chloride solution and dried over anhydrous sodium sulfate. The solvent is then evaporated to obtain the purified FAMEs.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The identification and quantification of the FAMEs are performed using GC-MS.

  • Injection: A small volume of the FAMEs solution is injected into the gas chromatograph.

  • Separation: The FAMEs are separated based on their boiling points and polarity on a capillary column (e.g., a polar column like a DB-WAX or a non-polar column like a DB-5ms). The oven temperature is programmed to ramp up gradually to allow for the separation of a wide range of fatty acids.

  • Detection and Identification: As the FAMEs elute from the column, they enter the mass spectrometer. The mass spectrometer ionizes the molecules and separates them based on their mass-to-charge ratio, generating a unique mass spectrum for each compound. The fatty acids are identified by comparing their retention times and mass spectra with those of known standards and by using mass spectral libraries.

  • Quantification: The relative percentage of each fatty acid is determined by integrating the area under its corresponding peak in the chromatogram.

Mandatory Visualization

The following diagram illustrates the general workflow for the analysis of fatty acid profiles in sponge species.

Fatty_Acid_Analysis_Workflow cluster_sample_prep Sample Preparation cluster_extraction Lipid Extraction cluster_derivatization Derivatization cluster_analysis Analysis Sponge Sponge Sample Homogenization Homogenization Sponge->Homogenization LipidExtraction Solvent Extraction (Chloroform:Methanol) Homogenization->LipidExtraction PhaseSeparation Phase Separation LipidExtraction->PhaseSeparation TotalLipids Total Lipid Extract PhaseSeparation->TotalLipids Transesterification Transesterification (NaOH/MeOH, BF3/MeOH) TotalLipids->Transesterification FAMEs Fatty Acid Methyl Esters (FAMEs) Transesterification->FAMEs GCMS GC-MS Analysis FAMEs->GCMS DataAnalysis Data Analysis (Identification & Quantification) GCMS->DataAnalysis FattyAcidProfile Fatty Acid Profile DataAnalysis->FattyAcidProfile

Workflow for Fatty Acid Profile Analysis in Sponges.

Significance and Future Directions

The comparative analysis of fatty acid profiles in different sponge species reveals significant chemotaxonomic diversity. The presence of unique fatty acids, such as the demospongic acids in Xestospongia vansoesti and Aaptos suberitoides, can serve as valuable biomarkers for species identification and phylogenetic studies.[3][4] Furthermore, many of these unusual fatty acids have been shown to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and cytotoxic properties, making them promising candidates for drug discovery and development.[2][6]

Future research should focus on expanding the number of sponge species analyzed to build a more comprehensive database of fatty acid profiles. Additionally, further investigation into the biological activities of the identified unique fatty acids is warranted to explore their therapeutic potential. The detailed methodologies provided in this guide can serve as a foundation for such future studies, ensuring consistency and comparability of data across different research groups.

References

Validation

Confirming the Structure of 25-Methylhexacosanoic Acid: A Comparative Guide to NMR Analysis

For researchers, scientists, and drug development professionals working with long-chain fatty acids, precise structural confirmation is paramount. This guide provides a comparative analysis of using Nuclear Magnetic Reso...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals working with long-chain fatty acids, precise structural confirmation is paramount. This guide provides a comparative analysis of using Nuclear Magnetic Resonance (NMR) spectroscopy for elucidating the structure of 25-Methylhexacosanoic acid, contrasting it with other common analytical techniques. Detailed experimental protocols and data are provided to support the comparison.

Structural Elucidation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful, non-destructive technique for determining the molecular structure of organic compounds like 25-Methylhexacosanoic acid.[1] Both ¹H and ¹³C NMR provide critical information about the carbon skeleton and the position of functional groups. For a long-chain saturated fatty acid with a terminal methyl branch, specific signals in the NMR spectra can confirm its unique structure.

Predicted NMR Data for 25-Methylhexacosanoic Acid

Table 1: Predicted ¹H NMR Data for 25-Methylhexacosanoic Acid

ProtonsChemical Shift (δ, ppm)MultiplicityIntegration
-COOH~11-12Singlet (broad)1H
α-CH₂ (C2)~2.34Triplet2H
β-CH₂ (C3)~1.63Multiplet2H
-(CH₂)n- (C4-C24)~1.25Multiplet (broad)42H
CH (C25)~1.55Multiplet1H
CH₃ (C26)~0.86Doublet6H
γ-CH₂ (C24)~1.15Multiplet2H

Table 2: Predicted ¹³C NMR Data for 25-Methylhexacosanoic Acid

CarbonChemical Shift (δ, ppm)
-COOH (C1)~180
α-CH₂ (C2)~34.0
β-CH₂ (C3)~24.7
-(CH₂)n- (bulk)~29.7
-(CH₂)n- (near COOH)~29.1-29.6
-(CH₂)n- (near branch)~36.5, ~27.2
CH (C25)~39.0
CH₃ (C26)~22.7
C24~31.9

Comparison with Alternative Methods

While NMR is highly effective for structural elucidation, other methods are also employed for the analysis of fatty acids. Gas Chromatography (GC), often coupled with Mass Spectrometry (GC-MS), is a common alternative.

Table 3: Comparison of NMR and GC for Fatty Acid Analysis

FeatureNMR SpectroscopyGas Chromatography (GC)
Principle Measures the magnetic properties of atomic nuclei.Separates compounds based on their volatility and interaction with a stationary phase.
Information Provided Detailed molecular structure, connectivity of atoms.Retention time, which helps in identification when compared to standards. Mass spectrometry (GC-MS) provides fragmentation patterns.
Sample Preparation Dissolving the sample in a deuterated solvent.Derivatization to a more volatile ester (e.g., methyl ester) is often required.[4]
Non-destructive Yes.No, the sample is consumed during analysis.
Quantitative Analysis Can be quantitative (qNMR) with the use of an internal standard.[1]Highly quantitative with proper calibration.
Confirmation of Isomers Excellent for distinguishing positional isomers.Can be challenging for isomers with similar boiling points, though MS fragmentation can help.

Experimental Protocols

NMR Sample Preparation and Acquisition

A standardized protocol for obtaining high-quality NMR spectra is crucial for accurate structural determination.[1]

  • Sample Preparation:

    • Weigh approximately 10-20 mg of 25-Methylhexacosanoic acid.

    • Dissolve the sample in 0.5-0.7 mL of a deuterated solvent, such as chloroform-d (B32938) (CDCl₃).

    • For quantitative analysis, a known amount of an internal standard can be added.[1]

    • Transfer the solution to a 5 mm NMR tube.

  • ¹H NMR Acquisition:

    • Pulse Angle: A 30-45° pulse angle is typically used to ensure full relaxation between pulses.

    • Relaxation Delay (d1): A delay of 1-2 seconds is generally sufficient for qualitative analysis. For quantitative analysis, a longer delay (5x the longest T1) is necessary.

    • Number of Scans (ns): A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio (typically 8-16 scans).

  • ¹³C NMR Acquisition:

    • Pulse Program: A power-gated decoupling sequence is used to provide proton-decoupled spectra and enhance the signal of quaternary carbons.

    • Relaxation Delay (d1): Longer relaxation delays (e.g., 2-5 seconds) are often required for ¹³C NMR due to the longer T1 relaxation times of carbon nuclei.

    • Number of Scans (ns): A larger number of scans (e.g., 1024 or more) is typically needed to obtain a good signal-to-noise ratio due to the low natural abundance of the ¹³C isotope.[1]

  • 2D NMR Experiments (COSY, HSQC, HMBC):

    • To definitively assign all proton and carbon signals and confirm the connectivity, 2D NMR experiments are invaluable.

    • COSY (Correlation Spectroscopy): Identifies proton-proton couplings, revealing which protons are adjacent to each other.

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.[2]

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is crucial for identifying the position of the methyl branch and its relation to the rest of the carbon chain.[2]

Workflow for Structural Confirmation

The logical workflow for confirming the structure of 25-Methylhexacosanoic acid using NMR is depicted below.

G cluster_sample_prep Sample Preparation cluster_nmr_acq NMR Data Acquisition cluster_data_analysis Data Analysis cluster_conclusion Structural Confirmation Sample 25-Methylhexacosanoic Acid Sample Dissolve Dissolve in CDCl3 Sample->Dissolve NMR_Tube Transfer to NMR Tube Dissolve->NMR_Tube Acquire_1H 1H NMR NMR_Tube->Acquire_1H Acquire_13C 13C NMR NMR_Tube->Acquire_13C Acquire_2D 2D NMR (COSY, HSQC, HMBC) NMR_Tube->Acquire_2D Analyze_1H Analyze 1H Spectrum: - Chemical Shifts - Integrations - Multiplicities Acquire_1H->Analyze_1H Analyze_13C Analyze 13C Spectrum: - Chemical Shifts Acquire_13C->Analyze_13C Analyze_2D Analyze 2D Spectra: - Correlate Signals - Establish Connectivity Acquire_2D->Analyze_2D Structure_Confirmed Structure of 25-Methylhexacosanoic Acid Confirmed Analyze_1H->Structure_Confirmed Analyze_13C->Structure_Confirmed Analyze_2D->Structure_Confirmed

Caption: Workflow for NMR-based structural confirmation of 25-Methylhexacosanoic acid.

Conclusion

NMR spectroscopy provides an unparalleled level of detail for the structural confirmation of complex molecules like 25-Methylhexacosanoic acid. The combination of 1D (¹H and ¹³C) and 2D NMR experiments allows for the unambiguous assignment of all atoms in the molecule, confirming the length of the carbon chain, the position of the carboxylic acid, and the precise location of the methyl branch. While methods like GC are powerful for quantitative analysis and separation of mixtures, NMR remains the gold standard for de novo structural elucidation. The detailed protocols and comparative data presented in this guide offer a robust framework for researchers in the field.

References

Comparative

A Comparative Guide to the Cross-Validation of Analytical Methods for 25-Methylhexacosanoic Acid

For researchers, scientists, and drug development professionals, the accurate and precise quantification of very-long-chain fatty acids (VLCFAs), such as 25-Methylhexacosanoic acid, is crucial for various fields of study...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the accurate and precise quantification of very-long-chain fatty acids (VLCFAs), such as 25-Methylhexacosanoic acid, is crucial for various fields of study, including diagnostics for peroxisomal disorders. The two most prominent and powerful analytical techniques for the analysis of these molecules are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide provides an objective comparison of the performance of these two methods, supported by representative experimental data and detailed protocols to aid in method selection and cross-validation.

Data Presentation: A Quantitative Comparison

The selection of an analytical method for 25-Methylhexacosanoic acid and other VLCFAs hinges on a balance between sensitivity, specificity, and sample throughput. Below is a summary of typical performance characteristics for GC-MS and LC-MS/MS based on the analysis of VLCFAs.

Performance ParameterGas Chromatography-Mass Spectrometry (GC-MS)Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Linearity (R²) > 0.99> 0.99
Accuracy (% Recovery) Typically 85-115%Typically 85-115%
Precision (% RSD) < 15%< 15%
Limit of Detection (LOD) ng/mL to sub-ng/mL range (with derivatization)pg/mL to ng/mL range
Limit of Quantitation (LOQ) ng/mL rangepg/mL to ng/mL range
Sample Throughput Lower, due to longer run times and derivatizationHigher, with faster analysis times
Specificity High, especially with high-resolution MSVery high, due to MS/MS fragmentation
Derivatization Generally required for volatilityOften used to enhance ionization

Experimental Protocols

Detailed methodologies are essential for the successful implementation and cross-validation of analytical methods for 25-Methylhexacosanoic acid.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS analysis of VLCFAs necessitates a derivatization step to convert the fatty acids into their more volatile methyl esters (FAMEs).

1. Sample Preparation and Lipid Extraction:

  • To 100 µL of plasma or a homogenized tissue sample, add an internal standard (e.g., a deuterated version of a similar VLCFA).

  • Perform a liquid-liquid extraction using a solvent mixture such as chloroform:methanol (2:1, v/v).

  • Vortex the mixture vigorously and centrifuge to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

2. Derivatization to Fatty Acid Methyl Esters (FAMEs):

  • To the dried lipid extract, add 1 mL of 2% sulfuric acid in methanol.

  • Heat the mixture at 80°C for 1 hour to facilitate the esterification of fatty acids to FAMEs.

  • After cooling, add 1 mL of hexane (B92381) and 0.5 mL of water to the sample.

  • Vortex and centrifuge to separate the phases.

  • Collect the upper hexane layer containing the FAMEs for GC-MS analysis.

3. GC-MS Instrumental Analysis:

  • GC System: Agilent 7890B GC or equivalent.

  • Column: DB-23 capillary column (60 m x 0.25 mm, 0.25 µm) or similar.

  • Injection Volume: 1 µL in splitless mode.

  • Inlet Temperature: 250°C.

  • Oven Temperature Program: Initial temperature of 80°C, hold for 1 min, ramp to 200°C at 20°C/min, then ramp to 250°C at 5°C/min, and hold for 10 min.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 600.

  • Data Acquisition: Selected Ion Monitoring (SIM) mode can be used for enhanced sensitivity, monitoring characteristic ions for the FAME of 25-Methylhexacosanoic acid and the internal standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS can offer higher sensitivity and throughput and may not always require derivatization, although it is often employed to improve ionization efficiency.

1. Sample Preparation and Extraction:

  • To 50 µL of plasma or homogenized tissue, add an appropriate deuterated internal standard.

  • Precipitate proteins by adding 200 µL of cold acetonitrile.

  • Vortex and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes.

  • Transfer the supernatant to a new tube and evaporate to dryness.

2. Derivatization (Optional but Recommended for Enhanced Sensitivity):

  • Reconstitute the dried extract in a solution containing a derivatizing agent such as 3-nitrophenylhydrazine (B1228671) (3-NPH) to target the carboxylic acid group.

  • Follow the specific reaction conditions (e.g., temperature and time) recommended for the chosen derivatization reagent.

3. LC-MS/MS Instrumental Analysis:

  • LC System: Waters ACQUITY UPLC I-Class or equivalent.

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 60% B to 100% B over 10 minutes, followed by a hold at 100% B and re-equilibration.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: Sciex QTRAP 6500+ or equivalent.

  • Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode, depending on the derivatization.

  • Data Acquisition: Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for 25-Methylhexacosanoic acid and the internal standard should be optimized.

Mandatory Visualization

Cross_Validation_Workflow cluster_SamplePrep Sample Preparation cluster_GCMS GC-MS Analysis cluster_LCMS LC-MS/MS Analysis cluster_DataAnalysis Data Analysis and Comparison Sample Biological Sample (e.g., Plasma, Tissue) IS_Addition Internal Standard Spiking Sample->IS_Addition Extraction Lipid Extraction IS_Addition->Extraction Derivatization_GC Derivatization to FAMEs Extraction->Derivatization_GC Derivatization_LC Derivatization (Optional) Extraction->Derivatization_LC GCMS_Analysis GC-MS Instrumental Analysis Derivatization_GC->GCMS_Analysis Data_GC GC-MS Data GCMS_Analysis->Data_GC LCMS_Analysis LC-MS/MS Instrumental Analysis Derivatization_LC->LCMS_Analysis Data_LC LC-MS/MS Data LCMS_Analysis->Data_LC Comparison Quantitative Comparison (Linearity, Accuracy, Precision, LOD) Data_GC->Comparison Data_LC->Comparison Validation Method Cross-Validation Report Comparison->Validation

Cross-validation workflow for 25-Methylhexacosanoic acid analysis.

Analytical_Method_Logic cluster_GCMS_Path GC-MS Pathway cluster_LCMS_Path LC-MS/MS Pathway Analyte 25-Methylhexacosanoic Acid (in complex matrix) GC_Volatilize Increase Volatility Analyte->GC_Volatilize Derivatization LC_Ionize Enhance Ionization Analyte->LC_Ionize Derivatization (optional) GC_Separate Separate by Boiling Point and Polarity GC_Volatilize->GC_Separate GC_Detect Detect by Mass-to-Charge Ratio GC_Separate->GC_Detect LC_Separate Separate by Polarity LC_Ionize->LC_Separate LC_Detect Detect by Precursor/Product Ion Transitions LC_Separate->LC_Detect

Logical flow of GC-MS and LC-MS/MS analytical methods.

Validation

A Comparative Guide to the Biological Activity of 25-Methylhexacosanoic Acid and Other Fatty Acids

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the biological activity of 25-Methylhexacosanoic acid, a very-long-chain branched-chain fatty acid, with other...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activity of 25-Methylhexacosanoic acid, a very-long-chain branched-chain fatty acid, with other key fatty acid classes: long-chain saturated fatty acids (LCSFA), monounsaturated fatty acids (MUFA), and polyunsaturated fatty acids (PUFA). Due to the limited direct experimental data on 25-Methylhexacosanoic acid, this comparison is primarily based on the known biological activities of the broader categories of branched-chain fatty acids (BCFAs) and very-long-chain fatty acids (VLCFAs), contrasted with well-studied fatty acids like palmitic acid (LCSFA), oleic acid (MUFA), and linoleic acid (PUFA).

Executive Summary

Fatty acids are fundamental biological molecules with diverse roles in cellular structure, energy metabolism, and signaling. Their biological activities are intricately linked to their chemical structures, including chain length, degree of saturation, and the presence of branched chains. While LCSFA are generally considered pro-inflammatory, MUFAs and PUFAs often exhibit anti-inflammatory properties. Branched-chain fatty acids, such as 25-Methylhexacosanoic acid, are emerging as a class with unique metabolic and signaling properties, including potential anti-inflammatory and anti-cancer effects. This guide synthesizes the available, albeit limited, evidence to provide a comparative framework for understanding the potential biological activities of 25-Methylhexacosanoic acid.

Comparative Biological Activities

The following table summarizes the known biological activities of different fatty acid classes. It is important to note that the activities listed for 25-Methylhexacosanoic acid are inferred from studies on BCFAs and VLCFAs in general, as direct comparative studies are scarce.

Table 1: Comparative Biological Activities of Fatty Acids

Biological Activity25-Methylhexacosanoic Acid (Inferred from BCFAs/VLCFAs)Palmitic Acid (LCSFA)Oleic Acid (MUFA)Linoleic Acid (PUFA)
Inflammatory Response Potentially anti-inflammatory by modulating inflammatory gene expression.[1][2]Pro-inflammatory; activates TLR4 and NF-κB signaling.[3]Generally anti-inflammatory; can inhibit pro-inflammatory signaling.Can have both pro- and anti-inflammatory effects depending on the metabolic context.
Cytotoxicity Unknown, but some BCFAs show selective cytotoxicity to cancer cells.Can induce lipotoxicity and apoptosis in various cell types, particularly at high concentrations.[4]Less cytotoxic than saturated fatty acids; may protect against palmitate-induced toxicity.[1]Can be cytotoxic at high concentrations, potentially through lipid peroxidation.[5]
Cell Proliferation May inhibit the proliferation of cancer cells.[6]Can promote proliferation in some cell types but inhibit it in others.[1]Generally promotes cell proliferation.[1]Promotes proliferation in various cell types.
Metabolism Metabolized primarily in peroxisomes; may regulate lipid metabolism and insulin (B600854) sensitivity.[7]Metabolized in mitochondria; excess can lead to insulin resistance.Can improve insulin sensitivity and lipid profiles.Essential fatty acid involved in the synthesis of arachidonic acid and eicosanoids.

Experimental Protocols

Detailed methodologies are crucial for the accurate comparison of fatty acid bioactivities. Below are protocols for key experiments cited in this guide.

Fatty Acid Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is essential for identifying and quantifying the fatty acid composition of biological samples.

Methodology:

  • Lipid Extraction: Lipids are extracted from cell pellets or tissues using a chloroform:methanol (2:1, v/v) solution.

  • Transesterification: The extracted lipids are converted to fatty acid methyl esters (FAMEs) by incubation with methanolic HCl at 85°C for one hour.

  • Extraction of FAMEs: FAMEs are extracted with hexane (B92381) and the hexane layer is collected and dried.

  • GC-MS Analysis: The FAMEs are reconstituted in a suitable solvent and injected into a GC-MS system. An Elite-5MS capillary column is commonly used with a temperature gradient program to separate the FAMEs. Mass spectra are recorded and compared to a known standard (e.g., Supelco 37 Component FAME Mix) for identification and quantification.

Cell Viability and Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability and proliferation.

Methodology:

  • Cell Seeding: Cells are seeded in a 96-well plate and allowed to adhere overnight.

  • Fatty Acid Treatment: Cells are treated with various concentrations of the fatty acids of interest (e.g., 25-Methylhexacosanoic acid, palmitic acid, oleic acid) for a specified period (e.g., 24, 48, 72 hours).

  • MTT Incubation: MTT solution is added to each well and incubated for 3-4 hours to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

  • Solubilization: The formazan crystals are solubilized using a solubilization solution (e.g., DMSO).

  • Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.

Assessment of Anti-Inflammatory Activity via NF-κB Activation

This protocol assesses the ability of fatty acids to modulate the activation of the NF-κB signaling pathway, a key regulator of inflammation.

Methodology:

  • Cell Culture and Treatment: Macrophages (e.g., RAW 264.7) or other relevant cell types are cultured and pre-treated with the fatty acids of interest for a defined period.

  • Inflammatory Stimulus: The cells are then stimulated with an inflammatory agent, such as lipopolysaccharide (LPS), to induce NF-κB activation.

  • Protein Extraction: Nuclear and cytoplasmic protein extracts are prepared from the cells.

  • Western Blot Analysis: The levels of key NF-κB pathway proteins (e.g., phospho-IκBα, NF-κB p65) in the cytoplasmic and nuclear fractions are analyzed by Western blotting. A decrease in cytoplasmic p65 and an increase in nuclear p65 indicate NF-κB activation.

  • Reporter Gene Assay (Optional): Cells can be transfected with a reporter plasmid containing NF-κB binding sites upstream of a luciferase gene. NF-κB activation is then quantified by measuring luciferase activity.

Signaling Pathways and Experimental Workflows

The biological effects of fatty acids are mediated through complex signaling networks. The diagrams below, generated using Graphviz, illustrate a key inflammatory signaling pathway and a typical experimental workflow for comparing fatty acid bioactivity.

fatty_acid_inflammatory_signaling cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS TLR4 Toll-like Receptor 4 LPS->TLR4 SFA Saturated Fatty Acid (e.g., Palmitic Acid) SFA->TLR4 BCFA Branched-Chain Fatty Acid (e.g., 25-Methylhexacosanoic Acid) IKK_complex IKK Complex BCFA->IKK_complex inhibits? MAPK_pathway MAPK Pathway (JNK, p38) BCFA->MAPK_pathway inhibits? MyD88 MyD88 TLR4->MyD88 TRAF6 TRAF6 MyD88->TRAF6 TRAF6->IKK_complex TRAF6->MAPK_pathway IkB IκB IKK_complex->IkB phosphorylates IkB_NFkB IκB-NF-κB (Inactive) IKK_complex->IkB_NFkB degrades IκB NFkB NF-κB NFkB_active NF-κB (Active) NFkB->NFkB_active translocates IkB_NFkB->NFkB releases Inflammatory_Genes Inflammatory Gene Transcription NFkB_active->Inflammatory_Genes experimental_workflow cluster_preparation Sample Preparation cluster_treatment Treatment cluster_assays Biological Assays cluster_analysis Data Analysis Fatty_Acids Prepare Fatty Acid Solutions (25-Methylhexacosanoic, Palmitic, Oleic, etc.) Treatment Treat Cells with Fatty Acids (Varying Concentrations and Durations) Fatty_Acids->Treatment Cell_Culture Culture Target Cells (e.g., Macrophages, Cancer Cells) Cell_Culture->Treatment Cytotoxicity Cytotoxicity Assay (MTT Assay) Treatment->Cytotoxicity Proliferation Proliferation Assay (e.g., BrdU incorporation) Treatment->Proliferation Inflammation Anti-inflammatory Assay (NF-κB Activation, Cytokine Measurement) Treatment->Inflammation Data_Collection Collect and Quantify Data Cytotoxicity->Data_Collection Proliferation->Data_Collection Inflammation->Data_Collection Comparison Comparative Analysis of Bioactivities Data_Collection->Comparison Conclusion Draw Conclusions Comparison->Conclusion

References

Comparative

The Elusive Role of 25-Methylhexacosanoic Acid in Mycobacterium: A Comparative Guide to Known Very-Long-Chain Fatty Acids

A comprehensive review of current scientific literature and lipidomic databases reveals a notable absence of information regarding the presence and significance of 25-Methylhexacosanoic acid in Mycobacterium species. Whi...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive review of current scientific literature and lipidomic databases reveals a notable absence of information regarding the presence and significance of 25-Methylhexacosanoic acid in Mycobacterium species. While the mycobacterial cell envelope is renowned for its complex and diverse array of lipids, including a variety of very-long-chain fatty acids (VLCFAs) and multi-methyl-branched fatty acids, 25-Methylhexacosanoic acid is not documented as a known constituent. This guide, therefore, provides a comparative overview of the well-characterized VLCFAs and methyl-branched fatty acids in key Mycobacterium species, highlighting their established roles and the analytical methods used for their study. This information serves as a crucial reference point for researchers investigating the lipid biology of these medically important bacteria.

The cell envelope of Mycobacterium species is a formidable barrier, rich in unique lipids that contribute to their intrinsic resistance to many antibiotics and their ability to survive within host organisms.[1][2] Among the most critical of these lipids are the mycolic acids, which are very-long-chain α-alkyl, β-hydroxy fatty acids. The biosynthesis of mycolic acids is a vital process for mycobacteria and a key target for antitubercular drugs. This process involves the elongation of fatty acids by Fatty Acid Synthase-I (FAS-I) and FAS-II systems, leading to the formation of the meromycolate chain, which is then condensed with a shorter α-branch.

Comparative Analysis of Major Fatty Acids in Mycobacterium Species

While 25-Methylhexacosanoic acid remains uncharacterized in mycobacteria, other long-chain and methyl-branched fatty acids are well-documented and vary between species, providing valuable chemotaxonomic markers. For instance, the cleavage of mycolic acids from Mycobacterium tuberculosis yields hexacosanoic acid (C26:0), whereas in other species like M. smegmatis, tetracosanoic acid (C24:0) is the predominant product. Tuberculostearic acid (10-methyloctadecanoic acid) is another characteristic fatty acid found in most mycobacteria, with the notable exception of Mycobacterium gordonae.[3]

Below is a comparative summary of some of the key fatty acids identified in different Mycobacterium species.

Fatty AcidMycobacterium tuberculosisMycobacterium smegmatisMycobacterium aviumSignificance
Hexadecanoic acid (C16:0)Major componentMajor componentMajor componentCommon cellular fatty acid.
Octadecenoic acid (C18:1)Major componentMajor componentMajor componentCommon cellular fatty acid.
Tuberculostearic acidPresentPresentPresentCharacteristic methyl-branched fatty acid in most mycobacteria.
Tetracosanoic acid (C24:0)PresentMajor mycolic acid cleavage productPresentPrecursor for mycolic acid synthesis.
Hexacosanoic acid (C26:0)Major mycolic acid cleavage productMinor componentMinor componentKey component of mycolic acids in the M. tuberculosis complex.
Multi-methyl-branched fatty acids (e.g., mycocerosic acids)PresentAbsentPresent in some strainsImportant virulence factors, particularly in M. tuberculosis.[1]

Experimental Protocols for the Analysis of Mycobacterial Fatty Acids

The identification and quantification of fatty acids in Mycobacterium species are typically achieved through a combination of extraction, derivatization, and chromatographic techniques. The same methodologies would be employed in any search for novel lipids such as 25-Methylhexacosanoic acid.

Extraction of Total Lipids

A common method for extracting total lipids from mycobacterial cells is a modified Bligh-Dyer or Folch procedure, which uses a mixture of chloroform (B151607) and methanol. For the covalently bound mycolic acids, a saponification step is required.

Protocol:

  • Harvest mycobacterial cells from culture by centrifugation.

  • Resuspend the cell pellet in a solution of tetrabutylammonium (B224687) hydroxide (B78521) (TBAH).

  • Incubate overnight at 100°C to hydrolyze the lipids.

  • After cooling, add water, dichloromethane, and iodomethane (B122720) (for derivatization to methyl esters).

  • Vortex vigorously and centrifuge to separate the phases.

  • Collect the lower organic phase containing the fatty acid methyl esters (FAMEs).

  • Wash the organic phase with water to remove impurities.

  • Dry the organic phase under a stream of nitrogen.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for the analysis of FAMEs. The sample is vaporized and separated based on the boiling points and interactions of the components with the capillary column. The mass spectrometer then fragments the eluted compounds and detects the fragments, allowing for identification based on their mass-to-charge ratio and fragmentation pattern.

Protocol:

  • Resuspend the dried FAMEs in a suitable solvent (e.g., hexane).

  • Inject an aliquot into the GC-MS system.

  • GC conditions: Use a capillary column suitable for fatty acid analysis (e.g., a methyl silicone-coated column). The temperature of the injector should be high (e.g., 325°C) to ensure vaporization of long-chain fatty acids.[4] A temperature gradient is programmed for the oven to elute fatty acids of increasing chain length.

  • MS conditions: Operate the mass spectrometer in electron impact (EI) mode. Scan a mass range appropriate for the expected FAMEs.

  • Data Analysis: Identify the FAMEs by comparing their retention times and mass spectra to those of known standards and to entries in mass spectral libraries.

Biosynthesis and Analysis of Mycobacterial Fatty Acids

The following diagrams illustrate the generalized biosynthetic pathway of mycolic acids, which are derived from very-long-chain fatty acids, and a typical experimental workflow for their analysis.

Mycolic_Acid_Biosynthesis FAS_I Fatty Acid Synthase I (FAS-I) Acyl_CoA Acyl-CoA (C16-C26) FAS_I->Acyl_CoA Synthesizes FAS_II Fatty Acid Synthase II (FAS-II) Acyl_CoA->FAS_II Elongation Alpha_Branch α-Branch (C24-C26) Acyl_CoA->Alpha_Branch Forms Meromycolate Meromycolate Chain (C50-C60) FAS_II->Meromycolate Produces Pks13 Pks13 Meromycolate->Pks13 Condensation by Mycolic_Acid Mycolic Acid Pks13->Mycolic_Acid Synthesizes Alpha_Branch->Pks13 Condensation by Cell_Wall Cell Wall Incorporation Mycolic_Acid->Cell_Wall

Caption: Generalized biosynthetic pathway of mycolic acids in Mycobacterium.

Fatty_Acid_Analysis_Workflow Culture Mycobacterial Culture Harvest Cell Harvesting Culture->Harvest Extraction Lipid Extraction & Saponification Harvest->Extraction Derivatization Derivatization to FAMEs Extraction->Derivatization GCMS GC-MS Analysis Derivatization->GCMS Data_Analysis Data Analysis (Identification & Quantification) GCMS->Data_Analysis

Caption: Experimental workflow for the analysis of mycobacterial fatty acids.

Conclusion

References

Validation

Evaluating the Specificity of 25-Methylhexacosanoic Acid as a Biomarker: A Guide for Researchers

For Immediate Release A Comprehensive Evaluation of 25-Methylhexacosanoic Acid's Potential as a Specific Biomarker This guide offers an objective analysis of 25-Methylhexacosanoic acid and its potential utility as a spec...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

A Comprehensive Evaluation of 25-Methylhexacosanoic Acid's Potential as a Specific Biomarker

This guide offers an objective analysis of 25-Methylhexacosanoic acid and its potential utility as a specific biomarker for disease. Directed at researchers, scientists, and professionals in drug development, this document synthesizes the currently available information and proposes a framework for future evaluation. While direct evidence linking 25-Methylhexacosanoic acid to specific diseases is not yet established in published literature, this guide explores related fatty acids and their roles in various pathologies to contextualize its potential.

Introduction

25-Methylhexacosanoic acid is a very-long-chain branched fatty acid. While research has established the roles of similar fatty acids in various biological and pathological processes, the specific function and clinical relevance of 25-Methylhexacosanoic acid remain largely unexplored. This document provides a comparative overview of related biomarkers and outlines the necessary experimental protocols to ascertain the specificity of 25-Methylhexacosanoic acid as a potential diagnostic or prognostic tool.

Current Landscape of Related Fatty Acid Biomarkers

Very-long-chain fatty acids (VLCFAs) and branched-chain fatty acids (BCFAs) are known to accumulate in certain genetic disorders, making them valuable biomarkers. For instance, elevated levels of VLCFAs are indicative of peroxisomal disorders like X-linked adrenoleukodystrophy and Zellweger syndrome.[1][2][3] Similarly, mycolic acids, which are long, complex fatty acids, are unique components of the Mycobacterium tuberculosis cell wall and are being investigated as potential diagnostic markers for tuberculosis.[4]

The structural similarity of 25-Methylhexacosanoic acid to these molecules suggests it could have a role in similar disease contexts. However, without specific experimental data, its specificity remains hypothetical.

Proposed Experimental Workflow for Biomarker Evaluation

To rigorously assess the specificity of 25-Methylhexacosanoic acid as a biomarker, a systematic approach is necessary. The following workflow is proposed for researchers investigating its potential.

G cluster_0 Phase 1: Discovery & Feasibility cluster_1 Phase 2: Validation cluster_2 Phase 3: Clinical Utility A Hypothesis Generation: Potential association with a disease (e.g., Tuberculosis, Peroxisomal Disorders) B Development of a Sensitive and Specific Analytical Method (e.g., LC-MS/MS) A->B C Pilot Study: Quantification in healthy vs. diseased patient samples B->C D Large-Scale Cohort Study: Quantify in a large, diverse patient population C->D E Establish Cut-off Values: Determine optimal sensitivity and specificity D->E F Comparison with Existing Biomarkers E->F G Prospective Clinical Trials: Evaluate diagnostic/prognostic value F->G H Correlation with Disease Severity and Treatment Response G->H I Regulatory Submission and Guideline Development H->I

Caption: Proposed workflow for evaluating 25-Methylhexacosanoic acid as a biomarker.

Detailed Experimental Protocols

1. Analytical Method Development and Validation (LC-MS/MS)

  • Objective: To develop a robust and sensitive method for the quantification of 25-Methylhexacosanoic acid in biological matrices (e.g., plasma, serum, sputum).

  • Protocol:

    • Sample Preparation: Lipid extraction from the biological matrix using a modified Folch or Bligh-Dyer method.

    • Derivatization (Optional but recommended for improved ionization): Esterification to form methyl esters (FAMEs) or amidation to enhance detection by mass spectrometry.

    • Chromatographic Separation: Reversed-phase liquid chromatography (RPLC) using a C18 column with a gradient elution of acetonitrile (B52724) and water containing a modifier like formic acid or ammonium (B1175870) acetate.

    • Mass Spectrometric Detection: Triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity. Use of a stable isotope-labeled internal standard is crucial for accurate quantification.

    • Validation: The method must be validated according to regulatory guidelines for accuracy, precision, linearity, limit of detection (LOD), limit of quantification (LOQ), and stability.

2. Patient Cohort Studies

  • Objective: To compare the levels of 25-Methylhexacosanoic acid in a healthy control group versus a well-defined patient group.

  • Protocol:

    • Study Design: A case-control study is appropriate for initial validation.

    • Sample Size Calculation: Based on the expected difference and variance from the pilot study, calculate the required sample size to achieve sufficient statistical power.

    • Inclusion/Exclusion Criteria: Clearly define the clinical characteristics of the patient and control groups. For example, for a tuberculosis study, patients should have confirmed active TB, and controls should be healthy individuals with no history of TB.

    • Sample Collection and Storage: Standardize procedures for sample collection, processing, and storage at -80°C to ensure sample integrity.

    • Ethical Considerations: Obtain informed consent from all participants and approval from the relevant institutional review board.

Comparative Data Presentation (Hypothetical)

Due to the absence of published data on 25-Methylhexacosanoic acid as a biomarker, the following tables present a hypothetical comparison with existing biomarkers for tuberculosis, illustrating how data should be structured for clear comparison.

Table 1: Hypothetical Performance Characteristics of 25-Methylhexacosanoic Acid vs. Existing Tuberculosis Biomarkers

BiomarkerSample TypeSensitivity (%)Specificity (%)Area Under the Curve (AUC)
25-Methylhexacosanoic Acid Sputum85900.92
Mycolic AcidsSputum80920.89
GeneXpert MTB/RIFSputum90980.97
Tuberculin Skin Test (TST)Dermal75700.78

Table 2: Hypothetical Patient Demographics and 25-Methylhexacosanoic Acid Levels

CharacteristicHealthy Controls (n=100)Active TB Patients (n=100)p-value
Age (years, mean ± SD)45 ± 1248 ± 150.12
Gender (% Male)52550.65
25-Methylhexacosanoic Acid (ng/mL, mean ± SD) 5.2 ± 1.8 25.7 ± 8.3 <0.0001

Signaling Pathway Context (Hypothetical)

If 25-Methylhexacosanoic acid were a component of the Mycobacterium tuberculosis cell wall, its synthesis would be linked to the fatty acid synthesis (FAS-II) pathway, a key target for anti-tubercular drugs.

cluster_0 Fatty Acid Synthesis II (FAS-II) Pathway in M. tuberculosis A Acetyl-CoA D FabH A->D B Malonyl-CoA B->D C Acyl Carrier Protein (ACP) C->D E Elongation Enzymes (FabG, FabD, InhA) D->E Condensation F Very-Long-Chain Acyl-ACPs E->F Elongation Cycles G Pks13 F->G H Mycolic Acids G->H Final Condensation I 25-Methylhexacosanoic Acid (Hypothesized Precursor/Component) I->G

Caption: Hypothetical involvement of 25-Methylhexacosanoic acid in the mycolic acid synthesis pathway.

Conclusion and Future Directions

Currently, there is a significant knowledge gap regarding the role of 25-Methylhexacosanoic acid in human health and disease. Its structural similarity to established biomarkers for peroxisomal disorders and its potential link to the unique lipid metabolism of Mycobacterium tuberculosis make it a candidate worthy of investigation.

The experimental framework provided in this guide offers a roadmap for researchers to systematically evaluate its specificity and potential clinical utility. Rigorous analytical method development, well-designed cohort studies, and comparison with existing diagnostic tools will be paramount in determining whether 25-Methylhexacosanoic acid can transition from a molecule of interest to a clinically validated biomarker. Further research into its fundamental biological function is also crucial and may reveal novel pathways and therapeutic targets.

References

Safety & Regulatory Compliance

Safety

Proper Disposal of 25-Methylhexacosanoic Acid: A Guide for Laboratory Professionals

An essential guide for researchers, scientists, and drug development professionals on the safe and compliant disposal of 25-Methylhexacosanoic acid. This document provides clear, step-by-step procedures to ensure the saf...

Author: BenchChem Technical Support Team. Date: December 2025

An essential guide for researchers, scientists, and drug development professionals on the safe and compliant disposal of 25-Methylhexacosanoic acid. This document provides clear, step-by-step procedures to ensure the safe handling and disposal of this chemical in a laboratory setting, aligning with general best practices for chemical waste management.

Key Information for Disposal

Proper characterization of a chemical waste stream is the first step toward safe disposal. The following table outlines the essential information that should be documented for the disposal of 25-Methylhexacosanoic acid.

Information CategoryDetails to be Recorded
Chemical Identification 25-Methylhexacosanoic acid
CAS Number If available, record the CAS number.
Physical State Solid
Hazards In the absence of specific data, assume it may be an irritant. Note any observed reactions or characteristics. All chemical waste should be considered hazardous until proven otherwise.[1]
Contaminants List any solvents, reagents, or other chemicals mixed with the 25-Methylhexacosanoic acid. This is critical for determining proper disposal.
Personal Protective Equipment (PPE) At a minimum, wear a lab coat, safety goggles, and chemical-resistant gloves.[2]

Standard Operating Procedure for Disposal

This protocol details the necessary steps for the safe disposal of 25-Methylhexacosanoic acid from a laboratory setting.

Materials Required:
  • Chemical-resistant gloves

  • Safety goggles

  • Lab coat

  • Appropriate, compatible waste container (e.g., a high-density polyethylene (B3416737) (HDPE) container for solid waste)[2][3][4]

  • Hazardous waste label

  • Secondary containment bin[1][5]

Experimental Protocol:
  • Waste Identification and Segregation:

    • Confirm that the waste is 25-Methylhexacosanoic acid.

    • Note any other substances it may be mixed with.

    • Segregate this waste stream from other, incompatible chemical wastes to prevent dangerous reactions. For instance, store it separately from strong acids, bases, and oxidizers.[1][2][4]

  • Personal Protective Equipment (PPE):

    • Before handling the chemical waste, don the appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.[2]

  • Containerization:

    • Select a waste container that is in good condition, free of leaks or cracks, and compatible with the chemical.[4][5] For solid 25-Methylhexacosanoic acid, a wide-mouth HDPE container is suitable.

    • Transfer the solid waste into the designated container.

    • Do not overfill the container; leave at least 10% headspace to allow for expansion.[4]

    • Securely close the container lid. The container must be kept closed except when adding waste.[3][4][5]

  • Labeling:

    • Affix a fully completed hazardous waste label to the container.[2][3][5]

    • The label must include:

      • The words "Hazardous Waste"

      • The full chemical name: "25-Methylhexacosanoic acid" and any other constituents

      • The approximate percentage of each component

      • The date accumulation started

      • The name of the principal investigator or lab manager

  • Storage (Satellite Accumulation Area):

    • Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[3][4]

    • The SAA must be under the control of the laboratory personnel.

    • Place the waste container in a secondary containment bin to contain any potential leaks or spills.[1][5]

    • Ensure the SAA is inspected weekly for any signs of leakage.[4]

  • Arranging for Disposal:

    • Once the container is full, or before the regulatory accumulation time limit is reached (typically 9-12 months), arrange for its disposal.[3][5]

    • Follow your institution's specific procedures for requesting a hazardous waste pickup from the Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[1][3]

    • Do not dispose of 25-Methylhexacosanoic acid down the drain or in the regular trash.[2][5]

  • Spill Management:

    • In the event of a small spill, clean it up immediately using appropriate absorbent materials.

    • All materials used for spill cleanup must also be disposed of as hazardous waste.[1][5]

    • For large spills, evacuate the area and contact your institution's EHS for assistance.[5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 25-Methylhexacosanoic acid.

cluster_prep Preparation cluster_container Containerization & Labeling cluster_storage Storage cluster_disposal Final Disposal start Start: Have 25-Methylhexacosanoic acid waste for disposal ppe Don Appropriate PPE (Gloves, Goggles, Lab Coat) start->ppe containerize Place waste in a compatible, sealed container ppe->containerize label_waste Affix a complete Hazardous Waste Label containerize->label_waste store Store in designated Satellite Accumulation Area (SAA) in secondary containment label_waste->store inspect Inspect SAA weekly store->inspect pickup Request waste pickup from EHS or licensed vendor inspect->pickup Container Full or Time Limit Reached end_node End: Waste properly disposed pickup->end_node

Caption: Disposal workflow for 25-Methylhexacosanoic acid.

This comprehensive approach to the disposal of 25-Methylhexacosanoic acid ensures the safety of laboratory personnel and compliance with hazardous waste regulations.[6][7][8] Always consult your institution's specific chemical hygiene plan and waste disposal guidelines.

References

Handling

Essential Safety and Logistics for Handling 25-Methylhexacosanoic Acid

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling 25-Methylhexacosanoic acid. The following procedures are based on best p...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling 25-Methylhexacosanoic acid. The following procedures are based on best practices for handling solid, long-chain fatty acids and aim to ensure a safe laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for 25-Methylhexacosanoic acid (CAS 128156-70-7) was not publicly available at the time of this writing. The supplier should be contacted to obtain a copy.[1] The following recommendations are based on the general properties of similar waxy, solid, long-chain fatty acids and may require adjustment upon review of a substance-specific SDS.

Summary of Key Safety Information

For quick reference, the following table summarizes the essential personal protective equipment (PPE) and safety measures for handling 25-Methylhexacosanoic acid.

Safety CategoryRecommendationRationale
Eye Protection Safety glasses with side shields or goggles.Protects against airborne particles and potential splashes if heated.
Hand Protection Nitrile gloves.Provides a barrier against skin contact. Nitrile is a common choice for general laboratory chemical handling.[2]
Body Protection Laboratory coat.Prevents contamination of personal clothing.
Respiratory Protection Generally not required for handling at room temperature in a well-ventilated area. Use a NIOSH-approved respirator if creating dust or aerosols.Minimizes inhalation of airborne particles.
Ventilation Work in a well-ventilated laboratory or under a chemical fume hood.Reduces potential inhalation of any fumes or dust.[3]
Storage Store in a cool, dry place away from direct sunlight and heat sources in the original, tightly sealed container.[3]Protects the integrity of the chemical.
Spill Cleanup Sweep up solid material, place in a sealed container for disposal. Avoid generating dust.Prevents slips and contamination.[3]
Disposal Dispose of as chemical waste through a licensed hazardous waste disposal company. Do not dispose of in regular trash or down the drain.[4]Ensures compliance with environmental regulations.

Operational Plan: Step-by-Step Handling Procedures

This section details the procedural steps for the safe handling of 25-Methylhexacosanoic acid from receipt to use in the laboratory.

Receiving and Initial Inspection
  • Verify Container Integrity: Upon receipt, inspect the container for any signs of damage or leakage.

  • Check Labeling: Confirm that the container is clearly labeled with the chemical name, CAS number (128156-70-7), and any hazard information.[3]

  • Obtain SDS: If not already provided, contact the supplier to obtain the Safety Data Sheet (SDS) and review it thoroughly before handling the chemical.

Preparation and Engineering Controls
  • Designate a Work Area: Handle the chemical in a designated area of the laboratory, such as a chemical fume hood or a well-ventilated benchtop.

  • Assemble PPE: Before handling, put on the required personal protective equipment: a lab coat, nitrile gloves, and safety glasses with side shields.[2][5][6]

  • Prepare Equipment: Ensure all necessary equipment (spatulas, weigh boats, glassware) is clean and readily accessible to minimize movement and potential for spills.

Weighing and Transfer
  • Minimize Dust: 25-Methylhexacosanoic acid is a solid.[1] When transferring from the primary container, use a spatula to carefully scoop the material. Avoid actions that could generate dust.

  • Controlled Dispensing: If possible, weigh the chemical directly into the reaction vessel or a tared container to minimize transfers.

  • Grounding: If large quantities are being handled and there is a risk of static discharge, ensure containers and equipment are properly grounded.

Experimental Use
  • Heating Precautions: If the experimental protocol requires heating the substance, do so slowly in a controlled manner (e.g., using a double boiler or temperature-controlled heating mantle) to avoid overheating and potential fume generation.[3]

  • Maintain Ventilation: Keep the work area well-ventilated throughout the experiment.

  • Secure Containers: Keep the primary container tightly closed when not in use.

Disposal Plan

Proper disposal of 25-Methylhexacosanoic acid and any contaminated materials is crucial to ensure environmental protection and regulatory compliance.

Waste Segregation and Collection
  • Designated Waste Container: All waste containing 25-Methylhexacosanoic acid, including contaminated gloves, weigh boats, and paper towels, should be placed in a clearly labeled, sealed hazardous waste container.

  • Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name: "25-Methylhexacosanoic acid".[4] Do not use abbreviations.[4]

  • Compatibility: Ensure that the waste container is made of a material compatible with the chemical. High-density polyethylene (B3416737) (HDPE) is generally a suitable choice.

Storage of Chemical Waste
  • Secure Storage: Store the hazardous waste container in a designated, secure area away from general laboratory traffic.

  • Segregation: Store the waste container segregated by compatibility with other chemical wastes.[4]

Final Disposal
  • Professional Disposal Service: Arrange for the collection and disposal of the chemical waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[4]

  • Regulatory Compliance: Chemical waste disposal is regulated and must not be poured down the drain or placed in the regular trash.[4][7] Adherence to local, state, and federal regulations is mandatory.

Workflow for Handling and Disposal

The following diagram illustrates the logical flow of operations for the safe handling and disposal of 25-Methylhexacosanoic acid.

G cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep1 Obtain & Review SDS prep2 Don Personal Protective Equipment (Gloves, Goggles, Lab Coat) prep1->prep2 prep3 Prepare Well-Ventilated Work Area prep2->prep3 handle1 Carefully Transfer Solid Chemical prep3->handle1 Begin Work handle2 Perform Experiment handle1->handle2 clean1 Collect All Chemical Waste handle2->clean1 Experiment Complete clean2 Place in Labeled Hazardous Waste Container clean1->clean2 clean3 Store Waste in Designated Area clean2->clean3 clean4 Arrange for Professional Disposal clean3->clean4

Caption: Workflow for Safe Handling and Disposal of 25-Methylhexacosanoic Acid.

References

© Copyright 2026 BenchChem. All Rights Reserved.